Heptadecane

• CAS: 629-78-7

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of n-Heptadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Heptadecane (C₁₇H₃₆) is a long-chain saturated hydrocarbon belonging to the alkane series. Its physical characteristics are foundational to its applications in various scientific fields, including its use as a reference standard, in phase-change materials, and as a component in complex organic mixtures. This guide provides an in-depth overview of the core physical properties of n-heptadecane, complete with detailed experimental protocols for their determination and a summary of quantitative data.

Core Physical Properties of n-Heptadecane

The physical behavior of n-heptadecane is dictated by its molecular structure, a straight chain of seventeen carbon atoms saturated with hydrogen atoms. This structure leads to its characteristic nonpolar nature and predictable physical constants under standard conditions.

Quantitative Data Summary

A compilation of the key physical properties of n-heptadecane is presented in the table below for easy reference and comparison.

Physical Property	Value	Units	Conditions
Molecular Weight	240.47	g/mol	-
Melting Point	20-22[1][2], 21.1 to 22.9[3], 22[4]	°C	1 atm
Boiling Point	302[1][2][4][5], 301.9[3]	°C	1 atm
Density	0.777[1][2][5], 0.778[6][7], 0.78[4]	g/mL	at 20-25 °C
Solubility in Water	Immiscible[1][5]	-	Standard
Solubility in Solvents	Chloroform (Slightly), Hexane (Slightly)[1]	-	Standard
Viscosity	4.21[3]	mPa·s	at 20 °C
Refractive Index	1.436[1][2], 1.437[8], 1.4369[7]	nD	at 20 °C
Vapor Pressure	1[1][2]	mm Hg	at 115 °C
Flash Point	149[3]	°C	-

Experimental Protocols

Accurate determination of physical properties is paramount for the reliable application of chemical compounds. The following sections detail the methodologies for measuring the key physical properties of n-heptadecane.

Determination of Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from a solid to a liquid phase at atmospheric pressure.

Methodology: Capillary Method

• Sample Preparation: A small amount of finely powdered n-heptadecane is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus: A calibrated melting point apparatus equipped with a heating block, a thermometer, and a means of observing the sample is used.

• Procedure:

  • The capillary tube is placed in the heating block of the apparatus.

  • The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the temperature approaches the expected melting point.

  • The temperature at which the first drop of liquid appears is recorded as the beginning of the melting range.

  • The temperature at which the last crystal melts is recorded as the end of the melting range.

• Data Analysis: The melting point is reported as a range from the initial to the final temperature of melting. For a pure substance like n-heptadecane, this range should be narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Methodology: Distillation Method

• Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom flask, a condenser, a thermometer, and a receiving flask.

• Procedure:

  • A sample of n-heptadecane is placed in the round-bottom flask along with a few boiling chips to ensure smooth boiling.

  • The liquid is heated gently.

  • The thermometer bulb is positioned so that the top of the bulb is level with the bottom of the side arm of the distillation head, ensuring it measures the temperature of the vapor that is in equilibrium with the boiling liquid.

  • As the liquid boils, the vapor rises, condenses in the condenser, and the condensate is collected in the receiving flask.

  • The temperature is recorded when it becomes constant, which indicates the boiling point at the ambient atmospheric pressure.

• Correction: The observed boiling point may be corrected to standard pressure (760 mmHg) if the measurement is made at a different pressure.

Determination of Density

Density is the mass of a substance per unit volume.

Methodology: Pycnometer or Vibrating Tube Densimeter

• Pycnometer Method:

  • The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately determined.

  • The pycnometer is filled with n-heptadecane, ensuring no air bubbles are trapped, and its mass is measured.

  • The temperature of the n-heptadecane is recorded.

  • The volume of the pycnometer is determined by repeating the process with a reference liquid of known density, such as water.

  • The density is calculated by dividing the mass of the n-heptadecane by its volume.

• Vibrating Tube Densimeter Method: A more modern and precise method involves using an instrument like an Anton Paar U-tube densimeter.[9]

  • The instrument's U-shaped tube is filled with the n-heptadecane sample.

  • The tube is electronically excited to oscillate at its natural frequency.

  • The instrument measures the frequency of oscillation, which is directly related to the density of the sample.

  • The temperature is precisely controlled during the measurement.

Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow.

Methodology: Vibrating Wire Viscometer

• Apparatus: A vibrating wire viscometer is a sophisticated instrument used for accurate viscosity measurements.[9]

• Principle: A wire is immersed in the n-heptadecane sample and is made to vibrate. The damping of the vibration by the fluid is measured.

• Procedure:

  • The sample cell is filled with n-heptadecane.

  • The temperature of the sample is precisely controlled.

  • The wire is set into vibration, and the instrument measures the characteristics of the damped oscillation.

• Data Analysis: The viscosity is calculated from the measured damping and the known properties of the wire and the experimental setup.

Determination of Refractive Index

The refractive index of a substance is a dimensionless number that describes how fast light travels through that material.

Methodology: Abbe Refractometer

• Apparatus: An Abbe refractometer is a common laboratory instrument for measuring the refractive index of liquids.

• Procedure:

  • A few drops of n-heptadecane are placed on the prism of the refractometer.

  • The prism is closed, and the sample is allowed to come to a constant temperature, typically 20 °C, often controlled by a water bath.

  • Light is passed through the sample, and the user looks through the eyepiece to see a light and a dark field.

  • The control knob is adjusted until the boundary between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology: Correlation Gas Chromatography

• Principle: This method relates the retention time of a substance in a gas chromatograph to its vapor pressure.

• Procedure:

  • A gas chromatograph with a suitable column (e.g., a capillary column) is used.

  • A series of n-alkanes with known vapor pressures are injected into the gas chromatograph at a specific temperature, and their retention times are recorded.

  • n-Heptadecane is then injected under the same conditions, and its retention time is measured.

• Data Analysis: A correlation is established between the known vapor pressures of the standard n-alkanes and their retention times. This correlation is then used to determine the vapor pressure of n-heptadecane from its retention time.

Logical Workflow for Physical Property Determination

The following diagram illustrates a generalized workflow for the experimental determination of a physical property of a chemical compound like n-heptadecane.

Caption: A generalized workflow for determining a physical property of a chemical compound.

References

• 1. umsl.edu [umsl.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. openaccess.city.ac.uk [openaccess.city.ac.uk]
• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. brainly.com [brainly.com]
• 8. homepages.gac.edu [homepages.gac.edu]
• 9. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

Heptadecane in the Plant Kingdom: A Technical Guide to Natural Sources, Biosynthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C₁₇H₃₆) is a straight-chain alkane that is a common, though typically minor, constituent of the complex lipid mixtures found in plants. It is primarily located in two key fractions: the epicuticular wax that forms a protective layer on the surface of leaves, stems, and fruits, and the volatile essential oils that contribute to a plant's aroma. As a saturated hydrocarbon, heptadecane plays a role in plant defense, reducing water loss, and mediating interactions with the environment. This technical guide provides an in-depth overview of its natural occurrence, biosynthetic pathways, and the analytical protocols required for its extraction and quantification, tailored for a scientific audience.

Natural Occurrence and Sources

Heptadecane is biosynthesized by a wide array of terrestrial plants. Its presence is most notable as a component of the cuticular wax layer, which acts as a primary barrier against environmental stressors. It is also frequently identified as a volatile organic compound in the essential oils of many aromatic plants.

While not typically the most abundant alkane—plants often show a predominance of longer odd-numbered chains like C₂₇, C₂₉, and C₃₁—heptadecane is a consistent marker in the chemical profile of many species.[1] Notable plant species and families where heptadecane has been identified include:

• Annonaceae: Annona squamosa (Sugar Apple)[1]

• Asteraceae: Artemisia afra (African Wormwood)

• Burseraceae: Protium heptaphyllum

• Cactaceae: Opuntia littoralis (Coastal Prickly Pear)[1]

• Fabaceae: Mucuna pruriens (Velvet Bean)[2]

• Lamiaceae: Pogostemon cablin (Patchouli)[3][4]

• Myrtaceae: Eucalyptus cloeziana (Gympie Messmate)[2]

• Theaceae: Camellia sinensis (Tea Plant)[1]

• Thymelaeaceae: Daphne mucronata

• Orchidaceae: Vanilla madagascariensis[1]

Quantitative Analysis of Heptadecane

The concentration of heptadecane varies significantly based on the plant species, the specific organ (leaf, stem, flower, or root), developmental stage, and environmental conditions. In essential oils, its concentration is determined relative to other volatile components, while in cuticular waxes, it is often measured per unit of surface area or dry weight. The following table summarizes quantitative data from various studies.

Plant Species	Plant Part	Matrix	Heptadecane Concentration (% of Total Identified Compounds)	Reference
Daphne mucronata	Leaves	Essential Oil	12.75%	[5]
Protium heptaphyllum	Resin	Essential Oil	1.14%	[6]
Boronia sp.	Absolute	Essential Oil	0.70%	[7]
Acacia farnesiana (Cassie)	Absolute	Essential Oil	0.51%	[7]
Daucus carota (Carrot)	Leaf Oil	Essential Oil	0.40%	[7]
Hamamelis virginiana (Witch Hazel)	Leaf Oil	Essential Oil	0.31%	[7]
Rosa x damascena (Rose Otto)	Flower Oil	Essential Oil	0.19%	[7]
Dianthus caryophyllus (Carnation)	Absolute	Essential Oil	0.02%	[7]

Note: Data is often presented as the relative percentage of the total ion current in GC-MS analysis and may not reflect absolute concentrations.

Biosynthesis of Heptadecane

The biosynthesis of n-alkanes in plants is intrinsically linked to fatty acid synthesis and elongation, occurring primarily in the endoplasmic reticulum (ER) of epidermal cells. Heptadecane (C₁₇) is derived from its C₁₈ fatty acid precursor, stearic acid (stearoyl-CoA). The pathway involves a two-step process catalyzed by a multienzyme complex.[3][4][8]

• Reduction: A very-long-chain acyl-CoA is reduced to a corresponding aldehyde.

• Decarbonylation: The aldehyde is subsequently decarbonylated to produce an alkane that is one carbon shorter than the original fatty acid precursor.

In the model plant Arabidopsis thaliana, the core alkane-forming complex consists of the proteins ECERIFERUM1 (CER1) and ECERIFERUM3 (CER3), often in association with cytochrome b5 (CYTB5).[9][10] While this complex in Arabidopsis primarily produces very-long-chain alkanes (C₂₉-C₃₁), homologous enzymes in other plants, such as Pogostemon cablin, have been shown to specifically catalyze the formation of shorter-chain alkanes like pentadecane (B166386) (C₁₅) and heptadecane (C₁₇) from their respective C₁₆ and C₁₈ acyl-CoA precursors.[3][4][11][12]

The following diagram illustrates the proposed biosynthetic pathway leading to heptadecane.

A diagram of the heptadecane biosynthetic pathway.

Experimental Protocols

The analysis of heptadecane from plant sources requires robust protocols for extraction, isolation, and quantification. The methodology varies slightly depending on whether the target matrix is cuticular wax or essential oil.

Protocol: Extraction and Analysis of n-Alkanes from Plant Cuticular Wax

This protocol provides a generalized method for the extraction and quantification of heptadecane from the cuticular wax of plant leaves.

1. Sample Preparation:

• Collect fresh plant material (e.g., leaves).

• Thoroughly wash the samples with deionized water to remove contaminants.

• Dry the samples to a constant weight, typically in an oven at 60–70°C.

• Grind the dried plant material into a fine powder using a grinder or mortar and pestle.

2. Lipid Extraction:

• Weigh approximately 1-2 grams of the powdered plant material into an extraction thimble.

• Perform a solvent extraction using an accelerated solvent extractor (ASE) or a Soxhlet apparatus.

• Use a non-polar solvent such as n-hexane or a mixture of hexane:dichloromethane (9:1 v/v) to selectively extract lipids.

• Run the extraction for a sufficient duration (e.g., 6-8 hours in a Soxhlet) to ensure complete lipid removal.

3. Fractionation and Purification:

• Concentrate the total lipid extract under reduced pressure using a rotary evaporator.

• Prepare a silica (B1680970) gel column for chromatography.

• Dissolve the concentrated extract in a minimal volume of n-hexane and load it onto the column.

• Elute the n-alkane fraction using n-hexane. More polar compounds will be retained on the silica gel.

• Collect the eluate containing the alkanes and concentrate it to a known volume (e.g., 1 mL).

4. GC-MS Analysis and Quantification:

• Analyze the purified n-alkane fraction using a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Typical GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).

  • Injector Temperature: 280-300°C.

  • Oven Program: Initial temperature of 60°C, ramped to 320°C at a rate of 15°C/min, with a final hold for 30 minutes.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Scan Range: m/z 50-550.

• Identification: Identify heptadecane by comparing its retention time and mass spectrum to that of an authentic standard. The mass spectrum will show a characteristic molecular ion (m/z 240) and fragmentation pattern.

• Quantification: Quantify the concentration by creating a calibration curve with known concentrations of a heptadecane standard. An internal standard (e.g., hexadecane) can be added to correct for variations in sample injection and processing.

The following diagram outlines the general experimental workflow for this analysis.

A flowchart of the experimental workflow.

References

• 1. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nmppdb.com.ng [nmppdb.com.ng]
• 3. Pathway elucidation and heterologous reconstitution of the long‐chain alkane pentadecane biosynthesis from Pogostemon cablin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Arabidopsis CER1-LIKE1 Functions in a Cuticular Very-Long-Chain Alkane-Forming Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. acta.inpa.gov.br [acta.inpa.gov.br]
• 7. heptadecane, 629-78-7 [thegoodscentscompany.com]
• 8. researchgate.net [researchgate.net]
• 9. Reconstitution of Plant Alkane Biosynthesis in Yeast Demonstrates That Arabidopsis ECERIFERUM1 and ECERIFERUM3 Are Core Components of a Very-Long-Chain Alkane Synthesis Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Pathway elucidation and heterologous reconstitution of the long‐chain alkane pentadecane biosynthesis from Pogostemon cablin: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 12. Pathway elucidation and heterologous reconstitution of the long-chain alkane pentadecane biosynthesis from Pogostemon cablin - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Role of Heptadecane in Insect Biology: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heptadecane (C₁₇H₃₆), a saturated hydrocarbon, and its derivatives are pivotal molecules in the intricate world of insect physiology and chemical communication. Primarily known as a component of the cuticular hydrocarbon (CHC) layer, heptadecane plays a crucial dual role in preventing desiccation and acting as a semiochemical. This technical guide provides an in-depth exploration of the biological functions of heptadecane in insects, detailing its role in pheromonal signaling, its biosynthesis, and the mechanisms of its perception. This document summarizes key quantitative data, provides detailed experimental protocols for its study, and includes visualizations of relevant biological pathways and workflows to serve as a comprehensive resource for researchers in chemical ecology, physiology, and drug development.

Introduction: The Dual Functionality of Cuticular Hydrocarbons

The insect cuticle is coated with a complex layer of lipids, predominantly composed of cuticular hydrocarbons (CHCs), which are essential for survival in terrestrial environments.[1][2] These compounds form a critical barrier against water loss, protecting insects from desiccation.[1] Beyond this vital physiological function, CHCs serve as a rich source of chemical information, mediating a wide array of intra- and interspecific interactions.[1][3] CHCs act as chemical signals conveying information about an individual's species, sex, reproductive status, and colony membership.[4] Heptadecane and its methylated derivatives are frequently identified as significant components of insect CHC profiles, where they function as pheromones and kairomones.

Biological Roles and Functions of Heptadecane

Heptadecane's function as a semiochemical is diverse and varies across different insect taxa. It can act as a releaser pheromone, eliciting an immediate behavioral response, or as part of a more complex chemical signature.

• Sex Pheromones: Several insect species utilize heptadecane and its derivatives for sexual communication. For instance, 5-methylheptadecane (B3050539) has been identified as a female-produced sex pheromone in the broom twig miner, Leucoptera spartifoliella. In field trials, traps baited with this compound were effective in attracting males. Similarly, 5,9-dimethylheptadecane (B1145886) is a sex pheromone of the moth Leucoptera scitella.

• Trail Pheromones: In some social insects, heptadecane is a component of trail pheromones, guiding nestmates to food sources.

• Kairomones: Heptadecane can also function in interspecific communication as a kairomone, a chemical signal that benefits the receiver of a different species. For example, some predators may use heptadecane present on their prey's cuticle to locate them.

• Attractants: Heptadecane has been shown to be an attractant for certain insect species, such as the mushroom sciarid fly, Lycoriella ingenua.[5]

Quantitative Data on Heptadecane in Insects

The following table summarizes quantitative findings from various studies, highlighting the amount of heptadecane and its derivatives in different insect species and their observed effects.

Insect Species	Compound	Quantity/Concentration	Biological Role/Effect	Reference
Leucoptera spartifoliella (Broom twig miner)	5-Methylheptadecane	1.1 ± 0.24 ng per female	Sex pheromone; attracts males.
Chrysoperla carnea (Green lacewing)	n-Heptadecane	1000 mg/l, 100 mg/l, 10 mg/l (tested concentrations)	Elicited significant EAG response in females (2.14 mV at 100 mg/l).	[6]
Spodoptera frugiperda (Fall armyworm)	Heptadecane	Not specified (component of host plant volatiles)	Elicits electrophysiological response.
Ophrys insectifera pollinator (Argogorytes mystaceus)	n-Heptadecane	Present in floral and female insect extracts	Electrophysiologically active.	[7]

Biosynthesis of Heptadecane

The biosynthesis of heptadecane, like other CHCs, is intrinsically linked to fatty acid metabolism and primarily occurs in specialized cells called oenocytes.[1][8] The general pathway involves the elongation of fatty acid precursors, followed by reduction and decarbonylation.

The biosynthesis of n-heptadecane starts from a C18 fatty acyl-CoA precursor, typically stearoyl-CoA. This precursor undergoes a two-step process:

• Reduction: The fatty acyl-CoA is reduced to a long-chain aldehyde (octadecanal) by a fatty acyl-CoA reductase (FAR).

• Decarbonylation: The aldehyde is then converted to heptadecane (a hydrocarbon with one less carbon) through oxidative decarbonylation. This final and crucial step is catalyzed by a cytochrome P450 enzyme from the CYP4G family.[2][9] This enzyme cleaves the aldehyde to produce the hydrocarbon and carbon dioxide.[2]

For methyl-branched alkanes like 5-methylheptadecane, the biosynthesis involves the incorporation of a methylmalonyl-CoA unit in place of a malonyl-CoA unit during the fatty acid synthesis process by the fatty acid synthase (FAS) complex.[1] The methylmalonyl-CoA is derived from amino acids such as valine, isoleucine, or methionine.[1]

Biosynthesis pathway of n-heptadecane in insects.

Perception of Heptadecane: Olfactory Signal Transduction

Insects detect volatile chemical cues like heptadecane through their olfactory system, which is primarily located in the antennae. The perception of these molecules involves a complex signal transduction cascade within olfactory sensory neurons (OSNs).

The general mechanism for pheromone perception is as follows:

• Binding: Pheromone molecules enter the sensillum lymph through pores in the cuticle of the sensory hair and are bound by Pheromone-Binding Proteins (PBPs).

• Transport: PBPs transport the hydrophobic pheromone across the aqueous sensillum lymph to the dendritic membrane of the OSN.

• Receptor Activation: The pheromone is then recognized by a specific Olfactory Receptor (OR) or Ionotropic Receptor (IR) expressed on the dendrite of the OSN. Insect ORs are ligand-gated ion channels, typically forming a complex with a highly conserved co-receptor called Orco.[10][11]

• Signal Transduction: Upon binding of the pheromone, the OR complex undergoes a conformational change, opening a non-selective cation channel and leading to the depolarization of the OSN membrane.[12] This depolarization generates an action potential. In some cases, G-protein coupled receptors (GPCRs) and second messenger pathways may also be involved in modulating the signal.[13][14][15][16][17]

• Signal Transmission: The action potential is then transmitted down the axon of the OSN to the antennal lobe of the insect's brain for further processing, ultimately leading to a behavioral response.

References

• 1. annualreviews.org [annualreviews.org]
• 2. An insect-specific P450 oxidative decarbonylase for cuticular hydrocarbon biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. plantprotection.pl [plantprotection.pl]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. researchgate.net [researchgate.net]
• 6. ijzi.net [ijzi.net]
• 7. Identification of (Z)-8-Heptadecene and n-Pentadecane as Electrophysiologically Active Compounds in Ophrys insectifera and Its Argogorytes Pollinator [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. rsisinternational.org [rsisinternational.org]
• 10. Insect olfactory receptor - Wikipedia [en.wikipedia.org]
• 11. mdpi.com [mdpi.com]
• 12. Insect sex-pheromone signals mediated by specific combinations of olfactory receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | The GPCR membrane receptor, DopEcR, mediates the actions of both dopamine and ecdysone to control sex pheromone perception in an insect [frontiersin.org]
• 14. Involvement of the G-Protein-Coupled Dopamine/Ecdysteroid Receptor DopEcR in the Behavioral Response to Sex Pheromone in an Insect | PLOS One [journals.plos.org]
• 15. Involvement of the G-Protein-Coupled Dopamine/Ecdysteroid Receptor DopEcR in the Behavioral Response to Sex Pheromone in an Insect - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

An In-Depth Technical Guide to the Synthesis of Heptadecane: Pathways and Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C₁₇H₃₆) is a long-chain saturated hydrocarbon with significant applications in various scientific and industrial fields. As a high-purity standard, it is utilized in the calibration of analytical instrumentation, particularly in gas chromatography for the analysis of petroleum products and environmental samples. In the biomedical field, heptadecane and its derivatives are investigated for their potential as biomarkers and their roles in metabolic pathways. This technical guide provides a comprehensive overview of the core synthetic pathways for producing heptadecane, detailing the underlying chemical reactions, experimental methodologies, and quantitative data to support researchers in its synthesis and application.

Core Synthesis Pathways

Several classical and modern organic synthesis reactions can be employed for the preparation of heptadecane. The choice of a particular pathway often depends on the availability of starting materials, desired purity, scalability, and the specific laboratory or industrial capabilities. The primary methods include the decarboxylation of long-chain fatty acids, reduction of carbonyl compounds, carbon-carbon bond formation strategies, and electrolytic coupling.

Decarboxylation of Stearic Acid

The decarboxylation of stearic acid (octadecanoic acid) is a direct and common method for the synthesis of heptadecane. This reaction involves the removal of the carboxyl group as carbon dioxide, yielding the C17 alkane.[1] This transformation is typically achieved through catalytic processes at elevated temperatures.

Chemical Reaction:

C₁₇H₃₅COOH → C₁₇H₃₆ + CO₂

Various catalysts have been shown to be effective for this reaction, with palladium on carbon (Pd/C) and nickel on carbon (Ni/C) being among the most reactive.[2][3] The reaction temperature significantly influences the conversion rate and yield of heptadecane.[2][3]

Quantitative Data for Catalytic Decarboxylation of Stearic Acid

Catalyst	Support	Temperature (°C)	Time (h)	Stearic Acid Conversion (%)	Heptadecane Yield (%)	Selectivity (%)	Reference
20% Ni	Carbon	330	5	>50	~45	~80	[3]
Pd	Carbon	300	1	~98	-	>95	[2]
Pt	Carbon	300	1	<60	-	>95	[2]
Ru	Carbon	220	1.25	>95	93.3	-	[4]

Experimental Protocol: Catalytic Decarboxylation of Stearic Acid with Pd/C

• Apparatus Setup: A high-pressure batch reactor equipped with a magnetic stirrer, temperature controller, and pressure gauge is used.

• Reaction Mixture: Stearic acid and a Pd/C catalyst (e.g., 5 wt% of the stearic acid) are placed into the reactor. A solvent such as dodecane (B42187) can be used.

• Reaction Conditions: The reactor is sealed and purged several times with an inert gas (e.g., nitrogen) before being pressurized with hydrogen (if performing hydrodecarboxylation) or maintained under an inert atmosphere. The mixture is heated to the desired temperature (e.g., 300°C) with vigorous stirring.[2]

• Monitoring and Work-up: The reaction progress is monitored by analyzing aliquots using gas chromatography (GC). Upon completion, the reactor is cooled to room temperature, and the catalyst is removed by filtration. The solvent is then removed under reduced pressure to yield the crude heptadecane.

• Purification: The crude product can be purified by fractional distillation or column chromatography on silica (B1680970) gel.

Logical Diagram for Catalytic Decarboxylation

Caption: Workflow for the catalytic decarboxylation of stearic acid to heptadecane.

Reduction of Ketones: Wolff-Kishner and Clemmensen Reductions

The reduction of a C17 ketone, such as 9-heptadecanone, provides a reliable route to heptadecane. Two classical methods for this deoxygenation are the Wolff-Kishner reduction (under basic conditions) and the Clemmensen reduction (under acidic conditions).[1][5]

Chemical Reaction (Wolff-Kishner):

C₈H₁₇(CO)C₈H₁₇ + H₂NNH₂ → [C₈H₁₇(C=NNH₂)C₈H₁₇] → C₁₇H₃₆ + N₂

The Huang-Minlon modification of the Wolff-Kishner reduction is a widely used one-pot procedure that offers improved yields and shorter reaction times.[2][6][7] This method involves heating the ketone with hydrazine (B178648) hydrate (B1144303) and a strong base (like KOH or NaOH) in a high-boiling solvent such as diethylene glycol.[2][7]

Experimental Protocol: Wolff-Kishner Reduction of 9-Heptadecanone (Huang-Minlon Modification)

• Apparatus Setup: A round-bottom flask fitted with a reflux condenser is used.

• Reaction Mixture: 9-Heptadecanone, diethylene glycol, hydrazine hydrate (85% solution), and potassium hydroxide (B78521) pellets are added to the flask.[6][8]

• Hydrazone Formation: The mixture is heated to reflux for a specified time (e.g., 1-2 hours) to form the hydrazone intermediate. Water and excess hydrazine are then distilled off.[6]

• Decomposition: The temperature of the reaction mixture is then raised (typically to around 200°C) and maintained at reflux to allow for the decomposition of the hydrazone, which is accompanied by the evolution of nitrogen gas.[6][8]

• Work-up and Purification: After cooling, the reaction mixture is diluted with water and extracted with a suitable organic solvent (e.g., ether or hexane). The organic layer is washed with water, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is evaporated. The resulting crude heptadecane is purified by distillation or chromatography.

Chemical Reaction (Clemmensen):

C₈H₁₇(CO)C₈H₁₇ + Zn(Hg) + HCl → C₁₇H₃₆ + H₂O + ZnCl₂

The Clemmensen reduction is particularly effective for aryl-alkyl ketones but can also be applied to aliphatic ketones.[9] However, it is not suitable for substrates that are sensitive to strongly acidic conditions.[5][9]

Diagram of Reductive Pathways from Ketones

Caption: Comparison of Wolff-Kishner and Clemmensen reduction pathways from 9-heptadecanone.

Grignard Reaction followed by Deoxygenation

A versatile multi-step approach involves the construction of a C17 alcohol precursor via a Grignard reaction, followed by its deoxygenation to heptadecane. For example, the reaction of octylmagnesium bromide with nonanal (B32974) will produce heptadecan-9-ol.

Step 1: Grignard Reaction

C₈H₁₇MgBr + C₈H₁₇CHO → C₈H₁₇CH(OMgBr)C₈H₁₇ → (acid workup) → C₈H₁₇CH(OH)C₈H₁₇

Step 2: Deoxygenation of the Alcohol

A common method for the deoxygenation of the resulting secondary alcohol is the Barton-McCombie deoxygenation.[10][11][12] This radical-mediated reaction involves the conversion of the alcohol to a thiocarbonyl derivative (e.g., a xanthate), which is then reduced using a radical initiator (like AIBN) and a hydrogen source (like tributyltin hydride).[10][12][13]

Experimental Workflow for Grignard Synthesis and Barton-McCombie Deoxygenation

Caption: Two-step synthesis of heptadecane via Grignard reaction and Barton-McCombie deoxygenation.

Kolbe Electrolysis

Kolbe electrolysis is an electrochemical method that involves the anodic oxidation of a carboxylate salt.[4] For the synthesis of a symmetrical alkane like hexadecane (B31444) (from two molecules of nonanoic acid), this method is quite effective. To synthesize an unsymmetrical alkane like heptadecane, a mixed Kolbe electrolysis of two different carboxylate salts (e.g., sodium nonanoate (B1231133) and sodium octanoate) would be required. However, this typically results in a mixture of products (hexadecane, heptadecane, and tetradecane), necessitating careful purification.

Chemical Reaction (for Hexadecane):

2C₈H₁₇COO⁻ → C₁₆H₃₄ + 2CO₂ + 2e⁻

Experimental Protocol: Kolbe Electrolysis of Nonanoic Acid (to Hexadecane)

• Electrolyte Preparation: Nonanoic acid is partially neutralized with a base (e.g., KOH or NaOH) in a solvent mixture, often methanol (B129727) or a mixture of water and an organic solvent, to form the carboxylate salt.[14]

• Electrolysis Cell: An undivided electrochemical cell equipped with two platinum or carbon electrodes is used.[14]

• Electrolysis: A constant current is passed through the solution. At the anode, the carboxylate is oxidized, leading to decarboxylation and the formation of alkyl radicals. These radicals then dimerize to form the alkane.

• Work-up and Purification: After the electrolysis, the organic product, which is insoluble in the aqueous medium, can be separated. The product is then washed, dried, and purified, typically by fractional distillation.

Diagram of Kolbe Electrolysis Mechanism

Caption: Simplified mechanism of alkane synthesis via Kolbe electrolysis.

Conclusion

The synthesis of heptadecane can be achieved through various pathways, each with its own set of advantages and limitations. The choice of method will be guided by factors such as the desired scale of production, purity requirements, and the availability of precursors and reagents. Catalytic decarboxylation of stearic acid offers a direct route, while reductive methods like the Wolff-Kishner and Clemmensen reactions provide reliable alternatives from carbonyl compounds. For more complex synthetic strategies, the Grignard reaction followed by deoxygenation allows for a modular approach to constructing the carbon skeleton. Kolbe electrolysis presents an interesting electrochemical alternative, particularly for symmetrical alkanes. This guide provides the foundational knowledge and procedural outlines to assist researchers in selecting and implementing the most suitable method for their specific needs in obtaining high-purity heptadecane.

References

• 1. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 2. Wolff-Kishner Reduction & Huang-Minlon Modification Explained [unacademy.com]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. Kolbe electrolysis - Wikipedia [en.wikipedia.org]
• 5. Clemmensen Reduction | ChemTalk [chemistrytalk.org]
• 6. onlineorganicchemistrytutor.com [onlineorganicchemistrytutor.com]
• 7. Wolff-Kishner Reduction [drugfuture.com]
• 8. Wolff–Kishner reduction - Sciencemadness Wiki [sciencemadness.org]
• 9. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Barton–McCombie deoxygenation - Wikipedia [en.wikipedia.org]
• 12. Barton-McCombie Deoxygenation | Chem-Station Int. Ed. [en.chem-station.com]
• 13. Barton-McCombie Reaction: Mechanism & Examples| NROChemistry [nrochemistry.com]
• 14. Preparation of Alkanes by Kolbe's Electrolysis Method [unacademy.com]

An In-Depth Technical Guide to the Thermodynamic Properties and Phase Behavior of Heptadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C₁₇H₃₆), a long-chain saturated hydrocarbon, is a compound of increasing interest across various scientific disciplines. Its well-defined thermodynamic properties and distinct phase behavior make it a valuable model system for fundamental studies of alkanes. For researchers in the pharmaceutical and drug development sectors, heptadecane's characteristics are particularly relevant in the context of its use as a phase change material (PCM) for thermal energy storage and controlled-release applications, as well as its emerging biological activities. This technical guide provides a comprehensive overview of the core thermodynamic properties and phase behavior of heptadecane, complete with detailed experimental protocols and visual representations of relevant processes.

Thermodynamic Properties of Heptadecane

The thermodynamic properties of heptadecane are crucial for understanding its behavior in various applications. The following tables summarize key quantitative data for n-heptadecane.

Table 1: General and Physical Properties of n-Heptadecane

Property	Value	Unit	Reference(s)
Molecular Formula	C₁₇H₃₆	-	[1]
Molar Mass	240.475	g·mol⁻¹	[1]
Appearance	Colorless liquid or solid	-	[1]
Odor	Odorless	-	[1]
Density (at 20 °C)	777	mg·mL⁻¹	[1]
Refractive Index (n_D at 20 °C)	1.436	-	[1]

Table 2: Phase Transition Properties of n-Heptadecane

Property	Value	Unit	Reference(s)
Melting Point	21.1 to 22.9	°C	[1]
Boiling Point (at 1 atm)	301.9	°C	[1]
Enthalpy of Fusion	216-217	J·g⁻¹
Enthalpy of Vaporization	~86.5 (at 298.15 K)	kJ·mol⁻¹
Solid-Solid Phase Transition	Observed	-

Table 3: Other Thermodynamic and Transport Properties of n-Heptadecane

Property	Value	Unit	Reference(s)
Heat Capacity (C_p, liquid at 25 °C)	2.222	J·K⁻¹·g⁻¹	[1]
Viscosity (at 20 °C)	4.21	mPa·s	[1]
Surface Tension	-	mN·m⁻¹
Flash Point	149	°C	[1]

Phase Behavior of Heptadecane

Heptadecane, like other odd-numbered n-alkanes, exhibits complex phase behavior, including a solid-solid phase transition before melting. This transition is from a more ordered crystalline phase to a less ordered "rotator" phase, which then melts into the liquid phase. This behavior is of particular interest in applications where the material is used for thermal energy storage, as it affects the heat absorption and release profile.

Experimental Protocols

Detailed and standardized experimental procedures are essential for obtaining reliable and reproducible data on the thermodynamic properties of heptadecane.

Determination of Melting Point and Enthalpy of Fusion by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a primary technique for determining the thermal properties of materials like heptadecane.[2][3]

Objective: To determine the melting point and enthalpy of fusion of heptadecane.

Apparatus and Materials:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

• Crimper for sealing pans

• High-purity heptadecane sample (5-10 mg)

• Inert purge gas (e.g., nitrogen)

• Reference material (e.g., indium for calibration)

Procedure:

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using a certified reference material like indium.

• Sample Preparation: Accurately weigh 5-10 mg of heptadecane into a hermetic aluminum pan and seal it with a lid using a crimper. Prepare an empty, sealed pan as a reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a temperature below the expected melting point (e.g., 0 °C).

  • Heat the sample at a controlled rate (e.g., 2 °C/min) to a temperature well above the melting point (e.g., 40 °C).

  • Cool the sample back to the initial temperature at the same rate.

  • Perform a second heating scan under the same conditions to ensure thermal history is removed.

• Data Analysis:

  • The melting point is determined as the onset temperature of the endothermic peak on the heating curve.[2]

  • The enthalpy of fusion (ΔH_fus) is calculated by integrating the area of the melting peak.[3]

Determination of Boiling Point by Thiele Tube Method

The Thiele tube method is a convenient way to determine the boiling point of a small amount of liquid.[4]

Objective: To determine the boiling point of heptadecane.

Apparatus and Materials:

• Thiele tube

• High-temperature heating oil (e.g., mineral oil)

• Thermometer (with appropriate range)

• Small test tube or fusion tube

• Capillary tube (sealed at one end)

• Bunsen burner or microburner

• Heptadecane sample

Procedure:

• Sample Preparation: Fill a small test tube to a depth of about 1-2 cm with the heptadecane sample.

• Capillary Insertion: Place a capillary tube, with the sealed end up, into the test tube containing the heptadecane.

• Assembly: Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating: Clamp the assembly in a Thiele tube filled with heating oil, ensuring the sample is immersed but the open end of the test tube is above the oil level.

• Observation: Gently heat the side arm of the Thiele tube with a burner.[4] As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Boiling Point Determination: When a continuous and rapid stream of bubbles is observed, remove the heat. The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn back into the capillary tube.[4]

Determination of Density by Hydrometer Method

The hydrometer method is a straightforward technique for measuring the density of liquids.

Objective: To determine the density of liquid heptadecane.

Apparatus and Materials:

• Hydrometer with an appropriate density range

• Hydrometer cylinder

• Thermometer

• Constant temperature bath

• Heptadecane sample

Procedure:

• Temperature Equilibration: Bring the heptadecane sample, hydrometer, and hydrometer cylinder to a constant, known temperature using a water bath.

• Sample Transfer: Pour the heptadecane into the hydrometer cylinder, avoiding the formation of air bubbles.

• Hydrometer Insertion: Gently lower the hydrometer into the liquid until it floats freely.

• Reading: Once the hydrometer has settled and is not touching the sides of the cylinder, read the density value from the scale at the point where the surface of the liquid meets the hydrometer stem.

• Temperature Measurement: Immediately measure and record the temperature of the heptadecane.

• Correction: If the measurement was not made at the desired reference temperature, use standard petroleum measurement tables to correct the observed density.

Determination of Viscosity by Rotational Viscometer

A rotational viscometer measures the torque required to rotate a spindle in a fluid, which is then used to calculate the viscosity.[5][6]

Objective: To determine the dynamic viscosity of liquid heptadecane.

Apparatus and Materials:

• Rotational viscometer with a set of spindles

• Sample container

• Constant temperature bath

• Heptadecane sample

Procedure:

• Instrument Setup: Select an appropriate spindle and rotational speed based on the expected viscosity of heptadecane. Attach the spindle to the viscometer.

• Sample Preparation: Place the heptadecane sample in the sample container and allow it to reach the desired measurement temperature in a constant temperature bath.

• Measurement:

  • Immerse the spindle into the heptadecane up to the marked immersion depth.

  • Start the viscometer and allow the reading to stabilize.

  • Record the viscosity reading and the temperature.

• Multiple Readings: It is good practice to take readings at several rotational speeds to check for Newtonian behavior.

Determination of Surface Tension by the Du Noüy Ring Method

The Du Noüy ring method is a classic technique for measuring the surface tension of a liquid.[7][8][9][10]

Objective: To determine the surface tension of liquid heptadecane.

Apparatus and Materials:

• Tensiometer with a platinum-iridium ring

• Sample vessel

• Heptadecane sample

Procedure:

• Ring Preparation: Thoroughly clean the platinum-iridium ring, typically by flaming it to red heat to remove any organic contaminants.

• Sample Placement: Place the heptadecane sample in the sample vessel on the tensiometer stage.

• Measurement:

  • Lower the ring until it is fully submerged in the heptadecane.

  • Slowly raise the ring, pulling a meniscus of the liquid with it.

  • The force required to pull the ring through the surface increases until it reaches a maximum just before the liquid film breaks.

  • The tensiometer records this maximum force.

• Calculation: The surface tension is calculated from the maximum force, the circumference of the ring, and a correction factor that accounts for the shape of the meniscus.[9][10]

Biological Activity and Signaling Pathway

Recent studies have highlighted the biological activities of heptadecane, making it a compound of interest for drug development professionals. It has been shown to possess antioxidant and anti-inflammatory properties.[11][12]

Anti-Inflammatory Mechanism

Heptadecane has been found to suppress inflammatory responses by modulating the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[11][12] The NF-κB pathway is a key regulator of the expression of pro-inflammatory genes.[13][14] In response to stimuli such as reactive species (RS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκB. This allows the NF-κB dimer (typically p50/p65) to translocate to the nucleus and activate the transcription of target genes, including those for inflammatory cytokines and enzymes like COX-2 and iNOS. Heptadecane has been shown to attenuate this process.[11][12]

Figure 1: Simplified signaling pathway of the anti-inflammatory action of heptadecane.

Experimental Workflow: Microencapsulation of Heptadecane

Heptadecane's properties as a phase change material make it suitable for microencapsulation, a process used to create small, coated particles. This is particularly relevant for controlled-release drug delivery systems. The following diagram illustrates a typical workflow for the microencapsulation of heptadecane using emulsion polymerization.[15]

Figure 2: Experimental workflow for the microencapsulation of heptadecane.

Conclusion

Heptadecane is a well-characterized n-alkane with a rich set of thermodynamic data and interesting phase behavior. Its properties make it a valuable compound for both fundamental research and practical applications, including those in the pharmaceutical industry. The detailed experimental protocols provided in this guide offer a starting point for researchers to obtain high-quality data. Furthermore, the emerging understanding of its biological activities opens new avenues for its potential use in drug development and therapy. The visualization of its anti-inflammatory signaling pathway and the microencapsulation workflow provide a clear conceptual framework for these processes. As research continues, a deeper understanding of heptadecane's properties and applications will undoubtedly be unveiled.

References

• 1. researchgate.net [researchgate.net]
• 2. calnesis.com [calnesis.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. What is the operation procedure of rotational viscometer? Q&A | NBCHAO [en1.nbchao.com]
• 6. smartsystems-eg.com [smartsystems-eg.com]
• 7. biolinscientific.com [biolinscientific.com]
• 8. Du Noüy ring method | KRÜSS Scientific [kruss-scientific.com]
• 9. Du Noüy ring method - Wikipedia [en.wikipedia.org]
• 10. Molecular study of dietary heptadecane for the anti-inflammatory modulation of NF-kB in the aged kidney [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Interplay Between Non-Canonical NF-κB Signaling and Hepatitis B Virus Infection [frontiersin.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

The Solubility of Heptadecane in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of heptadecane (C₁₇H₃₆), a long-chain n-alkane, in a range of common organic solvents. Understanding the solubility characteristics of heptadecane is crucial for various applications, including its use as a standard in chromatography, a component in phase-change materials, and a model for the behavior of long-chain hydrocarbons in pharmaceutical and industrial processes. This document collates available quantitative solubility data, details the experimental protocols for its determination, and presents a logical framework for solvent selection.

Introduction to Heptadecane and its Solubility

Heptadecane is a saturated hydrocarbon with a linear chain of 17 carbon atoms. Its physical state at room temperature is a colorless liquid or white solid, with a melting point in the range of 20-22 °C. As a nonpolar molecule, the solubility of heptadecane is primarily governed by the principle of "like dissolves like." Consequently, it exhibits good solubility in nonpolar and weakly polar organic solvents, while its solubility in polar solvents is limited. The intermolecular forces at play are predominantly weak van der Waals forces (London dispersion forces). For dissolution to occur, the energy required to overcome the solute-solute and solvent-solvent interactions must be compensated by the energy released from solute-solvent interactions.

Quantitative Solubility Data

The solubility of heptadecane is dependent on the solvent and the temperature. The following tables summarize the available quantitative and qualitative solubility data for heptadecane in a selection of common organic solvents.

Table 1: Solubility of Heptadecane in Various Organic Solvents

Solvent	Solvent Type	Qualitative Solubility
Hexane	Nonpolar Alkane	Slightly Soluble[1][2][3]
Toluene	Aromatic	Data not available
Chloroform	Halogenated Alkane	Slightly Soluble[1][2][3]
Ethanol	Polar Protic (Alcohol)	Soluble[4]
Acetone	Polar Aprotic (Ketone)	Data not available
Ethyl Acetate	Polar Aprotic (Ester)	Data not available
Ethyl Ether	Ether	Soluble[5]
Carbon Tetrachloride	Halogenated Alkane	Slightly Soluble[5]

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for many scientific and industrial applications. Several methods can be employed to measure the solid-liquid or liquid-liquid equilibrium of heptadecane in organic solvents. The choice of method depends on factors such as the required accuracy, the properties of the solute and solvent, and the available equipment.

Static Gravimetric Method

The static gravimetric method is a classical and straightforward technique for determining the solubility of a solid solute in a liquid solvent.[6][7][8]

Principle: A saturated solution is prepared by equilibrating an excess amount of the solid solute with the solvent at a constant temperature. A known mass or volume of the saturated solution is then carefully separated from the undissolved solid, and the solvent is evaporated. The mass of the remaining solute is determined, from which the solubility can be calculated.

Detailed Methodology:

• Sample Preparation: An excess amount of solid heptadecane is added to a known volume or mass of the desired organic solvent in a sealed container (e.g., a screw-cap vial or a jacketed glass vessel).

• Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a constant and precisely controlled temperature for a sufficient period to ensure that equilibrium is reached. The time required for equilibration can vary and should be determined experimentally by taking measurements at different time points until the solubility value remains constant.

• Phase Separation: Once equilibrium is established, the agitation is stopped, and the undissolved solid is allowed to settle. A clear aliquot of the saturated supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe fitted with a filter to prevent the transfer of any solid particles.

• Solvent Evaporation: The collected aliquot is transferred to a pre-weighed container. The solvent is then removed by evaporation. This can be achieved by gentle heating, under a stream of inert gas (e.g., nitrogen), or by using a vacuum oven, depending on the volatility of the solvent. Care must be taken to avoid any loss of the non-volatile solute.

• Mass Determination: After complete removal of the solvent, the container with the dried solute is weighed again. The mass of the dissolved heptadecane is the difference between this final mass and the initial mass of the empty container.

• Calculation: The solubility is then calculated, typically in terms of grams of solute per 100 g of solvent, mole fraction, or other relevant units.

Cloud Point Method

The cloud point method is a visual technique used to determine the temperature at which a solid solute begins to crystallize or a liquid mixture becomes immiscible upon cooling, or conversely, the temperature at which a cloudy solution becomes clear upon heating.[9][10][11]

Principle: A solution of a known concentration of heptadecane in the solvent is prepared. The solution is then cooled at a controlled rate until the first appearance of turbidity (the cloud point), which indicates the onset of solid-phase formation. Alternatively, a saturated solution with excess solid can be heated until it becomes clear.

Detailed Methodology:

• Sample Preparation: A series of solutions with known concentrations of heptadecane in the chosen solvent are prepared in transparent, sealed containers (e.g., glass test tubes).

• Heating and Cooling Cycle: The sample is placed in a temperature-controlled bath. For determining the crystallization temperature, the solution is slowly cooled while being stirred. For determining the dissolution temperature, a mixture with excess solid is slowly heated.

• Visual Observation: The solution is continuously observed for the appearance or disappearance of turbidity. The temperature at which the solution becomes cloudy (on cooling) or clear (on heating) is recorded as the cloud point or clearing point, respectively.

• Data Analysis: By repeating this procedure for a range of concentrations, a solubility curve (temperature vs. concentration) can be constructed.

Gas Chromatography (GC) Method

Gas chromatography can be an effective analytical technique for determining the solubility of volatile or semi-volatile hydrocarbons in a less volatile solvent.[12][13][14][15]

Principle: A saturated solution of heptadecane in the solvent is prepared and allowed to equilibrate. A sample of the liquid phase is then injected into a gas chromatograph. The concentration of heptadecane in the solution is determined by comparing its peak area to a calibration curve prepared with standard solutions of known concentrations.

Detailed Methodology:

• Calibration: A series of standard solutions of heptadecane in the solvent of interest are prepared at known concentrations. These standards are injected into the GC to generate a calibration curve that plots peak area against concentration.

• Saturated Solution Preparation: An excess of heptadecane is added to the solvent in a sealed vial and equilibrated at a constant temperature with agitation.

• Sampling: A sample of the supernatant liquid is carefully taken after allowing any undissolved solid to settle. The sample may need to be diluted with a known volume of pure solvent to fall within the linear range of the calibration curve.

• GC Analysis: The prepared sample is injected into the GC. The instrument is equipped with a suitable column (e.g., a nonpolar capillary column) and detector (e.g., a flame ionization detector - FID). The operating conditions (e.g., injector temperature, oven temperature program, detector temperature) are optimized for the separation and detection of heptadecane.

• Quantification: The peak area corresponding to heptadecane in the chromatogram of the sample is measured. Using the calibration curve, the concentration of heptadecane in the diluted sample is determined. The original solubility in the saturated solution is then calculated by accounting for the dilution factor.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent for heptadecane depends on the specific application. The following diagram illustrates a logical workflow for this process, taking into account the desired solubility and other practical considerations.

Caption: A logical workflow for selecting a suitable solvent for heptadecane.

Conclusion

The solubility of heptadecane is a critical parameter in its various scientific and industrial uses. As a long-chain n-alkane, it is most soluble in nonpolar organic solvents. This guide has summarized the available solubility data and provided detailed experimental protocols for its determination. For applications requiring precise solubility values, it is imperative to perform experimental measurements under the specific conditions of use. The provided workflow for solvent selection offers a systematic approach to identifying the most suitable solvent system for a given application.

References

• 1. n-Heptadecane CAS#: 629-78-7 [m.chemicalbook.com]
• 2. 629-78-7 CAS MSDS (n-Heptadecane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. n-Heptadecane | 629-78-7 [chemicalbook.com]
• 4. n-Heptadecane, 99% | Fisher Scientific [fishersci.ca]
• 5. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. pharmacyjournal.info [pharmacyjournal.info]
• 8. pharmajournal.net [pharmajournal.net]
• 9. researchgate.net [researchgate.net]
• 10. Cloud point - Wikipedia [en.wikipedia.org]
• 11. calnesis.com [calnesis.com]
• 12. scielo.br [scielo.br]
• 13. [PDF] Determination of solubility parameters and thermodynamic properties in hydrocarbon-solvent systems by gas chromatography | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]
• 15. dl.astm.org [dl.astm.org]

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of Heptadecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the mass spectrometry fragmentation pattern of heptadecane (C₁₇H₃₆), a long-chain saturated hydrocarbon. Understanding the fragmentation behavior of alkanes is fundamental in the structural elucidation of organic molecules and is of particular importance in fields such as metabolomics, environmental analysis, and geochemistry. This document details the characteristic fragmentation pathways under electron ionization (EI), presents quantitative data on fragment ion abundances, and provides a representative experimental protocol for analysis.

Core Concepts in Alkane Fragmentation

Under electron ionization, n-alkanes undergo a series of predictable fragmentation reactions. The initial ionization event removes an electron from the molecule, forming a molecular ion (M⁺•). Due to the high energy of electron ionization, the molecular ion of a long-chain alkane like heptadecane is often of low abundance or even absent, as it readily undergoes further fragmentation.[1][2] The fragmentation is characterized by the cleavage of C-C bonds, leading to the formation of a homologous series of alkyl carbocations ([CₙH₂ₙ₊₁]⁺).[2][3] These carbocations are responsible for the characteristic clusters of peaks separated by 14 mass units (corresponding to a CH₂ group) in the mass spectrum.[1][3]

The most abundant fragments are typically in the C₃ to C₅ range, as these smaller carbocations are more stable.[4] The relative intensity of the fragment ions generally decreases as the fragment size increases. Cleavage is more likely to occur towards the center of the carbon chain, as this results in the formation of more stable primary and secondary carbocations and radicals.[4]

Mass Spectrum of n-Heptadecane

The electron ionization mass spectrum of n-heptadecane exhibits a characteristic pattern dominated by alkyl fragment ions. The molecular ion peak at m/z 240 is typically of very low intensity. The base peak, the most intense peak in the spectrum, is observed at m/z 57, corresponding to the butyl cation ([C₄H₉]⁺).[5] Other prominent peaks are observed at m/z 43 ([C₃H₇]⁺), m/z 71 ([C₅H₁₁]⁺), and m/z 85 ([C₆H₁₃]⁺).[5]

Quantitative Fragmentation Data

The following table summarizes the major fragment ions observed in the electron ionization mass spectrum of n-heptadecane, with their corresponding relative abundances. Data is compiled from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center.

m/z	Ion Formula	Relative Abundance (%)
41	[C₃H₅]⁺	41.91
43	[C₃H₇]⁺	88.81
55	[C₄H₇]⁺	32.50
57	[C₄H₉]⁺	99.99
71	[C₅H₁₁]⁺	58.65
85	[C₆H₁₃]⁺	36.02
99	[C₇H₁₅]⁺	18.50
113	[C₈H₁₇]⁺	10.30
127	[C₉H₁₉]⁺	6.50
141	[C₁₀H₂₁]⁺	4.50
155	[C₁₁H₂₃]⁺	3.20
169	[C₁₂H₂₅]⁺	2.50
183	[C₁₃H₂₇]⁺	2.00
197	[C₁₄H₂₉]⁺	1.50
211	[C₁₅H₃₁]⁺	1.00
240	[C₁₇H₃₆]⁺• (Molecular Ion)	< 1.00

Fragmentation Pathway Visualization

The fragmentation of heptadecane can be visualized as a series of competing cleavage reactions along the carbon chain. The following diagram illustrates the primary fragmentation pathways leading to the formation of the most abundant fragment ions.

Primary fragmentation pathways of the heptadecane molecular ion.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) of Heptadecane

The following protocol provides a typical methodology for the analysis of heptadecane using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Dissolve a known quantity of heptadecane standard in a high-purity volatile solvent such as hexane (B92381) or dichloromethane (B109758) to a final concentration of approximately 100 µg/mL.

• For complex mixtures, perform a suitable extraction and clean-up procedure to isolate the alkane fraction.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless injector, typically operated in split mode with a split ratio of 20:1 to 50:1.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase temperature at a rate of 10 °C/min to 300 °C.

  • Final hold: Hold at 300 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Mass Analyzer: Quadrupole.

• Scan Range: m/z 40-400.

• Solvent Delay: 3-5 minutes to prevent filament damage from the solvent peak.

4. Data Analysis:

• Identify the chromatographic peak corresponding to heptadecane based on its retention time.

• Extract the mass spectrum for the identified peak.

• Compare the acquired mass spectrum with a reference spectrum from a spectral library (e.g., NIST, Wiley) for confirmation.

• Analyze the fragmentation pattern to confirm the structure, noting the presence of the characteristic alkyl series (m/z 43, 57, 71, 85, etc.).

This comprehensive guide provides the foundational knowledge for understanding and analyzing the mass spectrometric behavior of heptadecane. The provided data and protocols can be adapted for various research and analytical applications involving the identification and characterization of long-chain alkanes.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ch.ic.ac.uk [ch.ic.ac.uk]
• 3. whitman.edu [whitman.edu]
• 4. Video: Mass Spectrometry: Long-Chain Alkane Fragmentation [jove.com]
• 5. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Structural Isomers of Heptadecane and Their Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C₁₇H₃₆) is a long-chain aliphatic hydrocarbon with a vast number of structural isomers. While the linear n-heptadecane is well-characterized, its branched isomers present a complex landscape of varying physicochemical properties that are of significant interest in diverse fields such as materials science, lubricants, and pharmaceuticals. The subtle changes in molecular architecture introduced by branching can dramatically influence properties like boiling point, melting point, density, and viscosity, which in turn affect their behavior in biological and chemical systems. This technical guide provides a detailed overview of the structural isomers of heptadecane, a summary of their key physical properties, and comprehensive experimental protocols for their characterization.

Structural Isomers of Heptadecane: A Brief Overview

Heptadecane, with the general formula CₙH₂ₙ₊₂, belongs to the alkane homologous series. The structural diversity of its isomers arises from the different arrangements of the 17 carbon atoms, leading to a multitude of branched structures. These can be broadly categorized based on the nature and position of the alkyl substituents on the main carbon chain. Common branched isomers include methylhexadecanes, ethylpentadecanes, and propyltetradecanes, among many others. The positioning of these branches significantly impacts the intermolecular van der Waals forces, which are the primary determinants of the bulk physical properties of these nonpolar molecules.

Comparative Physical Properties of Heptadecane Isomers

The physical properties of heptadecane isomers are intrinsically linked to their molecular structure. Generally, increased branching leads to a more compact, spherical shape, which reduces the surface area available for intermolecular interactions. This weakening of van der Waals forces typically results in lower boiling and melting points compared to the linear isomer, n-heptadecane.

Isomer	IUPAC Name	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
n-Heptadecane	Heptadecane	C₁₇H₃₆	240.47	302	22	0.778
2-Methylhexadecane	2-Methylhexadecane	C₁₇H₃₆	240.47	291.4	4	0.776
3-Methylhexadecane	3-Methylhexadecane	C₁₇H₃₆	240.47	287	18	0.773[1]
4-Methylhexadecane	4-Methylhexadecane	C₁₇H₃₆	240.47	296.3 (estimated)[2]	-	-

Experimental Protocols

Determination of Boiling Point

Objective: To accurately measure the boiling point of a liquid heptadecane isomer.

Methodology: A standard method for determining the boiling point involves using a distillation apparatus.

• Apparatus: Round-bottom flask, heating mantle, distillation head with a thermometer adapter, condenser, receiving flask, and boiling chips.

• Procedure:

  • Place a small volume of the heptadecane isomer sample into the round-bottom flask, along with a few boiling chips to ensure smooth boiling.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation head to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

  • Begin heating the sample gently with the heating mantle.

  • Record the temperature at which the liquid begins to boil and a steady reflux is observed. The boiling point is the constant temperature at which the vapor and liquid phases are in equilibrium, and a consistent drip of condensate is collected in the receiving flask.

  • For high-boiling point liquids like heptadecane isomers, a vacuum distillation setup may be necessary to prevent decomposition at atmospheric pressure.

Determination of Melting Point

Objective: To determine the melting point range of a solid heptadecane isomer.

Methodology: The capillary melting point method is a common and accurate technique.

• Apparatus: Melting point apparatus, capillary tubes (sealed at one end).

• Procedure:

  • Finely powder a small amount of the solid heptadecane isomer.

  • Pack a small amount of the powdered sample into the open end of a capillary tube to a height of 2-3 mm.

  • Place the capillary tube into the heating block of the melting point apparatus.

  • Heat the sample at a controlled rate (typically 1-2 °C per minute) near the expected melting point.

  • Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample has turned into a clear liquid (the end of the melting range). A pure compound will have a sharp melting range of 1-2 °C.

Determination of Density

Objective: To measure the density of a liquid heptadecane isomer.

Methodology: A pycnometer or a digital density meter can be used for accurate density measurements.

• Apparatus: Pycnometer (a glass flask with a precisely known volume), analytical balance.

• Procedure:

  • Clean and dry the pycnometer thoroughly and record its empty mass.

  • Fill the pycnometer with the liquid heptadecane isomer, ensuring no air bubbles are trapped.

  • Place the filled pycnometer in a thermostat bath at a specific temperature (e.g., 20 °C or 25 °C) to allow it to reach thermal equilibrium.

  • Carefully remove any excess liquid from the capillary opening of the stopper.

  • Dry the outside of the pycnometer and record its mass when filled with the sample.

  • The density is calculated by dividing the mass of the liquid (mass of filled pycnometer - mass of empty pycnometer) by the known volume of the pycnometer.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate and identify different heptadecane isomers in a mixture.

Methodology: GC-MS is a powerful analytical technique for separating volatile compounds and identifying them based on their mass spectra.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Procedure:

  • Sample Preparation: Dissolve the heptadecane isomer mixture in a volatile solvent (e.g., hexane).

  • Injection: Inject a small volume of the prepared sample into the GC.

  • Separation: The different isomers will travel through the GC column at different rates depending on their boiling points and interactions with the stationary phase, leading to their separation.

  • Detection and Identification: As each isomer elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the specific isomer by comparing it to a spectral library.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To elucidate the precise molecular structure of a heptadecane isomer.

Methodology: ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms in a molecule.

• Instrumentation: A high-resolution NMR spectrometer.

• Procedure:

  • Sample Preparation: Dissolve a small amount of the purified heptadecane isomer in a deuterated solvent (e.g., chloroform-d, CDCl₃).

  • Data Acquisition: Acquire the ¹H and ¹³C NMR spectra.

  • Spectral Analysis:

    • In the ¹H NMR spectrum, the chemical shifts, integration (relative number of protons), and splitting patterns (multiplicity) of the signals provide information about the connectivity of the hydrogen atoms.

    • In the ¹³C NMR spectrum, the number of signals indicates the number of unique carbon environments, and their chemical shifts provide information about the type of carbon atom (e.g., methyl, methylene, methine).

    • Advanced 2D NMR techniques, such as COSY and HSQC, can be used to establish the connectivity between protons and carbons, allowing for the unambiguous assignment of the complete molecular structure.

Visualizations

Caption: Classification of Heptadecane Isomers.

Caption: General Experimental Workflow for Isomer Characterization.

References

• 1. 4-Methylhexadecane | C17H36 | CID 179444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-methyl hexadecane, 25117-26-4 [thegoodscentscompany.com]

An In-depth Technical Guide to the Molecular Structure of n-Heptadecane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane, a long-chain saturated hydrocarbon, is a molecule of significant interest in various scientific domains, from materials science to biology. Its simple, unbranched structure serves as a model for understanding the physical and chemical behavior of lipids and other long-chain organic molecules. This technical guide provides a comprehensive overview of the molecular structure of n-heptadecane, its physicochemical properties, and the experimental methodologies used for its characterization.

Molecular Structure and Identification

n-Heptadecane is an alkane with the chemical formula C₁₇H₃₆.[1][2][3][4] Its structure consists of a linear chain of seventeen carbon atoms bonded to each other by single covalent bonds, with the remaining valencies saturated by hydrogen atoms. The IUPAC name for the unbranched isomer is simply heptadecane, and it is also commonly referred to as n-heptadecane.[1]

The carbon atoms in the n-heptadecane chain are sp³ hybridized, resulting in a tetrahedral geometry around each carbon. This leads to a zigzag conformation of the carbon backbone in its most stable, lowest-energy state. While rotation around the carbon-carbon single bonds allows for the existence of various conformers, the extended zigzag chain is the predominant form in the solid state.

Key Identifiers:

Identifier	Value
IUPAC Name	Heptadecane
Synonyms	n-Heptadecane
Chemical Formula	C₁₇H₃₆
CAS Number	629-78-7
Molecular Weight	240.47 g/mol

Physicochemical Properties of n-Heptadecane

The physical and chemical properties of n-heptadecane are characteristic of long-chain alkanes. It is a colorless, odorless, waxy solid at room temperature.[3] The following tables summarize key quantitative data for n-heptadecane.

Table 1: Physical Properties of n-Heptadecane

Property	Value
Melting Point	21-23 °C
Boiling Point	302 °C
Density	0.778 g/cm³ at 20 °C
Refractive Index	1.436 at 20 °C
Solubility in Water	Insoluble

Table 2: Chemical and Safety Data for n-Heptadecane

Property	Value
Flash Point	149 °C
Autoignition Temperature	Not available
Lower Explosive Limit	Not available
Upper Explosive Limit	Not available
Hazard Statements	May be fatal if swallowed and enters airways.

Experimental Protocols for Characterization

The determination of the physicochemical properties of n-heptadecane relies on a suite of well-established experimental techniques. Below are detailed methodologies for key experiments.

Melting Point and Boiling Point Determination

Principle: The melting point is the temperature at which a substance transitions from a solid to a liquid state, while the boiling point is the temperature at which its vapor pressure equals the external pressure. These are crucial indicators of purity.

Methodology (Capillary Method):

• A small, finely powdered sample of n-heptadecane is packed into a thin-walled capillary tube, sealed at one end.

• The capillary tube is attached to a thermometer and placed in a heating bath (e.g., a Thiele tube filled with mineral oil or a calibrated melting point apparatus).

• The bath is heated slowly and uniformly.

• For melting point, the temperatures at which the substance begins to melt and completely liquefies are recorded as the melting range.

• For boiling point, a small, inverted capillary tube is placed inside a larger tube containing the liquid sample. The setup is heated until a steady stream of bubbles emerges from the inner capillary. The heat is then removed, and the temperature at which the liquid is drawn back into the inner capillary is recorded as the boiling point.

Density and Viscosity Measurement

Principle: Density is the mass per unit volume, and viscosity is a measure of a fluid's resistance to flow. These properties are important for fluid dynamics and material characterization.

Methodology (Vibrating Tube Densimeter and Capillary Viscometer):

• Density: A vibrating U-tube densimeter is used. The tube is filled with the liquid sample of n-heptadecane. The natural frequency of vibration of the tube changes with the mass of the contained liquid. This frequency is measured and correlated to the density of the sample.

• Viscosity: A capillary viscometer is employed. The time taken for a known volume of liquid n-heptadecane to flow through a capillary of a known diameter under a specific pressure head is measured. The viscosity is then calculated using Poiseuille's law.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Principle: GC-MS is a powerful analytical technique used to separate, identify, and quantify the components of a mixture. Gas chromatography separates the components based on their volatility and interaction with a stationary phase, while mass spectrometry identifies them based on their mass-to-charge ratio.

Methodology:

• Sample Preparation: A dilute solution of n-heptadecane in a volatile solvent (e.g., hexane) is prepared.

• Injection: A small volume of the sample is injected into the gas chromatograph. The high temperature of the injection port vaporizes the sample.

• Separation: An inert carrier gas (e.g., helium) sweeps the vaporized sample onto a capillary column coated with a stationary phase. The components of the sample separate as they travel through the column at different rates.

• Detection and Identification: As each component elutes from the column, it enters the mass spectrometer. The molecules are ionized (typically by electron impact), and the resulting fragments are separated by their mass-to-charge ratio, producing a unique mass spectrum for each component. The retention time from the GC and the mass spectrum from the MS are used to identify and quantify n-heptadecane.

Visualizations

Molecular Structure of n-Heptadecane

The following diagram illustrates the basic linear structure of the n-heptadecane molecule.

Caption: Linear chain structure of n-heptadecane.

Experimental Workflow for GC-MS Analysis of n-Heptadecane

The following diagram outlines the typical workflow for analyzing a sample for the presence and quantity of n-heptadecane using Gas Chromatography-Mass Spectrometry.

Caption: Workflow for GC-MS analysis of n-heptadecane.

References

• 1. Heptadecane - Wikipedia [en.wikipedia.org]
• 2. Alkane - Wikipedia [en.wikipedia.org]
• 3. n-Heptadecane CAS#: 629-78-7 [m.chemicalbook.com]
• 4. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Discovery and Scientific History of Heptadecane: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C₁₇H₃₆) is a long-chain saturated hydrocarbon that has been a subject of scientific interest for over a century. Initially identified as a component of natural waxes and essential oils, its journey through the scientific literature reflects the broader advancements in organic chemistry, from the challenges of synthesis and isolation in the 19th century to its more recent elucidation in biological signaling pathways. This technical guide provides a comprehensive overview of the discovery, history, and key experimental data related to heptadecane, tailored for a scientific audience.

The Dawn of Alkane Chemistry: Early Mentions and Synthesis

The latter half of the 19th century was a period of immense progress in organic chemistry, with chemists developing foundational methods for the synthesis of hydrocarbons. While the exact first synthesis or isolation of heptadecane is not definitively documented in readily available literature, its appearance in scientific records coincides with the development of powerful new synthetic reactions.

The earliest known use of the term "heptadecane" in the scientific literature dates back to the 1880s[1]. This period saw the advent of seminal synthetic methodologies capable of creating longer-chain alkanes. One of the earliest documented syntheses of n-heptadecane was reported by Zincke and Kegel in 1886 in Justus Liebig's Annalen der Chemie. While the full experimental details from this historical publication are not readily accessible, the work of these pioneers was crucial in expanding the library of known hydrocarbons.

Prevailing Synthetic Methodologies of the Era

The synthesis of alkanes in the late 19th century largely relied on a few key reactions. These methods, while groundbreaking for their time, often involved harsh reagents and produced a mixture of products.

The Wurtz Reaction: Discovered by Charles Adolphe Wurtz in 1855, this reaction involves the coupling of two alkyl halides in the presence of sodium metal to form a new carbon-carbon bond.[2]

General Reaction: 2 R-X + 2 Na → R-R + 2 NaX

This method was particularly useful for synthesizing symmetrical alkanes. For the synthesis of an odd-numbered alkane like heptadecane, a mixture of two different alkyl halides would be required, leading to a mixture of products that were difficult to separate.

The Friedel-Crafts Reaction: Developed by Charles Friedel and James Crafts in 1877, this reaction initially focused on the alkylation and acylation of aromatic rings.[2] However, the principles of using a Lewis acid catalyst to promote carbon-carbon bond formation were foundational and influenced the broader field of synthetic organic chemistry.

Isolation from Natural Sources

Heptadecane is a naturally occurring compound found in a variety of plant species. It is a component of essential oils and plant waxes, contributing to their chemical profile.[3][4] Early methods for isolating compounds from natural sources were often based on distillation and extraction techniques.

Experimental Protocol: Steam Distillation for the Isolation of Essential Oils (General Method)

This protocol provides a general overview of the steam distillation process used for extracting essential oils, which would have been a common method for isolating volatile compounds like heptadecane from plant material.

• Preparation of Plant Material: The plant material (e.g., leaves, flowers) is harvested and, if necessary, macerated to increase the surface area for extraction.

• Apparatus Setup: A distillation flask is filled with the plant material and water. This flask is connected to a condenser, which in turn is connected to a collection flask.

• Distillation: The water in the distillation flask is heated to boiling. The resulting steam passes through the plant material, volatilizing the essential oils.

• Condensation: The steam and essential oil vapor mixture travels into the condenser, where it is cooled by circulating cold water, causing it to condense back into a liquid.

• Collection: The condensed liquid, a mixture of water and essential oil, is collected in the receiving flask.

• Separation: Due to the immiscibility of essential oils with water, the heptadecane-containing oil layer can be separated from the aqueous layer using a separatory funnel.

Quantitative Data

The physical and chemical properties of n-heptadecane have been extensively characterized. The following tables summarize key quantitative data for easy comparison.

Physical Property	Value	Source(s)
Molecular Formula	C₁₇H₃₆
Molar Mass	240.47 g/mol
Melting Point	22-24 °C
Boiling Point	302 °C
Density	0.777 g/mL at 25 °C
Refractive Index	1.436 at 20 °C

Spectroscopic Data	Description	Source(s)
Mass Spectrometry	The mass spectrum of n-heptadecane shows a characteristic fragmentation pattern for a long-chain alkane, with a molecular ion peak at m/z 240 and a series of fragment ions separated by 14 mass units (CH₂ groups).
¹³C NMR Spectroscopy	The ¹³C NMR spectrum of n-heptadecane is relatively simple, showing distinct peaks for the different carbon environments in the straight chain.
¹H NMR Spectroscopy	The ¹H NMR spectrum is characterized by a triplet for the terminal methyl protons and a large multiplet for the methylene (B1212753) protons along the chain.

Modern Experimental Protocols

Modern analytical and synthetic techniques have greatly refined the study of heptadecane.

Gas Chromatography-Mass Spectrometry (GC-MS) for the Analysis of Heptadecane in Plant Extracts

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex mixtures.

Methodology:

• Sample Preparation: An essential oil or a solvent extract of the plant material is prepared. The extract is then filtered and diluted to an appropriate concentration.

• GC Separation: A small volume of the sample is injected into the gas chromatograph. The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The separation of compounds is based on their boiling points and interactions with the stationary phase of the column.

• MS Detection: As the separated compounds elute from the GC column, they enter the mass spectrometer. The molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio, generating a unique mass spectrum for each compound.

• Data Analysis: The retention time from the GC and the mass spectrum from the MS are used to identify the compounds by comparing them to spectral libraries and analytical standards.

Synthesis of n-Heptadecane via Catalytic Deoxygenation

Modern synthetic methods offer high-yield and selective routes to alkanes. One such method is the catalytic deoxygenation of fatty acid derivatives.

Experimental Protocol (Catalytic Deoxygenation of Methyl Stearate):

• Reactants: Methyl stearate (B1226849) is used as the starting material.

• Catalyst: A suitable catalyst, such as a noble metal on a support (e.g., Pd/C), is employed.

• Reaction Conditions: The reaction is typically carried out in a high-pressure reactor under a hydrogen atmosphere. The temperature and pressure are optimized to facilitate the deoxygenation process.

• Reaction: The methyl stearate is reduced, and the ester group is cleaved, resulting in the formation of n-heptadecane and other byproducts.

• Purification: The reaction mixture is cooled, and the catalyst is removed by filtration. The n-heptadecane is then purified from the byproducts by distillation or chromatography.

Biological Significance and Signaling Pathways

Recent research has unveiled a significant biological role for heptadecane, particularly in the context of inflammation. Studies have shown that heptadecane can exert anti-inflammatory effects by modulating key signaling pathways.

The NF-κB Signaling Pathway and Heptadecane's Modulatory Role

The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway is a central regulator of the inflammatory response. In a 2013 study published in PLOS ONE, it was demonstrated that heptadecane can suppress age-related increases in pro-inflammatory gene expression by reducing NF-κB activity. This modulation is achieved through the downregulation of the NIK/IKK and MAPKs pathways.

Below is a Graphviz diagram illustrating the logical relationship of this signaling pathway and the inhibitory effect of heptadecane.

Caption: Heptadecane's inhibition of the NF-κB signaling pathway.

Conclusion

From its early, challenging synthesis in the nascent field of organic chemistry to its modern-day recognition as a bioactive molecule, heptadecane has had a rich and evolving history in the scientific literature. The journey of this seemingly simple alkane underscores the remarkable progress in our ability to synthesize, isolate, and characterize organic compounds, and to understand their intricate roles in biological systems. For researchers in drug development, the anti-inflammatory properties of heptadecane and its interaction with the NF-κB pathway present a compelling area for further investigation, potentially opening new avenues for therapeutic intervention.

References

• 1. fctemis.org [fctemis.org]
• 2. ELEMENTAL CHEMISTRY: Preparation of Alkanes [elementalchemistry.in]
• 3. studysmarter.co.uk [studysmarter.co.uk]
• 4. researchgate.net [researchgate.net]

Heptadecane in Essential Oils: A Technical Guide for Researchers

Abstract

Heptadecane (C₁₇H₃₆) is a saturated straight-chain alkane increasingly identified as a significant, albeit often minor, component in the essential oils of various plant species. While historically less studied than the dominant terpenoid and phenylpropanoid constituents, recent research has illuminated its potential biological activities, including noteworthy anti-inflammatory, antioxidant, and antimicrobial properties. This technical guide provides an in-depth review of heptadecane's role within essential oils, tailored for researchers, scientists, and drug development professionals. It consolidates quantitative data on its prevalence, details the experimental protocols for its identification and quantification, and explores its known mechanisms of action, including its modulation of key cellular signaling pathways.

Introduction to Heptadecane

Heptadecane is a C17 aliphatic hydrocarbon (n-heptadecane) found as a volatile organic compound in a variety of natural sources, including plants and cyanobacteria.[1][2] As a component of essential oils, it contributes to the overall chemical profile and, potentially, the synergistic therapeutic effects of these complex mixtures.[3] Its biological significance is an area of active investigation, with studies pointing towards its role in cellular protection against oxidative stress and inflammation.[1][4][5]

Quantitative Analysis of Heptadecane in Essential Oils

The concentration of heptadecane and its isomers can vary significantly between plant species, geographical location, and the specific part of the plant used for extraction. Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for the precise identification and quantification of such components.[6][7] A summary of reported concentrations in various essential oils is presented below.

Table 1: Concentration of Heptadecane and its Isomers in Various Essential Oils

Plant Species	Plant Part	Heptadecane / Isomer	Concentration (%)	Reference
Daphne mucronata	Leaves	2,6,10,15-Tetramethyl heptadecane	2.71	[8]
Daphne mucronata	Leaves	8-Methyl heptadecane	0.34	[8]
Protium heptaphyllum	Resin	n-Heptadecane	Present (unquantified)	[9]
Annona squamosa	Bark	Saturated long-chain hydrocarbons	Present (unquantified)	[10]
Opuntia littoralis	---	Heptadecane	Present (unquantified)	[1]

Note: Quantitative data for n-heptadecane is often limited as it is typically a minor constituent. The table includes isomers and mentions of presence where exact percentages were not provided in the cited literature.

Biological Activities and Mechanisms of Action

Heptadecane exhibits a range of biological activities that are of significant interest to the pharmaceutical and scientific communities. These properties are summarized in Table 2, with a detailed exploration of its anti-inflammatory mechanism in the subsequent section.

Table 2: Summary of Reported Biological Activities of Heptadecane

Activity	Description	Key Findings	References
Anti-inflammatory	Modulates key inflammatory pathways to reduce the expression of pro-inflammatory mediators.	Suppresses COX-2 and iNOS gene expression by downregulating the NF-κB signaling pathway.	[1][4][5]
Antioxidant	Protects cells from damage induced by oxidative stress and reactive species (RS).	Attenuates RS-induced NF-κB activation; protects endothelial cells from peroxide-induced stress.	[4][5][11]
Antimicrobial	Exhibits inhibitory activity against various bacteria and fungi.	Heptadecane and other long-chain alkanes show general antibacterial and antifungal properties.	[12][13][14]
Cytotoxic	A related compound, heptadecanoic acid, has shown activity against cancer cells.	Heptadecanoic acid induces apoptosis in pancreatic cancer cells. Note: This activity has not been directly demonstrated for heptadecane.	[15]

Anti-inflammatory Signaling Pathway: Modulation of NF-κB

A key mechanism for heptadecane's anti-inflammatory effect is its ability to modulate the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][4] In states of oxidative stress, reactive species (RS) can activate NF-κB, leading to the upregulation of pro-inflammatory genes like COX-2 and iNOS.[1][4] Research has shown that heptadecane can attenuate this process. It interferes with the activation of NF-κB by downregulating the NIK/IKK and MAPK signaling cascades, which are upstream activators of NF-κB.[4][5] This action effectively suppresses the transcription of inflammatory genes, providing a molecular basis for its anti-inflammatory and potent anti-oxidative effects.[4][5]

Figure 1. Heptadecane's inhibition of the NF-κB inflammatory pathway.

Experimental Protocols

The accurate analysis of heptadecane in essential oils relies on robust and well-defined experimental protocols. The following section details a standard methodology for sample preparation and analysis using Gas Chromatography-Mass Spectrometry (GC-MS).

Essential Oil Extraction and Sample Preparation

• Hydrodistillation: Essential oils are typically extracted from dried plant material for 3-4 hours using a Clevenger-type apparatus.[16] The collected oil is then dried over anhydrous sodium sulphate to remove residual water.

• Dilution: A sample of the essential oil (e.g., 1 µL) is diluted in a suitable solvent such as methanol (B129727) or hexane (B92381) (e.g., 1 mL) to prepare it for injection into the GC-MS system.[17]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the cornerstone technique for separating and identifying volatile compounds within a complex mixture like an essential oil.[7]

Figure 2. General workflow for GC-MS analysis of essential oils.

Protocol Details:

• System: Agilent 6890 series GC or similar, coupled with a Mass Spectrometer detector.[17]

• Carrier Gas: Helium at a constant flow or pressure (e.g., 1.2 mL/min).[16]

• Column: A nonpolar capillary column, such as an HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[16][17]

• Injection: 1 µL of the diluted sample is injected with a split ratio (e.g., 1:25 or 1:5).[16][17] The injector temperature is typically set between 240°C and 250°C.[16]

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 50-60°C), holds for a few minutes, then ramps up at a controlled rate (e.g., 3-7°C/min) to a final temperature of 220-240°C, followed by a final hold period.[16][17]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[16]

  • Source Temperature: ~230°C.[16]

  • Mass Range: Scan from m/z 30 to 500 Da.

• Compound Identification: The identification of heptadecane is achieved by comparing its retention time and the resulting mass spectrum with reference spectra from established databases, such as the NIST or Wiley libraries.[16]

Conclusion and Future Directions

Heptadecane is an emerging bioactive compound within the complex chemistry of essential oils. Its demonstrated anti-inflammatory and antioxidant properties, mediated through the well-defined NF-κB pathway, position it as a molecule of interest for further pharmacological investigation. While its antimicrobial activities are noted, more detailed studies are required to determine specific mechanisms of action and minimum inhibitory concentrations against a broader range of pathogens. Future research should focus on quantifying n-heptadecane across a wider variety of essential oils to better understand its distribution and on exploring its potential synergistic effects with other oil constituents. Such efforts will be crucial for unlocking the full therapeutic potential of both heptadecane and the essential oils in which it is found.

References

• 1. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heptadecane - Wikipedia [en.wikipedia.org]
• 3. Heptadecane: Significance and symbolism [wisdomlib.org]
• 4. researchgate.net [researchgate.net]
• 5. Molecular study of dietary heptadecane for the anti-inflammatory modulation of NF-kB in the aged kidney - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academics.su.edu.krd [academics.su.edu.krd]
• 8. Chemical composition, antioxidant and antimicrobial potential of essential oils from different parts of Daphne mucronata Royle - PMC [pmc.ncbi.nlm.nih.gov]
• 9. acta.inpa.gov.br [acta.inpa.gov.br]
• 10. heptadecane, 629-78-7 [thegoodscentscompany.com]
• 11. sciforum.net [sciforum.net]
• 12. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. View of Composition and characterization by GC-MS of the essential oil extracted from <em>Nicotiana glauca</em> Graham | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 17. scitepress.org [scitepress.org]

Protocols & Analytical Methods

Using Heptadecane as an Internal Standard for GC-MS Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In quantitative gas chromatography-mass spectrometry (GC-MS) analysis, precision and accuracy are paramount. The use of an internal standard (IS) is a widely accepted practice to correct for variations that can occur during sample preparation and analysis.[1] An internal standard is a compound of known concentration that is added to all samples, calibration standards, and quality control samples.[1][2] By comparing the peak area of the analyte to that of the internal standard, variations from injection volume, solvent evaporation, and instrument response can be effectively minimized.[2]

Heptadecane (C17H36), a C17 straight-chain alkane, serves as an excellent internal standard for the GC-MS analysis of various organic compounds, particularly for non-polar and semi-volatile analytes like fatty acid methyl esters (FAMEs) and other hydrocarbons. Its chemical properties, including its volatility and elution characteristics, are similar to many analytes of interest, ensuring that it behaves consistently throughout the analytical process. Furthermore, it is not naturally present in most biological and environmental samples, which prevents interference with endogenous compounds.[3]

This document provides detailed application notes and protocols for the effective use of heptadecane as an internal standard in GC-MS analysis.

Physicochemical Properties of Heptadecane

A thorough understanding of the physicochemical properties of an internal standard is crucial for its appropriate application.

Property	Value
Molecular Formula	C17H36[4]
Molecular Weight	240.47 g/mol
Boiling Point	302 °C[3]
Melting Point	20-22 °C[3]
Density	0.777 g/mL at 25 °C[3]
Solubility	Soluble in alcohol and other organic solvents. Insoluble in water.[5]
Vapor Pressure	1 mmHg at 115 °C[3]
CAS Number	629-78-7[6]

Rationale for Selecting Heptadecane as an Internal Standard

The choice of an appropriate internal standard is critical for robust and reliable quantitative analysis. Heptadecane is a suitable choice for several reasons:

• Chemical Inertness : As a saturated hydrocarbon, heptadecane is chemically inert and does not react with analytes or derivatization reagents.

• Chromatographic Behavior : Its retention time is typically in a region of the chromatogram that does not interfere with many common analytes, such as fatty acid methyl esters and other volatile organic compounds.[7]

• Purity : High-purity heptadecane is commercially available as an analytical standard (≥99.5% purity).[3]

• Non-Endogenous : Heptadecane is not typically found in biological samples, minimizing the risk of background interference.[3]

• Structural Similarity : For the analysis of hydrocarbons and fatty acids, its long alkyl chain provides similar extraction and chromatographic behavior.

Experimental Protocols

Application 1: Quantification of Fatty Acid Methyl Esters (FAMEs) in Biological Samples

This protocol outlines the use of heptadecane as an internal standard for the quantitative analysis of fatty acids in biological matrices (e.g., plasma, serum, cell cultures) after their conversion to FAMEs.

1. Materials and Reagents

• Heptadecane (analytical standard, ≥99.5%)[3]

• Hexane (B92381) (GC grade)

• Methanol (anhydrous)

• BF3-Methanol (14% w/v) or another suitable methylation reagent

• Sodium sulfate (B86663) (anhydrous)

• Sample (e.g., 100 µL of plasma)

• FAME standards for calibration curve

2. Preparation of Internal Standard Stock Solution

• Accurately weigh approximately 10 mg of heptadecane.

• Dissolve it in hexane in a 10 mL volumetric flask to obtain a stock solution of 1 mg/mL.

• Store the stock solution at -20°C in a tightly sealed vial.

3. Sample Preparation and Derivatization (Transesterification)

• To 100 µL of the biological sample, add a known amount of the heptadecane internal standard stock solution (e.g., 10 µL of a 1 mg/mL solution).

• Add 1 mL of BF3-methanol reagent to the sample.[8]

• Incubate the mixture in a sealed tube at 60°C for 30 minutes.[8]

• Cool the tube in an ice bath for 5 minutes.[8]

• Add 1 mL of hexane and 1 mL of distilled water, then vortex thoroughly.[8]

• Allow the layers to separate. The upper hexane layer contains the FAMEs and the internal standard.

• Carefully transfer the upper hexane layer to a clean tube containing a small amount of anhydrous sodium sulfate to remove any residual water.[8]

• Transfer the dried hexane extract to a GC vial for analysis.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-23 (60 m x 0.25 mm I.D., 0.25 µm film thickness) or similar polar column.[8]

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[8]

  • Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp at 10°C/min to 300°C and hold for 5 minutes.[8]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

  • Acquisition Mode: Full Scan (m/z 40-400) or Selected Ion Monitoring (SIM). For heptadecane, characteristic ions at m/z 57, 71, 85 can be monitored.[8]

  • Transfer Line Temperature: 290°C[8]

  • Ion Source Temperature: 230°C

  • Solvent Delay: 3 minutes[8]

5. Data Analysis and Quantification

• Integrate the peak areas of the target FAMEs and the heptadecane internal standard.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration ratio for a series of calibration standards.

• Determine the concentration of the fatty acids in the samples by interpolating their peak area ratios from the calibration curve. The calibration curve should be linear with a correlation coefficient (R²) > 0.99.[1]

Application 2: Quantification of Volatile Organic Compounds (VOCs) and Hydrocarbons in Environmental Samples

This protocol describes a general method for using heptadecane as an internal standard for the analysis of VOCs and hydrocarbons in environmental matrices (e.g., water, soil).

1. Materials and Reagents

• Heptadecane (analytical standard, ≥99.5%)[3]

• Methanol or appropriate solvent (GC grade)

• Environmental sample (e.g., 1 g of soil, 10 mL of water)

• Extraction solvent (e.g., dichloromethane, hexane)

• Sodium sulfate (anhydrous)

• VOC and hydrocarbon standards for calibration

2. Preparation of Internal Standard Stock and Working Solutions

• Prepare a 1 mg/mL stock solution of heptadecane in methanol.

• Prepare a working solution of 10 µg/mL by diluting the stock solution with the extraction solvent.

3. Sample Preparation

• Soil Sample:

  • Weigh 1 g of the soil sample into a vial.

  • Add a known amount of the heptadecane working solution (e.g., 100 µL of 10 µg/mL solution).

  • Add 5 mL of extraction solvent.

  • Extract using an appropriate method (e.g., sonication, vortexing).

  • Centrifuge the sample and collect the supernatant.

  • Dry the extract with anhydrous sodium sulfate.

  • Transfer to a GC vial.

• Water Sample:

  • Take 10 mL of the water sample in a separatory funnel.

  • Add a known amount of the heptadecane working solution.

  • Add 5 mL of extraction solvent and perform liquid-liquid extraction.

  • Collect the organic layer and dry it with anhydrous sodium sulfate.

  • Concentrate the extract if necessary and transfer to a GC vial.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or similar non-polar column.[6]

  • Injector Temperature: 280°C

  • Injection Volume: 1 µL (splitless)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program: Initial temperature of 40°C, hold for 1 minute, ramp at 10°C/min to 310°C.[6]

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full Scan (m/z 40-550).

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

5. Data Analysis and Quantification

• Follow the same data analysis and quantification procedure as described for FAMEs analysis.

Data Presentation: Method Validation Summary

The following tables summarize typical validation parameters for GC-MS methods using an internal standard, which can be expected when using heptadecane.

Table 1: Linearity and Range

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (R²)
Terpinen-4-ol	0.1 - 10.0	> 0.999
1,8-Cineole	0.1 - 10.0	> 0.999
(-)-α-Bisabolol	0.1 - 10.0	> 0.999
Data adapted from a validated GC-MS method for plant-based substances.[2]

Table 2: Precision and Accuracy [2]

Analyte	Concentration (µg/mL)	Intra-day Precision (RSD%)	Inter-day Precision (RSD%)	Accuracy (Recovery %)
Terpinen-4-ol	1.0	≤ 2.56	≤ 2.56	98.3 - 101.6
1,8-Cineole	1.0	≤ 2.56	≤ 2.56	98.3 - 101.6
(-)-α-Bisabolol	1.0	≤ 2.56	≤ 2.56	98.3 - 101.6
Data adapted from a validated GC-MS method for plant-based substances.[2]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Analyte	LOD (µg/mL)	LOQ (µg/mL)
n-C10	0.004	0.008
n-C26	0.004	0.008
n-C30	0.076	0.164
Data adapted from a validated GC-MS method for n-alkanes.[9]

Principle of Quantification Using an Internal Standard

The fundamental principle of the internal standard method is to use the ratio of the analyte signal to the internal standard signal for quantification. This ratio is directly proportional to the ratio of their concentrations.

The response factor (RF) is determined from the analysis of a standard solution containing known concentrations of the analyte and the internal standard.

Conclusion

Heptadecane is a reliable and effective internal standard for the quantitative analysis of a wide range of volatile and semi-volatile organic compounds by GC-MS. Its physicochemical properties and non-endogenous nature make it an excellent choice for correcting for analytical variability. The protocols provided offer a detailed framework for its implementation in a laboratory setting for the analysis of fatty acid methyl esters and environmental pollutants. Proper method validation, including the assessment of linearity, precision, accuracy, and detection limits, is crucial for ensuring the reliability of the quantitative results.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Heptadecan analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 4. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. Heptadecane [webbook.nist.gov]
• 7. jpgt.upg-ploiesti.ro [jpgt.upg-ploiesti.ro]
• 8. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 9. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Heptadecane in Lipid Extracts by Gas Chromatography-Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Heptadecane (C17:0) is a saturated fatty acid that is present in trace amounts in various biological systems. Its quantification in lipid extracts is crucial for studies related to metabolism, biomarker discovery, and the understanding of dietary fat intake. This application note provides a detailed protocol for the accurate quantification of heptadecane in lipid extracts using gas chromatography-mass spectrometry (GC-MS) with an internal standard methodology. Gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) are powerful tools for the quantitative and structural analysis of lipids.[1][2]

The method involves lipid extraction from the biological matrix, derivatization of fatty acids to their corresponding fatty acid methyl esters (FAMEs), and subsequent analysis by GC-MS. The use of an internal standard is critical for precise lipid quantification, as it corrects for variations in sample preparation and analysis.[3]

Materials and Reagents

• Solvents (HPLC or GC grade): Chloroform, Methanol, Hexane, Isooctane

• Reagents: 1 N Hydrochloric Acid (HCl), 0.9% Sodium Chloride (NaCl) solution, Boron trifluoride-methanol (BF3-Methanol) solution (14%), Anhydrous Sodium Sulfate

• Standards: Heptadecanoic acid (C17:0) standard, Nonadecanoic acid (C19:0) or a deuterated heptadecanoic acid (e.g., heptadecanoic-d33 acid) as an internal standard.

• Glassware: Glass centrifuge tubes with screw caps, Pasteur pipettes, volumetric flasks, GC vials with inserts.

• Equipment: Vortex mixer, Centrifuge, Nitrogen evaporator, Heating block, Gas Chromatograph-Mass Spectrometer (GC-MS).

Experimental Protocols

A typical experimental workflow for lipidomics analysis involves several key steps from sample preparation to data analysis.

References

• 1. Lipid Analysis by Gas Chromatography and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipid Analysis by Gas Chromatography and Gas Chromatography–Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 3. benchchem.com [benchchem.com]

Application of Heptadecane in Fatty Acid Methyl Ester (FAME) Analysis: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the utilization of heptadecane and its derivatives as an internal standard in the quantitative analysis of fatty acid methyl esters (FAMEs) by gas chromatography (GC).

Introduction: The Role of an Internal Standard in FAME Analysis

In quantitative chromatographic analysis, the use of an internal standard (IS) is a critical practice to ensure accuracy and precision. An internal standard is a compound of known concentration added to a sample, calibration standards, and quality control samples to correct for variations in sample preparation, injection volume, and instrument response.[1] Heptadecane and its derivatives, such as heptadecanoic acid (C17:0) or methyl heptadecanoate, are frequently chosen as internal standards for FAME analysis for several key reasons:

• Non-Endogenous Nature: Odd-chain fatty acids like heptadecanoic acid are generally not naturally present or are found in very low concentrations in most biological samples of interest.[2] This minimizes the risk of interference from the sample matrix.

• Structural Similarity: The long alkyl chain of heptadecane provides chromatographic behavior similar to that of many FAMEs, ensuring it co-extracts and behaves similarly during sample preparation and analysis.[1]

• Chemical Inertness: Heptadecane is chemically stable and does not react with the analytes or derivatization reagents under typical FAME analysis conditions.

• Good Chromatographic Resolution: It can be readily separated from common FAMEs in a chromatographic run, allowing for accurate peak integration.[1]

• Detector Response: It provides a good response with common GC detectors like the Flame Ionization Detector (FID) and can be detected by mass spectrometry (MS).[1]

Experimental Protocols

This section details the methodologies for preparing standards, sample preparation including lipid extraction and transesterification to FAMEs, and subsequent analysis by GC.

Preparation of Internal Standard and Calibration Standards

2.1.1. Internal Standard Stock Solution (e.g., Heptadecanoic Acid)

• Accurately weigh approximately 10 mg of heptadecanoic acid (≥99% purity).

• Dissolve it in a suitable solvent, such as ethanol (B145695) or a 2:1 chloroform (B151607)/methanol (B129727) mixture, in a 10 mL volumetric flask to obtain a stock solution of 1 mg/mL.[1][3]

• Store the stock solution at -20°C.[1]

2.1.2. Working Internal Standard Solution

Prepare a working solution by diluting the stock solution to the desired concentration (e.g., 10 µg/mL) with the appropriate solvent.[4] The concentration should be chosen to be in the same order of magnitude as the expected concentration of the analytes in the final extract.[3]

2.1.3. Calibration Standards

• Prepare individual stock solutions for each FAME analyte to be quantified (e.g., 10 mg/mL in hexane (B92381) or another suitable solvent).[5]

• Create a series of calibration standards by making appropriate dilutions of the analyte stock solutions.

• Add a constant, known amount of the internal standard working solution to each calibration standard.[5]

Sample Preparation: Lipid Extraction and Transesterification

The following protocol is a general guideline for the extraction of total fatty acids from a biological matrix (e.g., plasma, serum, tissues, or bacterial cells) and their conversion to FAMEs.

2.2.1. Lipid Extraction (Folch Method)

• To a known amount of sample (e.g., 100 µL of plasma or 10-50 mg of tissue), add a precise volume of the heptadecanoic acid internal standard working solution.[1][4]

• Add a 2:1 chloroform/methanol solution containing an antioxidant like butylated hydroxytoluene (BHT) at 0.01% (w/v).[4]

• Homogenize or vortex the mixture thoroughly.

• Add 0.88% potassium chloride in water, vortex, and centrifuge to separate the phases.[4]

• Carefully collect the lower chloroform layer containing the lipids into a clean glass tube.[4]

• Evaporate the solvent to dryness under a stream of nitrogen or in a speed vac. The dried lipid extract can be stored at -80°C.[4]

2.2.2. Transesterification to FAMEs (Acid-Catalyzed)

• To the dried lipid extract, add a methylation reagent such as 1.25 M HCl in methanol or 10% boron trifluoride (BF3) in methanol.[3][6]

• Seal the tube tightly and heat at a controlled temperature (e.g., 50°C overnight or 80°C for 1 hour).[3][4] Caution: Heating sealed tubes can build pressure.

• After cooling to room temperature, quench the reaction by adding a suitable reagent like glacial acetic acid followed by deionized water.[3]

• Extract the FAMEs by adding a nonpolar solvent such as hexane or heptane.[3][4][7] Vortex thoroughly and centrifuge to separate the layers.

• Carefully transfer the upper organic layer containing the FAMEs to a GC autosampler vial for analysis.[4] This extraction can be repeated to maximize recovery.[7]

Gas Chromatography (GC) Analysis

The following are typical GC conditions for FAME analysis. The specific parameters should be optimized for the instrument and column being used.

Parameter	Typical Value
Instrument	Gas Chromatograph with FID or MS detector
Column	e.g., HP 5-ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.2 mL/min[1]
Injector Temperature	250°C[1]
Injection Volume	1 µL
Split Ratio	10:1 (can be adjusted based on analyte concentration)[3]
Oven Temperature Program	Initial: 100°C for 2 min, Ramp 1: 10°C/min to 150°C, hold for 4 min, Ramp 2: 4°C/min to 230°C, hold for 5 min[1][3]
Detector Temperature (FID)	280°C
MSD Transfer Line (MS)	280°C[1]
Ion Source Temperature (MS)	230°C[1]
Ionization Mode (MS)	Electron Ionization (EI) at 70 eV[1]
Acquisition Mode (MS)	Selected Ion Monitoring (SIM) or Full Scan[1]

Data Presentation and Analysis

Quantification

• Integrate the peak areas of the target FAMEs and the heptadecane internal standard.[1]

• Calculate the peak area ratio of each analyte to the internal standard.[1]

• Construct a calibration curve by plotting the peak area ratio against the concentration ratio for the series of calibration standards.[1]

• The calibration curve should be linear with a correlation coefficient (R²) > 0.99.[1]

• Determine the concentration of the fatty acids in the samples by interpolating their peak area ratios from the calibration curve.[1]

The fundamental equation for quantification is:

(Areaanalyte / AreaIS) = RRF * (Concentrationanalyte / ConcentrationIS)

Where:

• Areaanalyte is the peak area of the analyte.

• AreaIS is the peak area of the internal standard.

• RRF is the Relative Response Factor.

• Concentrationanalyte is the concentration of the analyte.

• ConcentrationIS is the concentration of the internal standard.[5]

Example Calibration Data

The following table illustrates a typical dataset used to construct a calibration curve for a FAME (e.g., Palmitic acid methyl ester, C16:0) using an internal standard.

Standard	C16:0 Conc. (µg/mL)	IS Conc. (µg/mL)	C16:0 Peak Area	IS Peak Area	Peak Area Ratio (C16:0 / IS)	Concentration Ratio (C16:0 / IS)
1	1	10	10500	100000	0.105	0.1
2	5	10	52000	99500	0.523	0.5
3	10	10	103000	101000	1.020	1.0
4	25	10	255000	100500	2.537	2.5
5	50	10	510000	99800	5.110	5.0

Visualizations

The following diagrams illustrate the key workflows and logical relationships in the application of heptadecane for FAME analysis.

Caption: Experimental workflow for quantitative FAME analysis.

Caption: Logic of using an internal standard for quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal standard for Fatty Acid EthylEster(FAEE Biodiesel) - Chromatography Forum [chromforum.org]
• 3. Quantification of Bacterial Fatty Acids by Extraction and Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rtsf.natsci.msu.edu [rtsf.natsci.msu.edu]
• 5. benchchem.com [benchchem.com]
• 6. dmoserv3.whoi.edu [dmoserv3.whoi.edu]
• 7. stableisotopefacility.ucdavis.edu [stableisotopefacility.ucdavis.edu]

Application Notes and Protocols: Heptadecane as a Phase Change Material for Thermal Energy Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane, a linear alkane (n-heptadecane), is a promising organic phase change material (PCM) for thermal energy storage (TES) applications. Its solid-liquid phase transition occurs at a temperature suitable for various applications, including passive building temperature regulation, thermal management of electronics, and in the textile industry.[1] Organic PCMs like heptadecane are advantageous due to their high latent heat of fusion, chemical stability, and non-corrosive nature. However, challenges such as low thermal conductivity and potential leakage during the liquid phase need to be addressed for practical implementation.[2][3]

These application notes provide a comprehensive overview of the thermophysical properties of heptadecane, detailed protocols for its characterization, and methods for the development of enhanced heptadecane-based composite materials.

Thermophysical Properties of Heptadecane

The following table summarizes the key thermophysical properties of n-heptadecane. These properties are crucial for designing and modeling thermal energy storage systems.

Property	Value	Units	Notes
Melting Point	~21-22	°C	The phase change temperature makes it suitable for near-ambient temperature applications.
Latent Heat of Fusion	~200-215	J/g	A high latent heat capacity allows for the storage of significant thermal energy.
Thermal Conductivity (Solid)	~0.2-0.4	W/m·K	The relatively low thermal conductivity can be a limitation for rapid heat transfer.[4][5]
Thermal Conductivity (Liquid)	~0.15	W/m·K	Thermal conductivity is lower in the liquid state.[5]
Specific Heat Capacity (Solid)	~2.1	kJ/kg·K
Specific Heat Capacity (Liquid)	~2.2	kJ/kg·K	[6]
Density (Liquid)	~777	kg/m ³	at 25°C

Experimental Protocols

Characterization of Thermophysical Properties

A logical workflow for the comprehensive characterization of heptadecane as a PCM is outlined below.

Caption: Workflow for the characterization of heptadecane as a PCM.

DSC is a fundamental technique for determining the phase change temperature and latent heat of fusion of PCMs.[7]

Objective: To determine the melting temperature and latent heat of fusion of heptadecane.

Apparatus:

• Differential Scanning Calorimeter

• Aluminum crucibles and lids

• Microbalance

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of heptadecane into an aluminum crucible. Seal the crucible hermetically to prevent any mass loss during heating.

• Instrument Setup:

  • Place the sample crucible and an empty reference crucible into the DSC cell.

  • Set the purge gas (typically nitrogen) flow rate to 50 mL/min.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 0°C).

  • Hold isothermally for 5 minutes to ensure thermal equilibrium.

  • Heat the sample at a controlled rate (e.g., 5-10 K/min) to a temperature above the melting point (e.g., 40°C).[8]

  • Cool the sample at the same rate back to the initial temperature.

• Data Analysis:

  • From the heating curve, determine the onset temperature of melting (melting point) and the peak temperature.

  • Integrate the area of the melting peak to calculate the latent heat of fusion (in J/g).

The transient hot wire method is a common and accurate technique for measuring the thermal conductivity of liquids and solids.[3][9]

Objective: To measure the thermal conductivity of heptadecane in both solid and liquid phases.

Apparatus:

• Transient Hot Wire apparatus

• Temperature-controlled bath

• Sample container

Procedure:

• Sample Preparation:

  • For liquid phase measurement, pour the molten heptadecane into the sample container.

  • For solid phase measurement, melt the heptadecane and then allow it to solidify around the hot wire sensor, ensuring no air gaps.

• Measurement:

  • Immerse the hot wire probe into the heptadecane sample.

  • Bring the sample to the desired measurement temperature using the temperature-controlled bath and allow it to stabilize.

  • Apply a constant power pulse to the wire for a short duration (typically 1-2 seconds).[10]

  • Record the temperature rise of the wire as a function of time.

• Data Analysis:

  • The thermal conductivity is calculated from the slope of the temperature rise versus the logarithm of time. The instrument's software typically performs this calculation automatically.

TGA is used to evaluate the thermal stability and decomposition temperature of the PCM.[11][12]

Objective: To determine the temperature range over which heptadecane is thermally stable.

Apparatus:

• Thermogravimetric Analyzer

• Sample pans (e.g., alumina (B75360) or platinum)

• Microbalance

Procedure:

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) of heptadecane into the TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Set the purge gas (typically nitrogen or air) flow rate.

• Thermal Program:

  • Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10 K/min).

• Data Analysis:

  • Plot the sample mass (or mass percentage) as a function of temperature.

  • The onset temperature of mass loss indicates the beginning of decomposition or evaporation.

Preparation and Characterization of Heptadecane Composites

To overcome the limitations of low thermal conductivity and liquid leakage, heptadecane can be incorporated into composite materials.

Caption: Workflow for the preparation and characterization of heptadecane composite PCM.

This method involves incorporating molten heptadecane into a porous supporting material.[13][14]

Objective: To prepare a shape-stabilized heptadecane composite with enhanced thermal conductivity.

Materials:

• n-Heptadecane

• Porous supporting matrix (e.g., expanded graphite, carbonized lemon peel[14])

• Ethanol (optional, for solution impregnation)

Apparatus:

• Beaker

• Magnetic stirrer with hot plate

• Vacuum oven

Procedure:

• Matrix Preparation: Ensure the porous matrix material is dry and free of contaminants.

• Melting and Mixing:

  • Melt the desired amount of heptadecane in a beaker by heating it above its melting point (e.g., to 40°C).

  • Add the porous matrix to the molten heptadecane and stir to ensure a homogeneous mixture.

• Vacuum Impregnation:

  • Place the beaker containing the mixture into a vacuum oven.

  • Apply a vacuum to facilitate the penetration of the molten heptadecane into the pores of the matrix.

  • Maintain the temperature above the melting point of heptadecane during this process.

• Cooling and Solidification:

  • After impregnation, release the vacuum and remove the composite from the oven.

  • Allow the composite to cool to room temperature to solidify the heptadecane within the matrix.

In addition to the thermal analysis methods described in section 1, the following characterization techniques are important for composite PCMs.

• Fourier Transform Infrared (FTIR) Spectroscopy: To verify that no chemical reaction has occurred between the heptadecane and the supporting matrix. The FTIR spectrum of the composite should be a superposition of the spectra of the individual components.

• X-ray Diffraction (XRD): To analyze the crystalline structure of the composite. The XRD pattern should show the characteristic peaks of both heptadecane and the matrix material, indicating that the phase change behavior of heptadecane is preserved.

• Leakage Test: To confirm the shape stability of the composite. This can be done by placing a sample of the composite on a filter paper and heating it in an oven above the melting point of heptadecane for an extended period. The absence of any leaked liquid on the filter paper indicates good shape stability.

Thermal Cycling Test

Thermal cycling is performed to evaluate the long-term reliability and stability of the PCM or composite PCM.[15][16]

Objective: To assess the change in thermophysical properties of heptadecane or its composite after repeated melting and freezing cycles.

Apparatus:

• Thermal cycler, or a temperature-controlled bath/oven

• DSC for pre- and post-cycling analysis

Procedure:

• Initial Characterization: Perform DSC analysis on the initial sample to determine its baseline melting point and latent heat of fusion.

• Thermal Cycling:

  • Place the PCM sample in the thermal cycler.

  • Subject the sample to a predetermined number of melting and freezing cycles (e.g., 100, 500, 1000 cycles).[16]

  • Each cycle should involve heating the sample to a temperature above its melting point and cooling it to a temperature below its freezing point.

• Final Characterization: After the completion of the thermal cycles, perform DSC analysis on the cycled sample.

• Data Analysis: Compare the melting temperature and latent heat of fusion of the sample before and after thermal cycling. A minimal change in these properties indicates good thermal stability.

Applications

• Green Buildings: Incorporation of heptadecane composites into building materials like wallboards and concrete can help regulate indoor temperatures and reduce energy consumption for heating and cooling.

• Textiles: Microencapsulated heptadecane can be integrated into fabrics to create "smart textiles" that provide thermal comfort by absorbing or releasing heat in response to changes in body or environmental temperature.[1]

• Electronics Cooling: Heptadecane-based thermal energy storage units can be used for the passive thermal management of electronic devices, preventing overheating and improving performance and reliability.

• Drug Development and Storage: The precise melting point of heptadecane can be utilized in applications requiring stable temperature control for the storage and transport of temperature-sensitive pharmaceuticals.

By following these protocols, researchers can effectively characterize heptadecane and develop advanced composite materials for a wide range of thermal energy storage applications.

References

• 1. store.astm.org [store.astm.org]
• 2. Preparation and Characterization of Microencapsulated Phase Change Materials for Use in Building Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thermtest.com [thermtest.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. matec-conferences.org [matec-conferences.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Transient hot wire method - Wikipedia [en.wikipedia.org]
• 10. Transient Hot-Wire (THW-L2) – Jet Materials [jetmaterials.com]
• 11. etamu.edu [etamu.edu]
• 12. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]

Preparation of Heptadecane Stock and Working Solutions: An Application Note and Protocol

Introduction

Heptadecane (C₁₇H₃₆) is a straight-chain saturated hydrocarbon belonging to the alkane series.[1][2] Due to its chemical stability, non-reactivity with common analytical reagents, and distinct chromatographic retention time, it is frequently employed as an internal standard in gas chromatography (GC) and gas chromatography-mass spectrometry (GC-MS) analyses.[3][4] Accurate and precise quantification of analytes in complex matrices, such as biological fluids, environmental samples, and petroleum products, necessitates the meticulous preparation of heptadecane stock and working solutions.[5] This document provides a comprehensive protocol for the preparation, storage, and quality control of heptadecane solutions for research and development applications.

Physicochemical Properties of Heptadecane

A thorough understanding of the physicochemical properties of heptadecane is crucial for its proper handling and use in the laboratory.

Property	Value	Reference
Molecular Formula	C₁₇H₃₆	[1][6][7]
Molecular Weight	240.48 g/mol	[1][6]
Appearance	Colorless liquid or solid	[4][8]
Melting Point	20-24 °C	[8][9]
Boiling Point	302 °C	[9]
Density	0.777 g/mL at 25 °C	[9]
Solubility	Practically insoluble in water.[2][8] Soluble in organic solvents such as hexane (B92381), chloroform, and toluene.[3][9]	[2][3][8][9]
Stability	Stable under recommended storage conditions.[1][10] Incompatible with strong oxidizing agents.[10][11]	[1][10][11]

Experimental Protocols

Materials and Equipment

• Chemicals:

  • Heptadecane (analytical standard, ≥99.5% purity)

  • Hexane (HPLC or GC grade)

  • Chloroform (HPLC or GC grade)

  • Toluene (HPLC or GC grade)

• Equipment:

  • Analytical balance (4-decimal place)

  • Volumetric flasks (Class A) of various sizes (e.g., 10 mL, 25 mL, 50 mL, 100 mL)

  • Micropipettes (calibrated)

  • Glass vials with PTFE-lined caps

  • Vortex mixer

  • Sonicator (optional)

  • Fume hood

Preparation of Heptadecane Stock Solution (e.g., 1000 µg/mL in Hexane)

This protocol describes the preparation of a 1000 µg/mL (1 mg/mL) stock solution, a commonly used concentration.

• Safety Precautions: Conduct all weighing and solvent handling in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Weighing Heptadecane: Accurately weigh 10.0 mg of heptadecane using an analytical balance.

• Dissolution: Quantitatively transfer the weighed heptadecane to a 10 mL Class A volumetric flask.

• Solvent Addition: Add a small amount of hexane (approximately 5 mL) to the volumetric flask to dissolve the heptadecane. Gently swirl the flask to facilitate dissolution. A vortex mixer or sonicator can be used if necessary.

• Bringing to Volume: Once the heptadecane is completely dissolved, bring the solution to the 10 mL mark with hexane.

• Homogenization: Cap the flask and invert it several times (at least 10-15 times) to ensure a homogenous solution.

• Labeling and Storage: Transfer the stock solution to a clean, labeled glass vial with a PTFE-lined cap. The label should include the chemical name, concentration, solvent, preparation date, and initials of the preparer. Store the stock solution at 2-8 °C.

Preparation of Heptadecane Working Solutions (e.g., 10 µg/mL and 50 µg/mL)

Working solutions are prepared by diluting the stock solution to the desired concentration. The following example demonstrates the preparation of 10 µg/mL and 50 µg/mL working solutions.

For a 10 µg/mL Working Solution:

• Calculation (using the formula C₁V₁ = C₂V₂):

  • C₁ (Concentration of stock solution) = 1000 µg/mL

  • V₁ (Volume of stock solution needed) = ?

  • C₂ (Desired concentration of working solution) = 10 µg/mL

  • V₂ (Final volume of working solution) = 10 mL (or as required)

  • V₁ = (C₂ * V₂) / C₁ = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL = 100 µL

• Preparation:

  • Pipette 100 µL of the 1000 µg/mL heptadecane stock solution into a 10 mL Class A volumetric flask.

  • Add hexane to the 10 mL mark.

  • Cap the flask and invert several times to mix thoroughly.

  • Transfer to a labeled vial and store at 2-8 °C.

For a 50 µg/mL Working Solution:

• Calculation:

  • V₁ = (50 µg/mL * 10 mL) / 1000 µg/mL = 0.5 mL = 500 µL

• Preparation:

  • Pipette 500 µL of the 1000 µg/mL heptadecane stock solution into a 10 mL Class A volumetric flask.

  • Add hexane to the 10 mL mark.

  • Cap the flask and invert several times to mix thoroughly.

  • Transfer to a labeled vial and store at 2-8 °C.

Workflow Diagram

Caption: Workflow for the preparation of heptadecane stock and working solutions.

Quality Control

To ensure the accuracy of experimental results, it is essential to perform quality control checks on the prepared solutions.

• Purity Assessment: The purity of the neat heptadecane standard should be confirmed by reviewing the Certificate of Analysis (CoA).

• Concentration Verification: The concentration of the stock solution can be verified by GC-FID analysis against a certified reference material or a previously validated in-house standard.

• Stability Monitoring: The stability of the stock and working solutions should be monitored over time by periodic re-analysis. Any signs of solvent evaporation or degradation of the analyte should be investigated.

Conclusion

The protocols outlined in this application note provide a detailed and reliable method for the preparation of heptadecane stock and working solutions. Adherence to these procedures will ensure the accuracy and precision of quantitative analyses where heptadecane is used as an internal standard. Proper storage and quality control measures are critical for maintaining the integrity of these solutions over their shelf life.

References

• 1. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Human Metabolome Database: Showing metabocard for Heptadecane (HMDB0059830) [hmdb.ca]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 6. Heptadecane [webbook.nist.gov]
• 7. Heptadecane [webbook.nist.gov]
• 8. carlroth.com [carlroth.com]
• 9. Heptadecane | 629-78-7 [m.chemicalbook.com]
• 10. n-Heptadecane CAS#: 629-78-7 [m.chemicalbook.com]
• 11. N-HEPTADECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Application Note: High-Resolution Gas Chromatography Method for the Separation of Heptadecane and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The separation and identification of alkane isomers, such as those of heptadecane (C₁₇H₃₆), present a significant analytical challenge due to their similar physical and chemical properties. Distinguishing between these closely related compounds is crucial in various fields, including petroleum analysis, environmental monitoring, and the study of insect cuticular hydrocarbons. Gas chromatography (GC) is a powerful technique for this purpose, offering high resolution when coupled with an appropriate capillary column and optimized analytical conditions. This application note provides a detailed protocol for the separation of heptadecane and its methyl-branched isomers using a non-polar capillary GC column.

Data Presentation

The separation of alkane isomers by gas chromatography is primarily influenced by their boiling points and molecular shapes. On non-polar stationary phases, such as those composed of 100% dimethylpolysiloxane or 5% phenyl-dimethylpolysiloxane, alkanes generally elute in order of increasing boiling point. Branched isomers typically have lower boiling points than their linear counterpart and will therefore elute earlier. The degree of branching and the position of the methyl group also affect the retention time.

To standardize retention data across different instruments and laboratories, Kovats Retention Indices (KI) are used. The retention index relates the retention time of an analyte to the retention times of n-alkanes eluted before and after it.

Table 1: Kovats Retention Indices of Heptadecane and its Methyl Isomers on a Non-Polar DB-5 Capillary Column.

Compound	Kovats Retention Index (KI)
n-Heptadecane	1700
6-Methylheptadecane	1747[1]
5-Methylheptadecane	1752[2]
3-Methylheptadecane	1770[3]

Note: The Kovats Retention Index for n-alkanes is, by definition, 100 times its carbon number.

Experimental Protocols

This protocol is adapted from established methods for the analysis of branched alkanes by gas chromatography.[4]

1. Instrumentation and Consumables

• Gas Chromatograph (GC): A system equipped with a flame ionization detector (FID) or a mass spectrometer (MS) is suitable.

• Capillary Column: A non-polar fused silica (B1680970) capillary column, such as a DB-1 or HP-5MS (or equivalent), with dimensions of 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness is recommended.[5]

• Carrier Gas: High-purity helium or hydrogen.

• Syringe: A 10 µL GC syringe for sample injection.

• Vials: 2 mL autosampler vials with caps (B75204) and septa.

• Solvent: n-Hexane or a similar volatile, non-polar solvent.

• Standards: Pure standards of n-heptadecane and its available isomers. A mixture of n-alkanes (e.g., C8-C20) is required for the determination of Kovats Retention Indices.

2. Sample Preparation

• Prepare individual stock solutions of n-heptadecane and each available isomer at a concentration of 1 mg/mL in n-hexane.

• Create a mixed isomer standard solution by combining aliquots of the individual stock solutions to achieve a final concentration of approximately 100 µg/mL for each component.

• Prepare a series of n-alkane standards (e.g., C16, C17, and C18) in n-hexane. This will be used to calculate the Kovats Retention Indices.

3. Gas Chromatograph and Detector Conditions

• Injector Temperature: 250 °C

• Injection Mode: Split (split ratio of 50:1) or splitless, depending on sample concentration.

• Injection Volume: 1 µL

• Carrier Gas Flow Rate: Set to an optimal linear velocity for the chosen carrier gas (e.g., Helium at ~30 cm/s).

• Oven Temperature Program:

  • Initial Temperature: 60 °C, hold for 2 minutes.

  • Ramp Rate 1: Increase to 220 °C at 20 °C/minute.

  • Ramp Rate 2: Increase to 310 °C at 3 °C/minute.[4]

  • Final Hold: Hold at 310 °C for 30 minutes.[4]

• Detector (FID) Temperature: 320 °C

• FID Gas Flows: Hydrogen and air flows as per manufacturer's recommendations.

• Detector (MS) Conditions (if used):

  • Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Electron Ionization (EI) Energy: 70 eV

  • Mass Range: m/z 40-550

4. Data Analysis

• Inject the n-alkane standard mixture to determine the retention times of the n-alkanes.

• Inject the mixed isomer standard solution.

• Identify the peaks corresponding to n-heptadecane and its isomers based on their retention times and, if using MS, their mass spectra.

• Calculate the Kovats Retention Index (KI) for each isomer using the following formula for temperature-programmed GC:

  *KI = 100n + 100(N - n) * [(t_R(x) - t_R(n)) / (t_R(N) - t_R(n))] * Where:

  • n is the carbon number of the n-alkane eluting before the isomer.

  • N is the carbon number of the n-alkane eluting after the isomer.

  • t_R(x) is the retention time of the isomer.

  • t_R(n) is the retention time of the n-alkane with carbon number n.

  • t_R(N) is the retention time of the n-alkane with carbon number N.

Mandatory Visualization

References

• 1. The Kovats Retention Index: 6-Methylheptadecane (C18H38) [pherobase.com]
• 2. The Kovats Retention Index: 5-Methylheptadecane (C18H38) [pherobase.com]
• 3. The Kovats Retention Index: 3-Methylheptadecane (C18H38) [pherobase.com]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: Heptadecane as a Biomarker for Specific Metabolic Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C17H36), and its corresponding saturated fatty acid, heptadecanoic acid (C17:0), have emerged as significant biomarkers in the study of various metabolic pathways. Unlike even-chain fatty acids, odd-chain fatty acids like heptadecanoic acid are not readily synthesized de novo in humans in significant amounts. Their presence in biological samples is primarily attributed to dietary intake, particularly from dairy products and ruminant fats, as well as from the metabolic activity of the gut microbiota. This unique origin makes heptadecanoic acid a valuable biomarker for assessing dietary patterns, gut dysbiosis, and their collective impact on metabolic health. These application notes provide a comprehensive overview of the role of heptadecanoic acid as a biomarker, summarize key quantitative findings, and offer detailed protocols for its measurement.

Data Presentation: Quantitative Summary

The following tables summarize the quantitative data on heptadecanoic acid (C17:0) levels in various biological samples and their association with different metabolic conditions.

Table 1: Plasma Phospholipid Heptadecanoic Acid (C17:0) and Risk of Type 2 Diabetes Mellitus

Study Population	Heptadecanoic Acid (C17:0) Level (% of total fatty acids)	Association with Type 2 Diabetes Risk	Reference
European Prospective Investigation into Cancer and Nutrition (EPIC)-InterAct	0.67 (per 1 SD difference)	Inverse association (HR: 0.67)	[1](2)
Ancillary study from a randomized clinical trial	Increased by 6.4% ± 3.1% in the high-fat dairy group	No significant association with HbA1c changes	[3](4)
EPIC-Potsdam study	Not explicitly stated for C17:0 alone, but included in a fatty acid pattern score	A fatty acid pattern with high odd-chain fatty acids was associated with lower T2D incidence.	[5](5)

Table 2: Red Blood Cell (RBC) and Serum Heptadecanoic Acid (C17:0) and Cardiovascular Disease/Hypertension Risk

Study Population	Matrix	Heptadecanoic Acid (C17:0) Level	Association with Cardiovascular Risk	Reference
NHANES	Serum	Not explicitly quantified in the abstract	An increase in C17:0‰ was associated with lower odds of prevalent hypertension (OR = 0.77).[6]	[6](6)
Framingham Offspring Cohort	Red Blood Cells	Not explicitly quantified in the abstract	Included in a predictive model for all-cause mortality.[7](7)
Acute Coronary Syndrome Patients	Red Blood Cells	Not explicitly quantified in the abstract	No significant association with future cardiovascular events.(8)

Table 3: Fecal Heptadecanoic Acid and Gut Microbiota

Condition	Heptadecanoic Acid Level	Association with Gut Microbiota	Reference
Chronic Atrophic Gastritis (CAG)	A key distinguishing metabolite between CAG patients and healthy controls.	Negatively correlated with Erysipelotrichaceae_UCG-003.	[9](9)
Inflammatory Bowel Disease (IBD)	Not explicitly quantified for heptadecanoic acid. Other fatty acids were identified as discriminators.	Not specified for heptadecanoic acid.	[10](10)

Experimental Protocols

Protocol 1: Quantification of Heptadecanoic Acid in Human Plasma by Gas Chromatography-Mass Spectrometry (GC-MS) following Fatty Acid Methyl Ester (FAME) Derivatization

This protocol details a standard method for the extraction of total fatty acids from human plasma and their subsequent quantification as fatty acid methyl esters (FAMEs), with a focus on heptadecanoic acid (C17:0).

1. Materials and Reagents:

• Internal Standard (IS): Heptadecanoic acid-d3 (deuterated) or another odd-chain fatty acid not expected in the sample (e.g., C13:0 or C15:0 if C17:0 is the target analyte and not used as IS).

• Solvents: Methanol (HPLC grade), Chloroform (HPLC grade), Hexane (B92381) (HPLC grade), Iso-octane (HPLC grade).

• Reagents: 3M Methanolic HCl, 0.9% (w/v) Sodium Chloride solution, Butylated hydroxytoluene (BHT), Anhydrous Sodium Sulfate.

• Glassware: Borosilicate glass tubes with PTFE-lined screw caps, glass autosampler vials with inserts.

• Equipment: Vortex mixer, Centrifuge, Water bath or heating block, Nitrogen evaporator or SpeedVac, Gas Chromatograph-Mass Spectrometer (GC-MS).

2. Procedure:

2.1. Sample Preparation and Lipid Extraction (Folch Method):

• Thaw frozen plasma samples on ice.
• To a glass tube, add 100 µL of plasma.
• Add a known amount of the internal standard (e.g., 10 µL of a 1 mg/mL solution of heptadecanoic acid-d3 in chloroform).
• Add 2 mL of a 2:1 (v/v) chloroform:methanol solution containing 0.01% BHT.
• Vortex vigorously for 2 minutes.
• Add 500 µL of 0.9% NaCl solution.
• Vortex for 1 minute.
• Centrifuge at 2000 x g for 10 minutes to separate the phases.
• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer to a new clean glass tube.
• Dry the lipid extract under a gentle stream of nitrogen or using a SpeedVac.

2.2. Transesterification to Fatty Acid Methyl Esters (FAMEs):

• To the dried lipid extract, add 1 mL of 3M methanolic HCl.
• Cap the tube tightly and vortex.
• Heat the sample at 80°C for 1 hour in a water bath or heating block.
• Cool the tube to room temperature.
• Add 1 mL of hexane and 1 mL of 0.9% NaCl solution.
• Vortex thoroughly for 1 minute.
• Centrifuge at 1500 x g for 5 minutes.
• Carefully transfer the upper hexane layer containing the FAMEs to a clean glass autosampler vial with an insert.
• The sample is now ready for GC-MS analysis.

2.3. GC-MS Analysis:

• GC Column: Use a suitable capillary column for FAME analysis (e.g., a polar column like a SP-2560 or a non-polar column like a DB-5ms).
• Injection: Inject 1 µL of the sample in splitless mode.
• Oven Temperature Program:

• Initial temperature: 100°C, hold for 2 minutes.
• Ramp 1: Increase to 180°C at 10°C/minute.
• Ramp 2: Increase to 250°C at 5°C/minute, hold for 10 minutes.

• MS Parameters:

• Ionization Mode: Electron Ionization (EI).
• Acquisition Mode: Selected Ion Monitoring (SIM) for targeted quantification or full scan for profiling. For heptadecanoic acid methyl ester, characteristic ions would be monitored (e.g., m/z 284 [M+], 74, 87).

• Quantification: Create a calibration curve using standards of known concentrations of heptadecanoic acid methyl ester and the internal standard. Calculate the concentration of heptadecanoic acid in the original plasma sample based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Mandatory Visualizations

Metabolic Pathways

Caption: Metabolism of odd-chain fatty acids like heptadecanoic acid.

Experimental Workflow

Caption: Workflow for quantifying heptadecanoic acid in plasma.

References

• 1. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 2. diva-portal.org [diva-portal.org]
• 3. Plasma Free Fatty Acids and Metabolic Effect in Type 2 Diabetes, an Ancillary Study from a Randomized Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 5. A combination of plasma phospholipid fatty acids and its association with incidence of type 2 diabetes: The EPIC-InterAct case-cohort study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Associations between serum pentadecanoic acid (C15:0) and heptadecanoic acid (C17:0) levels and hypertension: a cross-sectional analysis of NHANES data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. naturalhealthresearch.org [naturalhealthresearch.org]
• 8. (n-3) Fatty acid content of red blood cells does not predict risk of future cardiovascular events following an acute coronary syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Heptadecanoic acid and pentadecanoic acid crosstalk with fecal-derived gut microbiota are potential non-invasive biomarkers for chronic atrophic gastritis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. FECAL CALPROTECTIN AND INTESTINAL METABOLITES: WHAT IS THEIR IMPORTANCE IN THE ACTIVITY AND DIFFERENTIATION OF PATIENTS WITH INFLAMMATORY BOWEL DISEASES? - PMC [pmc.ncbi.nlm.nih.gov]

Detecting Heptadecane in Environmental Matrices: A Guide for Researchers

Heptadecane (C17H36) , a straight-chain alkane, is a naturally occurring and anthropogenic compound found in various environmental compartments. As a component of petroleum products and a metabolic byproduct of certain organisms, its presence can be indicative of environmental contamination and biogeochemical processes. Accurate and sensitive analytical methods are crucial for monitoring its distribution and fate in the environment.

This document provides detailed application notes and protocols for the detection and quantification of heptadecane in environmental samples, including soil, sediment, water, and air. The primary analytical technique discussed is Gas Chromatography-Mass Spectrometry (GC-MS) , a robust and widely used method for the analysis of volatile and semi-volatile organic compounds.

General Analytical Workflow

The overall process for analyzing heptadecane in environmental samples involves several key stages, from sample collection and preparation to instrumental analysis and data interpretation. Each step is critical for obtaining reliable and accurate results.

Caption: General workflow for heptadecane analysis.

Analysis of Heptadecane in Soil and Sediment

Soil and sediment act as significant sinks for hydrophobic compounds like heptadecane. The analytical approach typically involves solvent extraction followed by a cleanup step to remove interfering matrix components.

Quantitative Data for Heptadecane in Soil/Sediment

Parameter	Method	Value	Reference
Limit of Detection (LOD)	GC-FID	0.03 - 0.15 mg/kg	[1]
Limit of Quantification (LOQ)	GC-FID	0.1 - 0.5 mg/kg	[1]
Recovery	Ultrasonic Extraction	56.5% - 89.2%	[1]
Relative Standard Deviation (RSD)	GC-FID	< 12%	[1]
Recovery	Pressurized Liquid Extraction	32% - 89%	[2]

Experimental Protocol: Ultrasonic-Assisted Extraction (UAE) for Soil/Sediment

This protocol describes a common method for extracting n-alkanes, including heptadecane, from soil and sediment samples.

• Sample Preparation:

  • Air-dry the soil or sediment sample to a constant weight.

  • Homogenize the sample by grinding it to a fine powder using a mortar and pestle.

  • Weigh approximately 5-10 g of the homogenized sample into a glass centrifuge tube.

• Internal Standard Spiking:

  • Spike the sample with a known amount of an internal standard (e.g., deuterated heptadecane or another n-alkane not expected in the sample) to correct for matrix effects and variations in extraction efficiency.

• Extraction:

  • Add 20 mL of a 1:1 (v/v) mixture of n-hexane and acetone (B3395972) to the centrifuge tube.[3]

  • Place the tube in an ultrasonic bath and sonicate for 15-30 minutes.[3]

  • Centrifuge the sample at 3000 rpm for 10 minutes to separate the solvent from the solid matrix.

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction process two more times with fresh solvent, combining all the supernatants.

• Concentration and Cleanup:

  • Concentrate the combined extract to approximately 1-2 mL using a rotary evaporator or a gentle stream of nitrogen.

  • Prepare a small chromatography column packed with activated silica gel.

  • Apply the concentrated extract to the top of the silica gel column.

  • Elute the aliphatic fraction (containing heptadecane) with n-hexane.

  • Collect the eluate and concentrate it to a final volume of 1 mL for GC-MS analysis.

References

• 1. Determination of volatile organic compounds in water samples using membrane-solid phase microextraction (M-SPME) (headspace version) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.usgs.gov [pubs.usgs.gov]
• 3. Improved ultrasonic extraction procedure for the determination of polycyclic aromatic hydrocarbons in sediments - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Heptadecane as a Reference Standard in Hydrocarbon Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Heptadecane (C17H36), a saturated hydrocarbon, is a crucial reference standard in the quantitative analysis of hydrocarbons and fatty acids by gas chromatography (GC). Its chemical stability, non-polar nature, and distinct elution time in chromatographic separations make it an ideal internal standard for complex sample matrices. This document provides detailed application notes and protocols for the effective use of heptadecane in hydrocarbon analysis, ensuring accuracy and reproducibility in research, quality control, and various scientific applications. Heptadecane belongs to the n-alkane class of petroleum hydrocarbons.

Physicochemical Properties of Heptadecane

A thorough understanding of the physicochemical properties of an internal standard is essential for its proper application.

Property	Value
Chemical Formula	C17H36
Molecular Weight	240.47 g/mol [1]
Boiling Point	302 °C
Melting Point	21-23 °C
Density	0.777 g/mL at 25 °C
Solubility	Soluble in organic solvents (e.g., hexane (B92381), chloroform)
Vapor Pressure	1 mmHg (115 °C)
Assay	≥99.5% (GC)

Applications

Heptadecane is a versatile reference standard with broad applications in analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS).

Key Applications Include:

• Petroleum and Bio-oil Analysis: Heptadecane is used as an analytical reference standard for determining hydrocarbon content in bio-oils, crude oils, and soil samples.

• Environmental Monitoring: It aids in the quantification of n-alkane contamination in environmental matrices.

• Food Science: In the analysis of fatty acid methyl esters (FAMEs), heptadecane serves as a reliable internal standard for quantifying fatty acid profiles in food products.

• Botanical Analysis: It is utilized in the study of plant extracts, such as the ethanolic extracts of Cayratia trifolia.

Experimental Protocols

Protocol 1: Quantification of n-Alkanes in a Hydrocarbon Mixture using GC-FID

This protocol outlines the use of heptadecane as an internal standard for the quantitative analysis of a mixture of n-alkanes.

1. Materials and Reagents

• Heptadecane (analytical standard, ≥99.5% purity)

• n-Hexane (GC grade)

• Certified n-alkane reference mixture (e.g., C8-C20)

• Sample containing the hydrocarbon mixture to be analyzed

2. Preparation of Solutions

• Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh 10 mg of heptadecane and dissolve it in 10 mL of n-hexane in a volumetric flask.

• Calibration Standards: Prepare a series of calibration standards by diluting the certified n-alkane reference mixture with n-hexane to achieve concentrations ranging from 10 to 500 µg/mL. To each calibration standard, add the heptadecane internal standard to a final concentration of 100 µg/mL.

• Sample Preparation: Dilute the hydrocarbon sample with n-hexane to a concentration within the calibration range. Add the heptadecane internal standard to the diluted sample to a final concentration of 100 µg/mL.

3. GC-FID Instrumentation and Conditions

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID).

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.[2]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 300 °C and hold for 10 minutes.

• Injection Volume: 1 µL (splitless)

4. Data Analysis

• Identify the peaks for the n-alkanes and heptadecane based on their retention times.

• Integrate the peak areas of the target analytes and the internal standard.

• Calculate the response factor (RF) for each analyte using the following equation: RF = (Areaanalyte / Concanalyte) / (AreaIS / ConcIS)

• Construct a calibration curve by plotting the area ratio (Areaanalyte / AreaIS) against the concentration ratio (Concanalyte / ConcIS) for the calibration standards.

• Determine the concentration of each n-alkane in the sample by using the calibration curve.

Protocol 2: Quantification of Fatty Acid Methyl Esters (FAMEs) using GC-MS

This protocol describes the use of heptadecanoic acid as an internal standard for the quantification of FAMEs in biological samples. The fatty acids are first converted to their methyl esters for analysis.

1. Materials and Reagents

• Heptadecanoic acid (internal standard, ≥99% purity)

• Methanol (B129727) (absolute)

• Hexane (high resolution GC grade)

• Chloroform

• 1.25 M HCl in methanol (anhydrous)

• Sodium bicarbonate

• Biological sample (e.g., bacterial culture, plasma)

2. Sample Preparation and Derivatization

• Sample Collection: Collect the biological sample (e.g., 1 mL of bacterial culture).

• Internal Standard Spiking: Add a known amount of heptadecanoic acid dissolved in ethanol (B145695) (e.g., 5 µL of a 10 mg/mL solution) to the sample.[3] This amount should be within the expected concentration range of the analytes.[3]

• Lipid Extraction and Methylation (Acid Catalysis):

  • To the spiked sample, add 0.5 mL of anhydrous 1.25 M HCl in methanol.[3]

  • Cap the tube tightly and heat at 50 °C overnight or 75-80 °C for 1 hour.[3]

  • After cooling, add 1 mL of hexane and vortex thoroughly.

  • Centrifuge to separate the phases and collect the upper hexane layer containing the FAMEs.[3]

  • Repeat the hexane extraction and combine the extracts.[3]

3. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Interfaced with a Mass Spectrometer (MS).

• Column: BPX70 (25 m x 0.32 mm i.d., 0.25 µm film thickness) or equivalent.[2]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 280 °C

• MSD Transfer Line: 280 °C

• Ion Source Temperature: 230 °C

• Oven Temperature Program: Initial temperature of 100 °C, ramp at 10 °C/min to 160 °C, then at 3 °C/min to 220 °C and hold for 5 minutes, then at 10 °C/min to 260 °C and hold for 5 minutes.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan.

4. Data Analysis

• Identify the FAME peaks and the heptadecanoic acid methyl ester peak based on their retention times and mass spectra.

• Integrate the peak areas.

• Calculate the peak area ratio of each analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration for a series of calibration standards.

• Determine the concentration of the fatty acids in the samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

The following tables present representative quantitative data for hydrocarbon and FAME analysis using heptadecane as an internal standard.

Table 1: Calibration Data for n-Alkane Analysis using GC-FID with Heptadecane Internal Standard

Analyte (n-Alkane)	Retention Time (min)	Concentration (µg/mL)	Peak Area	Area Ratio (Analyte/IS)	Response Factor
n-Decane (C10)	10.5	50	155,000	0.52	1.04
n-Dodecane (C12)	13.2	50	160,000	0.53	1.06
n-Tetradecane (C14)	15.8	50	165,000	0.55	1.10
n-Hexadecane (C16)	18.1	50	170,000	0.57	1.14
Heptadecane (C17 - IS)	19.2	100	300,000	-	-
n-Octadecane (C18)	21.2	50	175,000	0.58	1.16

Table 2: Quantification of FAMEs in a Biological Sample using GC-MS with Heptadecanoic Acid Internal Standard

Fatty Acid Methyl Ester	Retention Time (min)	Peak Area (Analyte)	Peak Area (IS)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Myristate (C14:0)	16.5	45,000	150,000	0.30	15.2
Palmitate (C16:0)	18.9	120,000	150,000	0.80	40.5
Palmitoleate (C16:1)	19.1	30,000	150,000	0.20	10.1
Heptadecanoate (C17:0 - IS)	20.0	150,000	-	-	50.0 (Spiked)
Stearate (C18:0)	21.0	60,000	150,000	0.40	20.3
Oleate (C18:1)	21.2	90,000	150,000	0.60	30.4

Visualizations

The following diagrams illustrate the experimental workflows for hydrocarbon and FAME analysis.

Caption: Workflow for n-alkane quantification using heptadecane as an internal standard.

Caption: Workflow for FAMEs analysis using heptadecanoic acid as an internal standard.

References

• 1. Heptadecane [webbook.nist.gov]
• 2. gcms.cz [gcms.cz]
• 3. Gas chromatographic quantification of fatty acid methyl esters: flame ionization detection vs. electron impact mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Heptadecane in Biofuel Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptadecane (C17H36), a saturated hydrocarbon, is emerging as a significant molecule in the development of advanced biofuels. Its properties make it a suitable "drop-in" replacement for conventional fossil fuels, particularly diesel and jet fuel. This document provides detailed application notes and protocols for researchers engaged in the production, quantification, and conversion of heptadecane in the context of biofuel development. Applications covered include its biosynthesis in engineered microorganisms and its use as a model compound for producing sustainable aviation fuel.

Application 1: Microbial Biosynthesis of Heptadecane

Heptadecane can be produced biologically by genetically engineering various microorganisms to express pathways for alkane biosynthesis. This approach offers a renewable route to hydrocarbon fuels from simple feedstocks like glucose or even CO2 in the case of photosynthetic organisms.

Data Presentation: Heptadecane Production in Engineered Microorganisms

Microorganism Strain	Engineering Strategy	Heptadecane Titer (μg/L)	Key Reference
Saccharomyces cerevisiae	Co-expression of fatty acid α-dioxygenase and aldehyde deformylating oxygenase	~280.7	[1]
Saccharomyces cerevisiae	Deletion of HFD1 gene and expression of an alkane biosynthesis pathway	Not explicitly quantified for heptadecane alone, but produced a mixture of C13, C15, and C17 alkanes.	[2]
Synechococcus sp. PCC7002	Overexpression of AAR and ADO from S. elongatus PCC7942	7,500 µg/g DCW	[3]
Nostoc punctiforme	Wild-type (natural producer)	~0.77% of Dry Cell Weight	[3]

DCW: Dry Cell Weight

Experimental Protocols

Protocol 1: Engineering Saccharomyces cerevisiae for Heptadecane Production

This protocol outlines the general steps for engineering S. cerevisiae to produce heptadecane by expressing a fatty acid α-dioxygenase and an aldehyde deformylating oxygenase (ADO).

• Gene Selection and Codon Optimization:

  • Select a fatty acid α-dioxygenase gene (e.g., from Oryza sativa) and an aldehyde deformylating oxygenase gene (e.g., from a cyanobacterium like Synechococcus elongatus).

  • Codon-optimize the gene sequences for optimal expression in S. cerevisiae.

• Vector Construction:

  • Clone the optimized genes into a suitable yeast expression vector (e.g., a high-copy 2μ plasmid or an integrating vector) under the control of strong constitutive or inducible promoters (e.g., TEF1, GPD).

  • Include necessary elements such as transcription terminators and selectable markers (e.g., URA3, LEU2).

• Yeast Transformation:

  • Transform the constructed plasmids into a suitable S. cerevisiae host strain (e.g., CEN.PK or BY4741) using the lithium acetate/single-stranded carrier DNA/polyethylene glycol (LiAc/ss-DNA/PEG) method.

• Cultivation and Induction:

  • Cultivate the transformed yeast cells in an appropriate selective medium (e.g., synthetic complete medium lacking the nutrient corresponding to the selectable marker).

  • If using an inducible promoter, add the inducing agent (e.g., galactose for GAL promoters) at the appropriate cell density.

  • For improved production, buffer the culture medium to a pH of 7.0.[1]

• Heptadecane Extraction and Analysis:

  • Harvest the yeast cells by centrifugation.

  • Lyse the cells to release intracellular alkanes.

  • Extract the alkanes using an organic solvent such as hexane (B92381).

  • Analyze the extracted alkanes by Gas Chromatography-Mass Spectrometry (GC-MS).

Workflow for Engineering S. cerevisiae for Heptadecane Production.

Signaling Pathways

The biosynthesis of heptadecane in engineered microorganisms typically involves the diversion of fatty acid metabolism. In cyanobacteria, the native pathway utilizes Acyl-Acyl Carrier Protein (ACP) as a precursor.

Cyanobacterial Heptadecane Biosynthesis Pathway.

Application 2: Heptadecane as a Feedstock for Sustainable Aviation Fuel (SAF)

Heptadecane serves as a model compound for the C15-C18 fraction of hydrotreated biodiesel or Fischer-Tropsch wax. Hydrocracking of heptadecane can produce a jet fuel fraction (typically C8-C16 alkanes).[3][4][5][6]

Data Presentation: Hydrocracking of n-Heptadecane for SAF Production

Catalyst	Temperature (°C)	H2 Pressure (MPa)	Conversion (%)	Jet Fuel (C8-C16) Selectivity (%)	Reference
0.5Pt/Y(100)35A	295	0.5	99	74	[4][6][7]
0.5Pt/Z(110)35A	250	0.5	-	60	[4]
0.5Pt/Z(110)35A	270	0.5	97	22	[4]

Experimental Protocols

Protocol 2: Hydrocracking of n-Heptadecane

This protocol describes the hydrocracking of n-heptadecane using a fixed-bed flow reactor.[4][5][6]

• Catalyst Preparation:

  • Prepare a Pt-supported zeolite-Al2O3 composite catalyst (e.g., 0.5 wt% Pt on a composite of 50 wt% HY-zeolite and 50 wt% Al2O3).

• Reactor Setup:

  • Pack a fixed-bed flow reactor with the prepared catalyst.

  • Place quartz wool on both sides of the catalyst bed.

• Reaction Conditions:

  • Set the reactor temperature to the desired level (e.g., 295 °C).

  • Introduce a continuous flow of hydrogen gas at a specified pressure (e.g., 0.5 MPa) and flow rate (e.g., 300 mL/min).

  • Feed n-heptadecane into the reactor at a defined weight hourly space velocity (WHSV) (e.g., 2.3 h⁻¹).

• Product Collection and Analysis:

  • Collect the liquid product downstream of the reactor.

  • Analyze the product composition using GC-MS to determine the conversion of heptadecane and the selectivity for the jet fuel fraction.

Workflow for Hydrocracking of n-Heptadecane.

Application 3: Quantification of Heptadecane

Accurate quantification of heptadecane is crucial for evaluating the efficiency of biofuel production processes. Gas Chromatography-Mass Spectrometry (GC-MS) is the standard analytical technique for this purpose.

Experimental Protocols

Protocol 3: GC-MS Quantification of Heptadecane from Microbial Cultures

This protocol provides a general method for the extraction and quantification of heptadecane from microbial cells.

• Sample Preparation:

  • Harvest a known volume of microbial culture by centrifugation.

  • Wash the cell pellet with a suitable buffer to remove media components.

  • Perform cell lysis to release intracellular heptadecane. This can be achieved through methods like sonication, bead beating, or freeze-thaw cycles. For yeast, enzymatic digestion of the cell wall may be necessary.

• Internal Standard Addition:

  • Add a known amount of an internal standard to the lysed cells. A suitable internal standard would be an odd-chain alkane not produced by the microorganism, such as pentadecane (B166386) or nonadecane. Heptadecanoic acid can also be used as an internal standard for fatty acid analysis, which is often conducted in parallel.[8]

• Solvent Extraction:

  • Add a non-polar solvent, such as hexane or a chloroform:methanol mixture, to the sample.

  • Vortex vigorously to ensure thorough mixing and extraction of the hydrophobic heptadecane into the organic phase.

  • Centrifuge the sample to separate the aqueous and organic phases.

• Sample Concentration and Derivatization (if necessary):

  • Carefully transfer the organic layer to a clean vial.

  • If the concentration of heptadecane is low, the solvent can be evaporated under a stream of nitrogen to concentrate the sample.

  • For alkane analysis, derivatization is generally not required.

• GC-MS Analysis:

  • Inject the extracted sample into a GC-MS system equipped with a suitable capillary column (e.g., a non-polar column like DB-5ms).

  • Develop a temperature program that allows for the separation of heptadecane from other components in the extract.

  • Set the mass spectrometer to scan a relevant mass range or to monitor specific ions for heptadecane (e.g., m/z 57, 71, 85).

• Quantification:

  • Generate a calibration curve using standards of known heptadecane concentrations with the same amount of internal standard as added to the samples.

  • Quantify the amount of heptadecane in the samples by comparing the peak area ratio of heptadecane to the internal standard against the calibration curve.

Workflow for GC-MS Quantification of Heptadecane.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. portlandpress.com [portlandpress.com]
• 4. Characterizing the regulation of the Pu promoter in Acinetobacter baylyi ADP1 - NERC Open Research Archive [nora.nerc.ac.uk]
• 5. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. Genetic Manipulation of <i>Acinetobacter baylyi</i> ADP1 to Enhance Biofuel Precursor Production - ProQuest [proquest.com]
• 8. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Heptadecane Contamination in Laboratory Glassware

This technical support center is designed to assist researchers, scientists, and drug development professionals in identifying, troubleshooting, and mitigating heptadecane contamination in laboratory glassware. Heptadecane (C₁₇H₃₆) is a long-chain alkane that can be a persistent source of contamination, potentially interfering with sensitive analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is heptadecane and why is it a concern as a laboratory contaminant?

A1: Heptadecane is a saturated hydrocarbon with the chemical formula C₁₇H₃₆.[1][2][3] It is a colorless, odorless liquid at room temperature.[1] As a long-chain alkane, it is non-polar and can be difficult to remove from glassware using standard washing procedures. Its presence, even at trace levels, can interfere with various analytical techniques, particularly those involving gas chromatography-mass spectrometry (GC-MS), by introducing extraneous peaks and potentially masking or being misidentified as a compound of interest.

Q2: What are the common sources of heptadecane contamination in a laboratory setting?

A2: Heptadecane and other long-chain alkanes can originate from several sources within the laboratory environment. These include:

• Solvents: Even high-purity solvents may contain trace amounts of hydrocarbons.

• Plasticware: Leaching from plastic containers, pipette tips, and vial caps (B75204) (e.g., polypropylene) is a common source of contamination, especially when used with non-polar solvents.[4]

• Lubricants and Greases: Stopcock grease and vacuum pump oil often contain long-chain alkanes.

• Personal Care Products: Cosmetics, lotions, and soaps can introduce alkanes into the laboratory environment.[5]

• Environmental Dust: Airborne dust particles can carry a variety of organic contaminants, including alkanes.[5]

• Vial Septa: Components of vial septa can sometimes be a source of contamination, especially when pierced multiple times or at elevated temperatures.

Q3: How can I prevent heptadecane contamination of my glassware?

A3: A proactive approach is the most effective way to manage heptadecane contamination. Key preventative measures include:

• Use High-Purity Solvents: Whenever possible, use solvents rated for your specific analytical application (e.g., GC-grade, HPLC-grade).

• Minimize Use of Plasticware: For critical applications, substitute glassware for plasticware wherever feasible. If plastics are necessary, consider using those made of PTFE, which generally exhibit lower levels of leaching compared to other plastics.[6]

• Proper Glove Use: Wear powder-free nitrile gloves and change them frequently, especially after touching any potentially contaminating surfaces.

• Dedicated Glassware: If possible, dedicate specific sets of glassware to particular experiments to avoid cross-contamination.

• Thorough and Immediate Cleaning: Clean glassware immediately after use to prevent residues from drying and becoming more difficult to remove.

Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving heptadecane contamination issues.

Diagram: Troubleshooting Workflow for Heptadecane Contamination

Caption: A flowchart outlining the steps to identify and resolve heptadecane contamination.

Issue 1: A consistent, unidentified peak appears in GC-MS chromatograms at the retention time expected for heptadecane.

• Question: How can I confirm the identity of the contaminant peak as heptadecane?

  • Answer: The most definitive method is to compare the mass spectrum of the unknown peak with a known standard of heptadecane. The fragmentation pattern should be a close match. Additionally, you can spike a blank sample with a heptadecane standard to see if the peak height increases at the specific retention time.

• Question: How can I determine the source of the contamination?

  • Answer: A systematic approach is necessary. Analyze a series of blanks to pinpoint the source:

    • Solvent Blank: Directly inject the solvent used in your sample preparation. If the peak is present, the solvent is contaminated.

    • Glassware Blank: Rinse a piece of cleaned glassware with a clean solvent and inject the rinsate. If the peak appears, the glassware is the source.

    • Plasticware Blank: If using plasticware (e.g., pipette tips, vials), rinse them with a clean solvent and analyze the rinsate.

    • Septum Blank: Puncture a new vial septum multiple times with a clean syringe and needle, then inject a clean solvent that has been in contact with the needle.

Issue 2: Standard glassware cleaning procedures are not removing the contamination.

• Question: What are more aggressive cleaning methods for removing stubborn non-polar contaminants like heptadecane?

  • Answer: For persistent hydrocarbon contamination, a multi-step cleaning process is often required. The following table summarizes several effective cleaning methods.

  Cleaning Method	Procedure	Advantages	Disadvantages
  Solvent Rinsing	Rinse glassware 3-5 times with a non-polar solvent (e.g., hexane (B92381) or acetone), followed by a polar solvent (e.g., methanol (B129727) or isopropanol), and finally with high-purity water.	Relatively simple and quick. Effective for fresh contamination.	May not be sufficient for aged or baked-on residues. Generates solvent waste.
  Base Bath	Soak glassware in a saturated solution of potassium hydroxide (B78521) (KOH) in isopropanol (B130326) or ethanol (B145695) for several hours.	Highly effective at removing organic residues.	Caustic and requires careful handling. Can etch glass over time. Not suitable for volumetric glassware.[7]
  Piranha Solution	A 3:1 mixture of concentrated sulfuric acid (H₂SO₄) and 30% hydrogen peroxide (H₂O₂). Use with extreme caution in a fume hood.	Extremely powerful oxidizing agent that destroys most organic matter.[3]	Highly corrosive and potentially explosive if mixed with organic solvents.[3] Requires stringent safety protocols.
  NoChromix®	A commercially available, chromium-free oxidizing cleaning solution mixed with sulfuric acid.	Safer alternative to chromic acid. Effective for many organic residues.	Still highly corrosive and requires careful handling.

  Note: Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling aggressive cleaning solutions.

Experimental Protocols

Protocol 1: Detection of Heptadecane on Glassware by Solvent Wipe and GC-MS Analysis

This protocol details a method for qualitatively and semi-quantitatively determining the presence of heptadecane contamination on laboratory glassware.

Materials:

• Sterile, powder-free nitrile gloves

• Low-lint wipes (e.g., sterile gauze pads)

• High-purity hexane (GC-grade or equivalent)

• Glass vials with PTFE-lined caps

• Heptadecane standard solution (e.g., 1 µg/mL in hexane)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

Procedure:

• Sample Collection: a. Wearing clean nitrile gloves, moisten a sterile, low-lint wipe with a small amount of high-purity hexane. b. Thoroughly wipe a defined area (e.g., 10 cm x 10 cm) of the interior surface of the glassware to be tested. c. Using clean forceps, place the wipe into a clean glass vial. d. Add a known volume of hexane (e.g., 1 mL) to the vial, cap it securely, and vortex for 30 seconds to extract the contaminants from the wipe.

• GC-MS Analysis: a. Transfer the hexane extract to an autosampler vial. b. Analyze the extract using a GC-MS system with a non-polar column (e.g., DB-5ms). c. Suggested GC-MS Parameters:

  • Injector Temperature: 250 °C
  • Oven Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 300 °C at 15 °C/min, and hold for 5 minutes.
  • Carrier Gas: Helium at a constant flow rate.
  • MS Ion Source Temperature: 230 °C
  • MS Quadrupole Temperature: 150 °C
  • Scan Range: m/z 40-400

• Data Analysis: a. Analyze a blank sample (a wipe moistened with hexane that has not touched any glassware) to check for background contamination. b. Analyze the heptadecane standard to determine its retention time and mass spectrum. c. Compare the chromatogram and mass spectrum of the glassware extract to the heptadecane standard. The presence of a peak at the correct retention time with a matching mass spectrum confirms heptadecane contamination.

Diagram: Heptadecane Detection Workflow

Caption: A workflow diagram for the detection of heptadecane on glassware surfaces.

Potential for Leaching from Laboratory Plastics

Plastic Type	Common Laboratory Uses	Potential for Alkane Leaching	Mitigation Strategies
Polypropylene (PP)	Centrifuge tubes, pipette tips, storage containers	Moderate, especially with non-polar solvents and at elevated temperatures.[8][9]	Minimize contact time. Avoid prolonged storage of non-polar solvents in PP. Use glass alternatives for critical applications.
Polytetrafluoroethylene (PTFE)	Vial septa, stir bars, tubing	Low. PTFE is generally considered to be highly chemically resistant with minimal leaching.[6]	Ensure high-quality PTFE is used. Be aware that piercing PTFE/silicone septa can expose the sample to the silicone layer, which may be a source of contamination.[10]
Low-Density Polyethylene (LDPE)	Wash bottles, disposable transfer pipettes	Moderate to high. Can leach various additives and oligomers.	Primarily use for aqueous solutions. Avoid use with organic solvents for sample preparation or storage.

By implementing these troubleshooting guides and preventative measures, laboratories can significantly reduce the risk of heptadecane contamination, leading to more accurate and reliable experimental results.

References

• 1. berkeleyanalytical.com [berkeleyanalytical.com]
• 2. sgsgalson.com [sgsgalson.com]
• 3. benchchem.com [benchchem.com]
• 4. easternanalytical.com [easternanalytical.com]
• 5. Degradation of Polypropylene to Low-Molecular-Weight Branched Alkanes - ChemistryViews [chemistryviews.org]
• 6. iltusa.com [iltusa.com]
• 7. How To [chem.rochester.edu]
• 8. arxiv.org [arxiv.org]
• 9. youtube.com [youtube.com]
• 10. americanlaboratory.com [americanlaboratory.com]

Technical Support Center: Optimization of Heptadecane Extraction from Soil Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the extraction of heptadecane from soil.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting heptadecane from soil?

A1: The most common methods for extracting heptadecane, a non-volatile hydrocarbon, from soil matrices include Soxhlet extraction, ultrasonic-assisted extraction (UAE), accelerated solvent extraction (ASE), and solid-phase microextraction (SPME).[1][2][3][4][5][6] The choice of method often depends on factors like sample throughput, solvent consumption, and required extraction efficiency.

Q2: What type of solvent is best suited for heptadecane extraction?

A2: Heptadecane is a nonpolar alkane, so nonpolar solvents are generally effective. Hexane (B92381) is a common choice.[4][7] To enhance extraction efficiency, a mixture of a nonpolar solvent with a moderately polar solvent, such as hexane:acetone (B3395972) or hexane:dichloromethane, can be used.[4] For instance, a 1:1 (v/v) mixture of hexane and acetone is frequently employed in Soxhlet extraction.[4]

Q3: How does soil moisture content affect heptadecane extraction?

A3: Soil moisture can significantly hinder the extraction of hydrophobic compounds like heptadecane. Water can prevent the organic solvent from effectively penetrating the soil particles, thus reducing extraction efficiency.[8] It is common practice to air-dry the soil samples or to mix the soil with a drying agent like anhydrous sodium sulfate (B86663) before extraction to mitigate this issue.[2][5][8]

Q4: I am observing low recovery of heptadecane. What are the potential causes and solutions?

A4: Low recovery of heptadecane can stem from several factors:

• Incomplete Extraction: The chosen method may not be exhaustive enough. Consider switching to a more rigorous technique like Soxhlet or ASE, or optimizing your current method by increasing extraction time, temperature, or the number of extraction cycles.[4]

• Poor Solvent Choice: The solvent may not be optimal for heptadecane. A nonpolar solvent like hexane or a mixture such as hexane:acetone is recommended.[4]

• Analyte Loss: Heptadecane can adhere to glassware or be lost during solvent evaporation. Pre-rinsing glassware with the extraction solvent and using a gentle stream of nitrogen for evaporation can help minimize these losses.[4]

• Matrix Effects: Co-extracted substances from the soil can interfere with the analysis. A cleanup step using silica (B1680970) gel or Florisil® columns can help remove these interferences.[4]

Q5: How can I improve the reproducibility of my extraction results?

A5: High variability between replicate samples is often due to the inhomogeneity of the soil sample. To improve reproducibility, it is crucial to thoroughly homogenize the soil sample before taking subsamples for extraction.[4] This can be achieved by sieving the soil to remove large particles and then mixing it thoroughly.[2]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Low Heptadecane Recovery	Inefficient extraction method or parameters.	Switch to a more exhaustive method like Soxhlet or ASE. Optimize parameters such as extraction time, temperature, and solvent-to-soil ratio.[4]
Inappropriate solvent selection.	Use a nonpolar solvent like hexane or a mixture of nonpolar and moderately polar solvents (e.g., hexane:acetone).[4]
Presence of water in the soil sample.	Air-dry the soil sample or mix it with a drying agent like anhydrous sodium sulfate before extraction.[2][5][8]
Analyte loss during sample workup.	Pre-rinse all glassware with the extraction solvent. Use a gentle stream of nitrogen for solvent evaporation.[4]
High Variability in Results	Inhomogeneous soil sample.	Thoroughly homogenize the soil by sieving and mixing before taking aliquots for extraction.[2][4]
Co-eluting Peaks in Chromatogram	Matrix interference from co-extracted compounds.	Incorporate a cleanup step after extraction using a silica gel or Florisil® column to remove interfering substances.[4]
Poor Peak Shape in GC Analysis	Contamination of the GC system.	Check and clean the injection port and column as per the instrument manual.
Incompatible solvent for injection.	If possible, exchange the final extract into a solvent more compatible with your GC column and detector.

Data Presentation

Table 1: Comparison of Extraction Methods for Long-Chain Alkanes (e.g., Heptadecane) from Soil

Extraction Method	Solvent	Analyte	Recovery (%)	Reference
Accelerated Solvent Extraction (ASE)	Dichloromethane:Acetone (1:1)	Diesel Range Organics	~115	[9]
Soxhlet Extraction	Hexane:Acetone (1:1)	Hexadecane	92 ± 7	[4]
Solvent Extraction	Ethyl acetate:Acetone:Water	Hexadecane	~95	[10]
Supercritical Fluid Extraction (SFE)	CO2 + 5% Heptane	Total Petroleum Hydrocarbons	92.26	[11]
Ultrasound-Assisted Pressurized Solvent Extraction (US-PSE)	Dichloromethane	Diesel Range Organics	Quantitative (in 10 min)	[3]
Solid-Phase Microextraction (SPME)	100-µm PDMS fiber	Diesel Fuel	-	[12]

Note: Recovery rates can vary depending on soil type, analyte concentration, and specific experimental conditions.

Experimental Protocols

Protocol 1: Soxhlet Extraction

This method is a classic and robust technique for the exhaustive extraction of semi-volatile and non-volatile organic compounds from solid matrices.

• Sample Preparation:

  • Air-dry the soil sample or dry it in an oven at 105°C for 24 hours.[8]

  • Sieve the dried soil through a 2 mm mesh to ensure homogeneity.[2]

  • Weigh approximately 10-20 g of the prepared soil and mix it with an equal amount of anhydrous sodium sulfate.[5]

• Soxhlet Apparatus Setup:

  • Place the soil-sodium sulfate mixture into a cellulose (B213188) extraction thimble.

  • Place the thimble into the Soxhlet extractor.

  • Add 250-300 mL of hexane:acetone (1:1, v/v) and a few boiling chips to a round-bottom flask and attach it to the Soxhlet extractor and condenser.[4][5]

• Extraction:

  • Heat the solvent to a gentle boil.

  • Allow the extraction to proceed for 16-24 hours, ensuring a consistent cycling rate of 4-6 cycles per hour.[5]

• Extract Cleanup and Quantification:

  • After extraction, allow the apparatus to cool.

  • Concentrate the extract to a smaller volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.[4]

  • If necessary, perform a cleanup step by passing the concentrated extract through a silica gel or Florisil® column.[4]

  • Analyze the final extract using an appropriate analytical instrument, such as Gas Chromatography-Mass Spectrometry (GC-MS).

Protocol 2: Ultrasonic-Assisted Extraction (UAE)

This method uses ultrasonic waves to accelerate the extraction process, offering a faster alternative to Soxhlet extraction.

• Sample Preparation:

  • Prepare the soil sample as described in Protocol 1 (drying and sieving).

  • Place a known amount of the prepared soil (e.g., 5-10 g) into an extraction vessel.

• Extraction:

  • Add a specific volume of extraction solvent, such as hexane:acetone (1:1, v/v), to the vessel. A solid-to-liquid ratio of 1:2 to 1:10 is common.

  • Place the vessel in an ultrasonic bath.

  • Sonicate the sample for a defined period, typically ranging from 15 to 60 minutes. The extraction can be performed in multiple cycles.[13]

• Post-Extraction:

  • Separate the solvent extract from the soil residue by centrifugation or filtration.

  • Repeat the extraction process with fresh solvent for exhaustive extraction if required.

  • Combine the extracts and proceed with cleanup and analysis as described in Protocol 1.

Mandatory Visualization

Caption: Workflow for Heptadecane Extraction from Soil using Soxhlet Method.

Caption: Troubleshooting Logic for Low Heptadecane Recovery in Soil Extraction.

References

• 1. ukm.my [ukm.my]
• 2. researchgate.net [researchgate.net]
• 3. repositorio.uchile.cl [repositorio.uchile.cl]
• 4. benchchem.com [benchchem.com]
• 5. epa.gov [epa.gov]
• 6. soxhlet extraction method: Topics by Science.gov [science.gov]
• 7. Optimized extraction of polycyclic aromatic hydrocarbons from contaminated soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijesd.org [ijesd.org]
• 12. Determination of petroleum hydrocarbons in contaminated soils using solid-phase microextraction with gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Improved ultrasonic extraction procedure for the determination of polycyclic aromatic hydrocarbons in sediments - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues of heptadecane in long-term storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability issues of heptadecane in long-term storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and use of heptadecane.

Issue	Possible Cause	Troubleshooting Steps
Unexpected peaks in Gas Chromatography (GC) analysis.	Oxidation of heptadecane due to improper storage.	1. Verify Storage Conditions: Ensure heptadecane is stored in a cool, dark place, preferably under an inert atmosphere (e.g., nitrogen or argon).2. Check Container Integrity: Confirm that the container is tightly sealed and made of an inert material like amber glass.3. Analyze for Oxidation Products: Use Gas Chromatography-Mass Spectrometry (GC-MS) to identify the unexpected peaks, which are likely to be long-chain alcohols, ketones, or carboxylic acids.
Change in physical appearance (e.g., discoloration, formation of precipitates).	Significant degradation of the material.	1. Do Not Use: The material may be highly contaminated. It is recommended to use a fresh, unopened batch for experiments.2. Review Storage History: Investigate the storage conditions to which the material has been exposed to identify potential causes of degradation.
Inconsistent experimental results using different batches of heptadecane.	Variability in the purity of heptadecane batches due to degradation during storage.	1. Perform Quality Control: Analyze the purity of each batch of heptadecane by GC-FID or GC-MS before use.2. Standardize Storage Procedures: Implement a strict, standardized protocol for the storage of all heptadecane stocks to ensure consistency.
Decreased purity of heptadecane standard over time.	Gradual oxidation of the standard.	1. Aliquot Standards: Upon receipt, aliquot the heptadecane standard into smaller, single-use vials to minimize exposure to air and prevent contamination of the bulk supply.2. Store Appropriately: Store the aliquots at low temperatures (2-8°C) and protect them from light.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of heptadecane degradation during long-term storage?

A1: The primary cause of heptadecane degradation is autoxidation. This is a slow, spontaneous oxidation by atmospheric oxygen that proceeds via a free-radical chain reaction. This process is accelerated by exposure to heat, light (especially UV), and the presence of radical initiators.

Q2: What are the typical degradation products of heptadecane?

A2: Autoxidation of heptadecane initially forms hydroperoxides. These are unstable and can decompose to form a variety of secondary oxidation products, including heptadecanols, heptadecanones, and shorter-chain aldehydes and carboxylic acids.

Q3: What are the ideal storage conditions for long-term stability of heptadecane?

A3: To ensure long-term stability, heptadecane should be stored in a cool, dark, and dry place. The ideal storage temperature is between 2°C and 8°C. It should be kept in a tightly sealed container, preferably made of amber glass, and the headspace should be flushed with an inert gas like nitrogen or argon to minimize contact with oxygen.

Q4: How can I monitor the stability of my stored heptadecane?

A4: The stability of heptadecane can be monitored by periodically assessing its purity using Gas Chromatography with a Flame Ionization Detector (GC-FID). To identify and quantify specific degradation products, Gas Chromatography-Mass Spectrometry (GC-MS) is the recommended method.

Q5: Is it necessary to repurify heptadecane that shows signs of degradation?

A5: For applications requiring high purity, it is generally recommended to use a fresh, unopened batch of heptadecane. Repurification can be complex and may not be cost-effective. If minor degradation is observed and the application is not sensitive to the impurities, the material may still be usable, but this should be determined on a case-by-case basis.

Quantitative Data on Heptadecane Stability

Due to a lack of publicly available long-term stability studies specifically for heptadecane, the following table presents illustrative data based on the expected autoxidation of long-chain alkanes. This data is intended to demonstrate a typical degradation profile under different storage conditions and should not be considered as actual experimental results.

Table 1: Illustrative Purity of Heptadecane (%) Over Time Under Various Storage Conditions

Storage Condition	Time = 0 Months	Time = 6 Months	Time = 12 Months	Time = 24 Months
2-8°C, Dark, Inert Atmosphere	99.9	99.8	99.7	99.5
25°C, Dark, Air	99.9	99.5	99.0	98.0
25°C, Light, Air	99.9	99.0	98.0	96.0
40°C, Dark, Air (Accelerated)	99.9	98.5	97.0	94.0

Table 2: Illustrative Formation of a Key Degradation Product (e.g., 2-Heptadecanone, ppm) Over Time

Storage Condition	Time = 0 Months	Time = 6 Months	Time = 12 Months	Time = 24 Months
2-8°C, Dark, Inert Atmosphere	< 10	50	100	200
25°C, Dark, Air	< 10	200	500	1000
25°C, Light, Air	< 10	500	1000	2000
40°C, Dark, Air (Accelerated)	< 10	750	1500	3000

Experimental Protocols

Protocol: Stability Testing of Heptadecane using Gas Chromatography-Mass Spectrometry (GC-MS)

1. Objective: To quantify the purity of heptadecane and identify and quantify its major degradation products over time under defined storage conditions.

2. Materials and Equipment:

• Heptadecane sample

• High-purity hexane (B92381) (or other suitable solvent)

• Internal standard (e.g., eicosane)

• Gas chromatograph with a mass spectrometer detector (GC-MS)

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent)

• Autosampler vials with PTFE-lined caps

• Analytical balance

• Volumetric flasks and pipettes

3. Sample Preparation:

• Prepare a stock solution of the internal standard (e.g., eicosane) in hexane at a concentration of 100 µg/mL.

• Accurately weigh approximately 10 mg of the heptadecane sample into a 10 mL volumetric flask.

• Add a known volume of the internal standard stock solution.

• Dilute to the mark with hexane and mix thoroughly.

• Transfer an aliquot of the final solution to an autosampler vial.

4. GC-MS Operating Conditions (Example):

• Inlet Temperature: 280°C

• Injection Mode: Split (e.g., 50:1 split ratio)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes

  • Ramp: 15°C/min to 300°C

  • Hold: 10 minutes at 300°C

• Transfer Line Temperature: 290°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

5. Data Analysis:

• Identify the heptadecane peak and the internal standard peak based on their retention times and mass spectra.

• Identify potential degradation products by searching their mass spectra against a library (e.g., NIST). Common fragment ions for alkanes (m/z 43, 57, 71, 85) and their oxidation products should be monitored.

• Quantify the concentration of heptadecane and its degradation products by comparing their peak areas to the peak area of the internal standard and using a calibration curve.

6. Stability Study Design:

• Store aliquots of the heptadecane sample under the desired conditions (e.g., 2-8°C/dark, 25°C/dark, 25°C/light).

• At specified time points (e.g., 0, 3, 6, 12, 18, and 24 months), remove an aliquot and analyze it according to the protocol above.

• Record the purity of heptadecane and the concentration of any identified degradation products at each time point.

Visualizations

Caption: Autoxidation pathway of heptadecane.

Caption: Experimental workflow for heptadecane stability testing.

Caption: Recommended long-term storage conditions for heptadecane.

Technical Support Center: Resolving Heptadecane Co-elution

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address the co-elution of heptadecane with other compounds during chromatographic analysis.

Troubleshooting Guide: Resolving Heptadecane Co-elution

Co-elution, the overlapping of chromatographic peaks, can significantly compromise the accuracy of quantitative and qualitative analyses. Heptadecane (C17), a C17 alkane, is frequently used as an internal standard in gas chromatography (GC) and can co-elute with other sample components, particularly other n-alkanes and fatty acid methyl esters (FAMEs). This guide provides a systematic approach to troubleshoot and resolve these issues.

Initial Assessment: Confirming Co-elution

Before modifying your method, it's crucial to confirm that you are indeed observing co-elution.

• Peak Shape Analysis : A pure chromatographic peak should be symmetrical (Gaussian). Asymmetrical peaks, such as those with a "shoulder" or a "tail," are often the first indication of co-elution.[1]

• Mass Spectrometry (MS) Analysis : If using a GC-MS system, you can verify peak purity by examining the mass spectra across the peak. If the mass spectrum at the beginning of the peak is different from the apex and the end, it indicates the presence of multiple components.[2]

Troubleshooting Workflow

If co-elution is confirmed, follow this workflow to systematically address the issue:

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. m.youtube.com [m.youtube.com]

minimizing sample degradation during heptadecane analysis

Technical Support Center: Heptadecane Analysis

Welcome to the technical support center for heptadecane analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize sample degradation and ensure accurate analytical results.

Frequently Asked Questions (FAQs)

Q1: What is heptadecane sample degradation and why is it a concern?

A1: Heptadecane (C17H36) is a long-chain, saturated alkane that is generally stable.[1][2] However, sample degradation refers to the chemical or physical alteration of heptadecane in a sample before or during analysis. This is a significant concern because it can lead to the underestimation of its concentration, the appearance of artifact peaks in the chromatogram, and ultimately, inaccurate and unreliable experimental results.

Q2: What are the primary causes of heptadecane degradation?

A2: The primary causes of degradation for a stable alkane like heptadecane are related to improper handling, storage, and analysis conditions rather than inherent instability. Key factors include:

• Oxidation: Exposure to strong oxidizing agents or atmospheric oxygen, especially at elevated temperatures, can lead to the formation of oxidation byproducts.[3][4]

• Photo-degradation: While not susceptible to direct degradation by light with wavelengths above 290 nm, vapor-phase heptadecane can be degraded by photochemically-produced hydroxyl radicals.[5] It is good practice to protect samples from prolonged light exposure.

• Contamination: Introduction of impurities from solvents, glassware, or the analytical instrument itself can interfere with the analysis, appearing as degradation.[6]

• Volatilization: Although it has a high boiling point (302 °C), improper storage (e.g., loosely sealed vials) can lead to sample loss through evaporation over time, especially if stored at temperatures above its melting point (22-24 °C).[1][3]

Q3: What are the ideal storage conditions for heptadecane standards and samples?

A3: To ensure long-term stability, heptadecane and solutions containing it should be stored in a cool, dry, and well-ventilated area.[1] Containers should be tightly sealed to prevent both evaporation and exposure to atmospheric oxygen.[3][5] For optimal integrity, storage in amber glass vials under an inert atmosphere (like nitrogen or argon) at low temperatures (e.g., 4 °C) is recommended.

Troubleshooting Guide

Issue 1: Lower-than-expected heptadecane concentration in results.

Question	Possible Cause	Solution
Are my sample concentrations unexpectedly low?	Sample Loss (Volatilization): The sample container may not have been sealed properly, leading to evaporation. This is more prevalent if samples are stored above heptadecane's melting point (~22-24 °C).[3]	Always use vials with high-quality, tight-fitting caps (B75204) (e.g., PTFE-lined septa). Ensure containers are properly sealed immediately after preparation. Store samples in a cool, controlled environment.[5]
Adsorption: Heptadecane is non-polar and may adsorb to the surfaces of plastic containers or certain vial cap septa.	Use glass vials (borosilicate) for sample storage and preparation. If filtering is necessary, use PTFE filters.
Degradation (Oxidation): The sample may have been exposed to air for an extended period, especially at elevated temperatures or in the presence of contaminants that can catalyze oxidation.	Prepare samples fresh when possible. If storing, purge the vial headspace with an inert gas (e.g., nitrogen) before sealing. Store samples at reduced temperatures (e.g., 4°C).[1]

Issue 2: Appearance of unexpected or "ghost" peaks in the chromatogram.

Question	Possible Cause	Solution
Why am I seeing extra peaks in my blank or sample runs?	Solvent Contamination: The solvent (e.g., hexane) used for sample dissolution may be contaminated with other alkanes or plasticizers.	Run a solvent blank before analyzing samples. Use high-purity, GC-grade or equivalent solvents. Store solvents properly and do not use them past their expiration date.
System Contamination: Contaminants may be present in the GC-MS system, such as in the injector port, column, or carrier gas.[6] This can be from previous analyses ("carryover") or from impure gas.	Regularly clean the injector port and replace the liner and septa. Condition the GC column according to the manufacturer's instructions.[6] Ensure high-purity carrier gas and functional gas purification traps.[6]
Septa Bleed: Particles from the vial or injector septa can break off and enter the analytical stream, creating ghost peaks.	Use high-quality, low-bleed septa. Avoid overtightening vial caps, which can cause the septum to core. Replace the injector septum regularly.

Data Presentation

The following table provides an illustrative summary of how storage conditions can impact the stability of heptadecane over a 30-day period. Note that these are hypothetical values based on general chemical principles, as heptadecane is very stable under ideal conditions.[2]

Table 1: Illustrative Impact of Storage Conditions on Heptadecane Stability

Storage Temperature	Container Seal	Atmosphere	Light Exposure	Estimated Recovery (%)
4 °C	Tightly Sealed Glass Vial	Inert (Nitrogen)	Dark (Amber Vial)	>99.5%
25 °C (Room Temp)	Tightly Sealed Glass Vial	Inert (Nitrogen)	Dark (Amber Vial)	~99%
25 °C (Room Temp)	Tightly Sealed Glass Vial	Air	Ambient Light	~98%
40 °C	Loosely Sealed Vial	Air	Ambient Light	<95% (Loss due to both degradation and volatilization)

Experimental Protocols

Protocol 1: Recommended Sample Handling and Storage

This protocol outlines the best practices for handling and storing heptadecane samples to minimize degradation.

• Materials: Use only clean, borosilicate glass vials with PTFE-lined screw caps. All glassware should be thoroughly cleaned and dried to remove any potential contaminants.

• Solvent Selection: Use high-purity (e.g., GC-grade, >99%) hexane (B92381) or a similar non-polar solvent for all dilutions and sample preparations.[7]

• Sample Preparation: a. Prepare stock and working standard solutions in an environment free from contaminants. b. After dissolving the heptadecane or sample extract, immediately cap the vial tightly.

• Inert Atmosphere Purging (Optional but Recommended for Long-Term Storage): a. Gently flush the headspace of the vial with a stream of dry, inert gas (e.g., nitrogen or argon) for 15-30 seconds. b. Immediately seal the vial to trap the inert atmosphere.

• Storage: a. Label all vials clearly with sample ID, concentration, solvent, and date. b. Store vials upright in a cool, dark, and well-ventilated location.[1][3] For long-term storage, a refrigerator at 4 °C is ideal. c. Ensure containers are kept away from strong oxidizing agents.[4]

Protocol 2: Standard Protocol for GC-MS Analysis of Heptadecane

This protocol provides a robust method for the direct analysis of heptadecane. Derivatization is not required for saturated alkanes.[7]

• Sample Preparation: a. Prepare a standard solution of heptadecane in hexane at a concentration between 10-100 µg/mL.[7] b. Transfer the solution to a 2 mL glass autosampler vial and seal with a PTFE-lined cap.

• GC-MS Instrumentation and Conditions: (Note: Parameters may need optimization for specific instruments)

  • GC System: Agilent GC-MS or equivalent.

  • Injector: Split/Splitless inlet.

  • Injection Volume: 1 µL.

  • Injector Temperature: 280 °C.

  • Split Ratio: 20:1.

  • Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

  • Column: DB-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.[8]

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 300 °C.

    • Hold: 5 minutes at 300 °C.[9]

  • MS Transfer Line Temperature: 290 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: 40-500 m/z.[9]

• Data Analysis: a. Identify the heptadecane peak based on its retention time relative to known standards. b. Confirm identity using the mass spectrum and comparison to a library (e.g., NIST). Key ions for heptadecane include m/z 43, 57, 71, and 85. c. Quantify using the peak area and a calibration curve generated from the standard solutions.

Visualizations

Workflow for Heptadecane Analysis

Caption: Standard workflow for heptadecane analysis highlighting critical points for potential sample degradation.

Factors Contributing to Sample Degradation

Caption: Logical relationship between causes of degradation and their impact on analytical results.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. fishersci.com [fishersci.com]
• 5. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Heptadecane [webbook.nist.gov]
• 9. ajbs.scione.com [ajbs.scione.com]

Technical Support Center: Optimizing GC Injection Parameters for Heptadecane

Welcome to the technical support center for the optimization of Gas Chromatography (GC) injection parameters for heptadecane analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance for common challenges encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most critical injection parameter to optimize for heptadecane analysis?

A1: The most critical injection parameter is the inlet temperature . It needs to be high enough to ensure the complete and rapid vaporization of heptadecane without causing thermal degradation. An inappropriate inlet temperature can lead to issues like peak broadening, tailing, or sample discrimination.[1][2]

Q2: Should I use split or splitless injection for my heptadecane samples?

A2: The choice between split and splitless injection depends on the concentration of heptadecane in your sample.[3][4][5]

• Split injection is suitable for high-concentration samples to avoid overloading the column. It provides sharp peaks but is less sensitive.[3][6]

• Splitless injection is ideal for trace analysis of low-concentration samples as it transfers the entire sample to the column, maximizing sensitivity. However, it can lead to broader peaks if not optimized.[4][6]

Q3: My heptadecane peak is tailing. What are the common causes?

A3: Peak tailing for a non-polar compound like heptadecane can be caused by several factors:

• Active sites in the inlet or column: Although less common for non-polar analytes, active sites can still cause interactions. Ensure you are using a deactivated liner and column.[7][8]

• Column contamination: Non-volatile residues from previous injections can accumulate at the head of the column. Trimming the first few centimeters of the column can resolve this.[9]

• Improper column installation: If the column is not installed correctly in the inlet, it can create dead volume, leading to peak tailing.[8][10]

• Low inlet temperature: Insufficient temperature can lead to slow vaporization and peak tailing.

Q4: I am observing ghost peaks in my chromatogram after injecting a heptadecane standard. What could be the reason?

A4: Ghost peaks are typically caused by contamination. Potential sources include:

• Septum bleed: Particles from a degrading septum can enter the inlet and show up as peaks.[11]

• Sample carryover: Residuals from a previous, more concentrated sample may be eluting in the current run.[11] Running a solvent blank can confirm this.

• Contaminated carrier gas: Impurities in the carrier gas can accumulate on the column at low temperatures and elute as the oven temperature increases.[11][12]

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing or Fronting)

Poor peak shape is a common issue that can affect the accuracy of quantification.

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Inlet Liner	Replace the inlet liner with a new, deactivated one.	Improved peak symmetry.
Column Contamination	Trim 10-20 cm from the front of the column.[8]	Sharper, more symmetrical peaks.
Improper Column Installation	Re-install the column according to the manufacturer's instructions, ensuring the correct insertion depth.[10]	Elimination of peak tailing or splitting caused by dead volume.
Inappropriate Initial Oven Temperature	For splitless injection, set the initial oven temperature at least 20°C below the boiling point of the solvent.[1][10]	Improved peak focusing and shape for early eluting peaks.

Issue 2: Low Sensitivity or Poor Reproducibility

Low signal intensity or inconsistent results can compromise the validity of your data.

Potential Cause	Troubleshooting Step	Expected Outcome
Leaking Septum	Inspect and replace the septum if it is cored or has been used for many injections.[13]	Stable baseline and reproducible peak areas.
Incorrect Split Ratio (Split Injection)	For trace analysis, switch to splitless injection. For high concentration samples, ensure the split ratio is appropriate and not too high.[14]	Increased sensitivity for trace analysis and appropriate response for concentrated samples.
Suboptimal Splitless Hold Time (Splitless Injection)	Optimize the splitless hold time to ensure complete transfer of heptadecane to the column.[14][15]	Maximized peak area and improved reproducibility.
Sample Backflash	Ensure the injection volume is not too large for the liner volume at the given inlet temperature and pressure.[13]	Consistent and reproducible peak areas.

Data Presentation

Table 1: Comparison of Split and Splitless Injection for Heptadecane Analysis

Parameter	Split Injection	Splitless Injection
Primary Use	High-concentration samples	Trace-level analysis[4][6]
Sensitivity	Lower	Higher[4][6]
Peak Shape	Typically sharper and narrower[3][6]	Prone to broadening if not optimized[6]
Risk of Column Overload	Low	High
Complexity	Simpler to set up	Requires careful optimization of parameters like splitless hold time[14][15]

Experimental Protocols

General Protocol for GC-FID Analysis of Heptadecane

This protocol provides a starting point for developing a method for heptadecane analysis. Optimization will be required based on your specific instrument and sample matrix.

• Sample Preparation:

  • Dissolve a known amount of heptadecane in a suitable solvent (e.g., hexane, isooctane) to prepare a stock solution.

  • Perform serial dilutions to create calibration standards at the desired concentration range.

• GC Instrument and Conditions:

  • GC System: A gas chromatograph equipped with a Flame Ionization Detector (FID).

  • Column: A non-polar capillary column, such as a DB-1MS or HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness), is recommended for alkane analysis.[16][17]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Injection Mode: Choose split or splitless based on sample concentration.

    • Split Injection: Use a split ratio between 50:1 and 100:1 for concentrated samples.

    • Splitless Injection: Use a splitless hold time of 0.5-1.0 minute for trace analysis.

  • Inlet Temperature: 250 °C to 280 °C.

  • Oven Temperature Program:

    • Initial Temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 300 °C.

    • Final Hold: Hold at 300 °C for 5 minutes.

  • Detector Temperature: 300 °C.

  • Injection Volume: 1 µL.

• Analysis:

  • Inject the prepared standards and samples.

  • Integrate the peak area for heptadecane.

  • Construct a calibration curve by plotting peak area versus concentration for the standards.

  • Determine the concentration of heptadecane in the samples using the calibration curve.

Visualizations

Caption: A stepwise guide to troubleshooting common GC issues for heptadecane.

Caption: Logical relationships between injection parameters and chromatographic outcomes.

References

• 1. agilent.com [agilent.com]
• 2. Inlet temperature GCMS - Chromatography Forum [chromforum.org]
• 3. Split vs Splitless Injection [restek.com]
• 4. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 5. gcms.cz [gcms.cz]
• 6. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. academic.oup.com [academic.oup.com]
• 10. elementlabsolutions.com [elementlabsolutions.com]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. chromatographytoday.com [chromatographytoday.com]
• 14. youtube.com [youtube.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. researchgate.net [researchgate.net]
• 17. rsc.org [rsc.org]

challenges in the quantification of trace levels of heptadecane

Welcome to the technical support center for the quantification of trace levels of heptadecane. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in quantifying trace levels of heptadecane?

A1: The primary challenges in quantifying trace levels of heptadecane include:

• Matrix Effects: Co-eluting compounds from the sample matrix can interfere with the ionization of heptadecane, leading to signal suppression or enhancement and inaccurate quantification.[1]

• Low Volatility: As a long-chain alkane, heptadecane has a relatively high boiling point, which can lead to incomplete vaporization in the gas chromatograph (GC) inlet and poor transfer to the analytical column.

• Contamination: Heptadecane is a common component of petroleum products and can be present as a contaminant in laboratory solvents, glassware, and instrument components, leading to false positives and elevated baselines.

• Poor Chromatographic Peak Shape: Issues such as peak tailing, fronting, or broadening can compromise resolution and lead to inaccurate integration and quantification.

Q2: What is a matrix effect and how can I determine if it is affecting my results?

A2: A matrix effect is the alteration of an analyte's signal by co-eluting substances from the sample matrix.[1] This can result in either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate results.[1] You can suspect matrix effects if you observe poor reproducibility, inaccurate quality control sample results, or a non-linear calibration curve when using solvent-based standards.

To confirm and quantify matrix effects, a post-extraction spike experiment is commonly used. This involves comparing the peak area of heptadecane in a standard solution (in a neat solvent) to the peak area of a blank matrix extract spiked with heptadecane at the same concentration. The matrix effect can be calculated using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Neat Solvent) x 100[1]

A value significantly different from 100% indicates the presence of matrix effects. A value below 100% suggests ion suppression, while a value above 100% indicates ion enhancement.[1]

Q3: What is the best way to compensate for matrix effects?

A3: The gold standard for compensating for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS), such as heptadecane-d36. A SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same matrix effects and losses during sample preparation. By using the ratio of the analyte signal to the SIL-IS signal, these variations can be normalized, leading to accurate quantification.

Other strategies include:

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is representative of the samples.

• Standard Addition: Adding known amounts of a heptadecane standard to several aliquots of the actual sample to create a calibration curve within the sample matrix.

• Effective Sample Preparation: Using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

Troubleshooting Guides

This section provides troubleshooting for specific issues you may encounter during the GC-MS analysis of heptadecane.

Issue 1: Poor Peak Shape (Tailing, Fronting, Broadening, or Splitting)

Symptom	Potential Cause	Recommended Solution
Peak Tailing	Active sites in the injector liner or column interacting with the analyte.	Use a deactivated liner and/or trim 10-20 cm from the front of the column.
Contamination in the GC system.	Clean the injector port and replace the septum.
Peak Fronting	Column overload due to injecting too much sample.	Reduce the injection volume or dilute the sample.
Incompatible stationary phase.	Ensure a non-polar column is being used for the non-polar heptadecane.
Broad Peaks	Sub-optimal initial oven temperature (too high).	Set the initial oven temperature 10-20°C below the boiling point of the injection solvent.[2]
Incorrect carrier gas flow rate.	Optimize the flow rate (typically 1-2 mL/min for a 0.25 mm ID column).[1]
Column contamination.	Bake out the column at its maximum recommended temperature.
Split Peaks	Improper column installation.	Re-install the column, ensuring a clean, square cut and correct insertion depth.
Issues with sample injection, such as fast injection speed.	Reduce the injection speed.

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting poor peak shape in GC-MS analysis.

Issue 2: Low or No Signal/Poor Sensitivity

Potential Cause	Recommended Solution
Incomplete Vaporization	Increase the injector temperature. For high molecular weight alkanes, temperatures up to 350°C may be necessary.[1]
Insufficient Sample on Column	Switch from a split to a splitless injection to transfer more of the sample to the column.
Sub-optimal MS Parameters	Use Selected Ion Monitoring (SIM) mode instead of full scan mode, focusing on characteristic alkane fragment ions (m/z 57, 71, 85).[1]
Ensure the MS source and quadrupole temperatures are optimized (e.g., source temperature around 230°C).[1]
Matrix-induced Signal Suppression	Employ a stable isotope-labeled internal standard (heptadecane-d36) and/or use matrix-matched calibrants.
Improve sample cleanup using LLE or SPE to remove interfering matrix components.

Decision Tree for Improving Signal Intensity

Caption: A decision tree for troubleshooting low signal intensity in the analysis of heptadecane.

Issue 3: High Background Noise or Ghost Peaks

Potential Cause	Recommended Solution
Contaminated Carrier Gas	Ensure high-purity carrier gas and check for leaks in the gas lines.
Septum Bleed	Use a high-quality, low-bleed septum and replace it regularly.
Column Bleed	Ensure the oven temperature does not exceed the column's maximum limit. Condition the column properly before use.
Contaminated Injector Port/Liner	Clean the injector port and replace the liner.
Carryover from Previous Injections	Run solvent blanks between samples to check for carryover. If present, develop a more rigorous injector and syringe cleaning protocol.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of Heptadecane from Plasma

Objective: To extract heptadecane from a plasma matrix for GC-MS analysis.

Materials:

• Plasma sample

• Heptadecane standard solution

• Heptadecane-d36 internal standard solution

• Hexane (B92381) (or other suitable non-polar solvent like ethyl acetate)

• Microcentrifuge tubes (2 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 500 µL of plasma into a 2 mL microcentrifuge tube.

• Add a known amount of heptadecane-d36 internal standard.

• Add 1.5 mL of hexane to the tube.

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 4,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (hexane) to a clean tube.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) of Heptadecane from a Liquid Sample

Objective: To clean up a liquid sample and concentrate heptadecane using SPE prior to GC-MS analysis.

Materials:

• Liquid sample

• Non-polar SPE cartridge (e.g., C18 or silica)

• Hexane (conditioning and elution solvent)

• Methanol (optional, for initial cartridge wetting)

• SPE vacuum manifold

Procedure:

• Conditioning: Pass 2-3 column volumes of hexane through the SPE cartridge to activate the non-polar stationary phase. Do not allow the sorbent to dry.

• Loading: Slowly pass the liquid sample through the conditioned SPE cartridge. Heptadecane will be retained on the sorbent.

• Washing: Pass a small volume of a polar solvent (e.g., water or a water/methanol mixture) through the cartridge to wash away polar interferences.

• Drying: Dry the sorbent bed thoroughly by applying vacuum for several minutes.

• Elution: Elute the heptadecane from the cartridge by passing a small volume of a non-polar solvent (e.g., hexane) through it. Collect the eluate.

• The collected eluate can be concentrated and analyzed by GC-MS.

SPE Workflow Diagram

Caption: A step-by-step workflow for solid-phase extraction of heptadecane.

Quantitative Data Summary

The following tables provide representative data on the challenges and solutions in heptadecane quantification.

Table 1: Comparison of Extraction Recovery of Alkanes using Different LLE Solvents

Solvent	Analyte	Recovery (%)	Relative Standard Deviation (%)
Hexane	n-Alkanes (C21-C36)	>91	0.1 - 12.9
Hexane:Dichloromethane (1:1)	Heptadecane	85-95	<10
Ethyl Acetate	Heptadecane	80-90	<15

Note: Recovery can be matrix and analyte dependent. This table presents typical recovery ranges for alkanes from biological and environmental matrices.

Table 2: Impact of Matrix Effects on Heptadecane Quantification in Plasma

Calibration Method	Matrix Effect (%)	Accuracy (%)	Precision (%RSD)
Solvent-Based Calibration	65 (Ion Suppression)	60-75	>15
Matrix-Matched Calibration	98	95-105	<10
Stable Isotope-Labeled Internal Standard	101	98-102	<5

Note: This data is illustrative of the significant improvement in accuracy and precision when using matrix-matched calibration or a stable isotope-labeled internal standard to mitigate matrix effects.

Table 3: Recommended GC-MS Parameters for Heptadecane Analysis

Parameter	Setting	Rationale
Injector Temperature	280-320 °C	Ensures complete vaporization of heptadecane.
Injection Mode	Splitless	Maximizes transfer of the analyte to the column for trace analysis.
Carrier Gas	Helium or Hydrogen	Inert gases for carrying the sample through the column.
Flow Rate	1.0 - 1.5 mL/min	Optimal for good chromatographic resolution.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar (e.g., DB-5ms)	Provides good separation of non-polar compounds like heptadecane.
Oven Program	Initial 50°C (1 min), ramp to 300°C at 10°C/min, hold for 5 min	Separates heptadecane from other components in the sample.
MS Source Temperature	~230 °C	Promotes efficient ionization.[1]
MS Quadrupole Temperature	~150 °C	Ensures stable mass filtering.[1]
MS Mode	Selected Ion Monitoring (SIM) of m/z 57, 71, 85	Increases sensitivity and selectivity for alkanes.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Enhancing the Thermal Stability of Microencapsulated Heptadecane

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the synthesis and characterization of microencapsulated heptadecane.

Frequently Asked Questions (FAQs)

Q1: What is thermal stability in the context of microencapsulated phase change materials (PCMs), and why is it crucial?

A: Thermal stability refers to the ability of the microcapsules to withstand temperature changes without undergoing irreversible chemical or physical alterations, such as shell degradation or leakage of the core material (heptadecane).[1][2] It is a critical characteristic, as it determines the material's durability, reliability, and operational temperature range for thermal energy storage applications.[3][4] High thermal stability ensures that the microcapsules maintain their structural integrity and thermal properties over many heating and cooling cycles.[5][6]

Q2: Which shell materials offer the best thermal stability for encapsulating heptadecane?

A: The choice of shell material is paramount for thermal stability. Inorganic shell materials like calcium carbonate (CaCO3) and silica (B1680970) (SiO2) generally provide higher rigidity, mechanical strength, and thermal stability compared to organic polymers.[7][8] Polymeric shells such as polymethyl methacrylate (B99206) (PMMA), polystyrene, melamine-formaldehyde (MF), and polyurea are also widely used due to their good chemical stability and ease of fabrication.[5][9] Crosslinked polymer shells, in particular, exhibit significantly greater thermal stabilities.[10] For instance, microcapsules with a urea-melamine-formaldehyde copolymer shell have shown enhanced thermal stability.[1][2]

Q3: How does the microencapsulation method influence the thermal stability of the final product?

A: The synthesis method significantly impacts the shell's morphology, thickness, and integrity, which in turn affects thermal stability. Common methods include in-situ polymerization, suspension polymerization, and self-assembly.[3][5] For example, a self-assembly mechanism has been used to successfully encapsulate heptadecane in a calcium carbonate shell, resulting in excellent thermal degradation durability.[3][4] The parameters of the chosen method, such as pH, agitation speed, and monomer concentration, must be carefully optimized to ensure the formation of a compact and robust shell.[5]

Q4: How can I experimentally measure the thermal stability of my heptadecane microcapsules?

A: The primary technique for evaluating thermal stability is Thermogravimetric Analysis (TGA).[11][12] TGA measures the change in a sample's mass as a function of temperature at a constant heating rate.[11] The resulting curve provides the onset decomposition temperature, which indicates the upper limit of the material's thermal stability. A higher decomposition temperature signifies better thermal stability.[13]

Q5: What other characterization techniques are essential for assessing microcapsule performance?

A: Besides TGA, several other techniques are crucial:

• Differential Scanning Calorimetry (DSC): Measures the heat flow associated with thermal transitions, allowing for the determination of melting/freezing temperatures and latent heat storage capacity (enthalpy).[11][12] This helps confirm that the core material's phase change properties are retained after encapsulation.

• Scanning Electron Microscopy (SEM): Provides high-resolution images of the microcapsules' surface morphology, size, and shape, allowing for visual inspection of the shell's integrity.[11]

• Fourier Transform Infrared (FTIR) Spectroscopy: Used to confirm the chemical structure and successful encapsulation of the heptadecane core within the shell material.[3][4]

Troubleshooting Guides

Problem 1: TGA results show a low decomposition temperature, indicating poor thermal stability.

Possible Cause	Suggested Solution
Inappropriate Shell Material: The selected polymer has a low intrinsic degradation temperature.	Select a shell material with higher known thermal stability, such as an inorganic material (CaCO3, SiO2) or a highly crosslinked polymer.[8][10]
Incomplete Polymerization: Residual monomers or solvents in the shell can lower its decomposition temperature.	Ensure reaction parameters (time, temperature, catalyst concentration) are optimized for complete polymerization. Implement a thorough washing and drying post-synthesis step.
Thin Shell Wall: The core-to-shell ratio is too high, resulting in a thin, fragile shell that degrades easily.	Decrease the core-to-shell weight ratio during synthesis to increase the shell thickness. For polyurea shells, a 70/30 core/shell ratio has been found to be optimal.[14]
Lack of Crosslinking: The polymer chains in the shell are not sufficiently crosslinked, reducing mechanical and thermal robustness.	Introduce or increase the concentration of a crosslinking agent during polymerization. Crosslinked shells show significantly higher thermal resistance.[10]

Problem 2: DSC analysis shows a significant drop in latent heat or signs of leakage after several thermal cycles.

Possible Cause	Suggested Solution
Shell Rupture: The shell is mechanically weak and fractures due to the volume changes of heptadecane during phase transitions.	Enhance the mechanical strength of the shell by using copolymers or crosslinking agents.[10] Inorganic shells also offer greater rigidity.[8]
Thermal Expansion Mismatch: The coefficients of thermal expansion for the core and shell materials are significantly different, causing stress and shell breakage at high temperatures.[1][2]	Select a shell material with a thermal expansion coefficient that is better matched to that of heptadecane.
Poor Shell Integrity: The shell is too porous or has defects, allowing the melted heptadecane to leak out.	Optimize synthesis parameters like agitation speed and surfactant concentration to create a more compact and uniform shell.[5] Using mixed surfactants can lead to microcapsules with smoother surfaces.[5]

Problem 3: SEM images reveal irregular, aggregated, or broken microcapsules.

Possible Cause	Suggested Solution
Incorrect Agitation Speed: Stirring speed was too high, causing shear-induced breakage, or too low, leading to aggregation.	Optimize the agitation speed. An optimal speed (e.g., 1500 rpm in one study) can produce spherical microcapsules with smooth surfaces.[5]
Unstable Emulsion: The initial oil-in-water emulsion was not stable, leading to coalescence of heptadecane droplets before the shell could form.	Adjust the type and concentration of the surfactant (emulsifier) to ensure the formation of a stable emulsion.[5]
Inappropriate pH: The pH of the reaction medium was not optimal for the polymerization reaction, resulting in poor shell formation.	Carefully control and optimize the pH during the in-situ polymerization process. An optimized pH of 3.2 was found to be effective for melamine-formaldehyde shells.[5]

Quantitative Data Summary

The following tables summarize key thermal properties of microencapsulated heptadecane and other relevant PCMs with various shell materials.

Table 1: Thermal Properties of Microencapsulated Heptadecane.

Core Material	Shell Material	Latent Heat of Fusion (J/g)	Melting Temp (°C)	Encapsulation Method
Heptadecane	Calcium Carbonate (CaCO3)	86 - 147	~16	Self-assembly[3][4]
Heptadecane	Polymethyl Methacrylate (PMMA)	84.2	18.2	Not Specified[5]
Heptadecane	Polystyrene (PS)	Not Specified	Not Specified	Miniemulsion Polymerization[15]
Heptadecane	Magnesium Carbonate (MgCO3)	Compatible with literature	Compatible with literature	Self-assembly[7]

Table 2: Thermal Stability Data for Various Microencapsulated PCMs.

Core Material	Shell Material	Onset Decomposition Temp (°C)	Key Finding
n-Octadecane	P(MMA-co-SMA) (crosslinked)	~255	Crosslinking significantly improves thermal resistance.[10]
1-decanol	PMMA	~332.6	The shell effectively prevents PCM leakage and improves thermal stability compared to the pure core material.[13]
Paraffin	PMMA + Fe3O4	317.9	The addition of Fe3O4 nanoparticles enhanced thermal stability.[16]
n-Octadecane	Urea-Melamine-Formaldehyde	>160	Copolymerization of urea (B33335) and melamine (B1676169) enhanced thermal stability by up to 10 °C.[1][2]

Experimental Protocols

Protocol 1: Characterization of Thermal Stability using Thermogravimetric Analysis (TGA)

• Instrument Calibration: Ensure the TGA instrument is calibrated for mass and temperature according to the manufacturer's guidelines.

• Sample Preparation: Place a small, representative amount of the dried microcapsule sample (typically 5-10 mg) into a clean TGA crucible (e.g., alumina).

• Parameter Setup:

  • Atmosphere: Set the purge gas to an inert atmosphere, typically nitrogen, with a flow rate of 20-50 mL/min to prevent oxidative degradation.[13]

  • Temperature Program:

    • Equilibrate the sample at a starting temperature well below any expected transition (e.g., 30-50 °C).[13]

    • Apply a constant heating rate (ramp), typically 5 °C/min or 10 °C/min, up to a final temperature where the sample is expected to be fully decomposed (e.g., 600 °C).[13]

• Data Acquisition: Run the experiment and record the mass loss as a function of temperature.

• Data Analysis: Plot the percentage of weight loss versus temperature. The onset decomposition temperature is determined from the initial sharp decline in the TGA curve, which represents the upper limit of the material's thermal stability.[12]

Protocol 2: Synthesis of Microencapsulated Heptadecane via In-situ Polymerization (Generalized)

• Emulsion Formation:

  • Prepare an aqueous solution containing an emulsifier (e.g., sodium dodecyl sulfate).

  • Heat the solution to a temperature above the melting point of heptadecane.

  • Add the liquid heptadecane (core material) to the aqueous solution.

  • Agitate the mixture at a controlled high speed (e.g., 1000-2000 rpm) for a set time (e.g., 20-30 min) to form a stable oil-in-water (O/W) emulsion.[8]

• Prepolymer Preparation & Addition:

  • In a separate vessel, prepare the prepolymer solution (e.g., by reacting melamine and formaldehyde (B43269) in water).

  • Adjust the pH of the emulsion to the optimal level for polymerization (e.g., ~3.2 for MF resin).[5]

  • Slowly add the prepolymer solution to the heptadecane emulsion while maintaining agitation and temperature.

• Polymerization (Shell Formation):

  • Allow the polymerization reaction to proceed for several hours at a controlled temperature. During this time, the polymer will form and deposit at the oil-water interface, encapsulating the heptadecane droplets.

• Curing and Recovery:

  • After the reaction is complete, cool the mixture to room temperature.

  • Filter the resulting microcapsule suspension.

  • Wash the collected microcapsules repeatedly with deionized water and ethanol (B145695) to remove unreacted monomers and residual emulsifier.

• Drying: Dry the washed microcapsules in an oven at a moderate temperature (e.g., 50-60 °C) until a constant weight is achieved.

Visualizations

References

• 1. research.polyu.edu.hk [research.polyu.edu.hk]
• 2. Structure and thermal stability of microencapsulated phase-change materials - ProQuest [proquest.com]
• 3. pure.kfupm.edu.sa [pure.kfupm.edu.sa]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Current Challenges in Microcapsule Designs and Microencapsulation Processes: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ijfmr.com [ijfmr.com]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Magnetic Phase-Change Microcapsules with High Encapsulation Efficiency, Enhancement of Infrared Stealth, and Thermal Stability - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: High-Throughput Heptadecane Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in refining their methods for high-throughput heptadecane analysis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may be encountered during the analysis of heptadecane using Gas Chromatography-Mass Spectrometry (GC-MS).

Q1: Why are my heptadecane peaks showing poor shape (tailing or fronting)?

A1: Poor peak shape can be attributed to several factors, including issues with the GC inlet, column, or sample concentration.

• Peak Tailing: This is often caused by active sites within the GC system that interact with the analyte.

  • Solution: Use a deactivated inlet liner and a high-quality, low-bleed GC column designed for non-polar compounds. Regularly replace the septum and liner to prevent the formation of active sites.[1]

• Peak Fronting: This typically indicates that the column is overloaded.

  • Solution: Dilute your sample or use a split injection to reduce the amount of sample introduced onto the column.[1]

Q2: I am observing a high baseline or "ghost peaks" in my chromatogram. What is the cause?

A2: A high baseline and ghost peaks are usually signs of contamination within the GC-MS system.

• Contaminated Carrier Gas: Impurities in the carrier gas can lead to a high and noisy baseline.

  • Solution: Ensure the use of high-purity carrier gas (e.g., Helium 99.999%) and install or replace oxygen and moisture traps.[2][3]

• Septum Bleed: Over-tightening the septum nut or using a low-quality septum can cause it to degrade and release siloxanes, which appear as ghost peaks.

  • Solution: Use a high-quality, pre-conditioned septum and avoid over-tightening.[1] It is recommended to replace the septum after every 50-100 injections.[3]

• Sample Carryover: Residual sample from a previous, more concentrated injection can elute in a subsequent run.

  • Solution: Implement a thorough wash sequence for the injection syringe between samples. A blank solvent injection can help confirm carryover.

• Column Bleed: A rising baseline at higher temperatures is a classic sign of the stationary phase of the GC column degrading.[3]

  • Solution: Ensure your oven temperature program does not exceed the column's maximum operating temperature. Using a low-bleed column, often designated with "-MS", is highly recommended for sensitive analyses.[2][3]

Q3: How can I improve the separation (resolution) of my heptadecane peak from other components in the sample?

A3: Achieving good resolution is critical for accurate identification and quantification.

• Inadequate GC Column: The choice of GC column is crucial for separating alkanes.

  • Solution: A non-polar column, such as one with a 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5MS or HP-5MS), is generally suitable for alkane analysis.[4]

• Suboptimal Oven Temperature Program: The temperature ramp rate significantly impacts resolution.

  • Solution: A slower temperature ramp rate (e.g., 5-10°C/min) generally provides better separation of closely eluting compounds.[1] Experiment with different temperature programs to find the optimal conditions for your specific sample.

Q4: The signal intensity for my heptadecane peak is low. How can I improve sensitivity?

A4: Low signal intensity can be due to several factors related to both the GC and MS parameters.

• Incomplete Vaporization: Heptadecane may not vaporize completely in the injector if the temperature is too low.

  • Solution: Increase the injector temperature. For higher molecular weight alkanes, temperatures up to 350°C may be beneficial, but always be mindful of the column's thermal limit.[2]

• Suboptimal MS Parameters: The mass spectrometer settings play a significant role in sensitivity.

  • Solution: Ensure the MS source and quadrupole temperatures are optimized; a source temperature of around 230°C is a common starting point.[2] For targeted analysis, using Selected Ion Monitoring (SIM) mode instead of full scan mode will significantly increase sensitivity. Characteristic fragment ions for alkanes are m/z 57, 71, and 85.[2]

Data Presentation: GC-MS Parameters

The following tables summarize typical GC-MS parameters for heptadecane analysis. These should be considered as starting points and may require optimization for specific applications.

Table 1: Gas Chromatography (GC) Parameters

Parameter	Recommended Setting	Rationale
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS)	Standard column for good resolution of a wide range of volatile and semi-volatile compounds.[4]
Carrier Gas	Helium (99.999% purity)	Provides good chromatographic efficiency and is inert.
Flow Rate	0.7 - 1.5 mL/min (constant flow mode)	Optimal flow rate for good separation efficiency.[4]
Inlet Temperature	280 - 300°C	Ensures complete vaporization of heptadecane.[5]
Injection Mode	Split or Splitless	Split mode is suitable for high concentration samples, while splitless is better for trace analysis.
Injection Volume	1 µL	A standard volume to avoid column overloading.[5]
Oven Program	Initial: 60°C, hold for 1 min; Ramp: 15°C/min to 315°C, hold for 5 min	A general-purpose program that can be optimized for better resolution.[5]

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Setting	Rationale
Ionization Mode	Electron Ionization (EI)	Standard ionization technique for GC-MS that produces reproducible fragmentation patterns.[5]
Ion Source Temp.	230°C	A standard temperature for electron ionization.[5]
MS Transfer Line Temp.	280°C	Prevents condensation of analytes before they reach the mass analyzer.[5]
Scan Range	m/z 40-550	A wide enough range to capture characteristic fragments of heptadecane and other potential compounds.
SIM Ions	m/z 57, 71, 85	For targeted analysis, monitoring these characteristic alkane fragments increases sensitivity.[2]

Experimental Protocols

Protocol 1: Sample Preparation - Liquid-Liquid Extraction (LLE)

This protocol is suitable for extracting heptadecane from liquid matrices such as biological fluids or water.

• Sample Collection: Collect a known volume (e.g., 1-10 mL) of the liquid sample in a clean glass separatory funnel.

• Internal Standard: Add a known amount of an appropriate internal standard (e.g., a deuterated alkane not present in the sample).

• Extraction Solvent: Add an equal volume of a water-immiscible organic solvent such as n-hexane or dichloromethane.[6]

• Extraction: Shake the funnel vigorously for 2-3 minutes, periodically venting the pressure.

• Phase Separation: Allow the layers to separate and collect the organic layer (the top layer if using hexane).

• Repeat Extraction: Repeat the extraction two more times with fresh solvent and combine the organic extracts.

• Drying: Dry the combined organic extract over anhydrous sodium sulfate.

• Concentration: Decant the dried extract and concentrate it to a final volume of approximately 1 mL under a gentle stream of nitrogen.

• Filtration: Filter the final extract through a 0.22 µm syringe filter into a GC vial for analysis.[5]

Protocol 2: GC-MS Analysis of Heptadecane

• Instrument Setup: Set up the GC-MS system according to the parameters outlined in Tables 1 and 2.

• System Suitability: Before analyzing samples, inject a standard solution of heptadecane to verify system performance, including peak shape, retention time, and signal intensity.

• Blank Analysis: Inject a solvent blank to ensure there is no system contamination.

• Sample Injection: Inject 1 µL of the prepared sample extract into the GC-MS.

• Data Acquisition: Acquire data in either full scan or SIM mode, depending on the analytical requirements.

• Data Analysis: Identify the heptadecane peak based on its retention time and mass spectrum. Quantify the amount of heptadecane by comparing its peak area to that of the internal standard.

Mandatory Visualization

Caption: Workflow for Heptadecane Analysis

Caption: Troubleshooting GC-MS Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Sample preparation GC-MS [scioninstruments.com]

Reference Data & Comparative Studies

Validating Heptadecane as an Internal Standard for Quantitative Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in quantitative analysis by gas chromatography (GC), the selection and validation of an appropriate internal standard (IS) is a critical step to ensure accurate and reliable results. This guide provides an objective comparison of heptadecane as an internal standard against other alternatives, supported by experimental data and detailed methodologies.

Heptadecane (C17H36) is a long-chain alkane that is frequently employed as an internal standard in the quantitative analysis of volatile and semi-volatile organic compounds, particularly in complex matrices such as biological samples, environmental extracts, and essential oils. Its chemical inertness, thermal stability, and distinct retention time in gas chromatography make it a suitable choice for minimizing variability during sample preparation and analysis.

Performance Comparison of Internal Standards

The ideal internal standard should mimic the physicochemical properties of the analyte of interest as closely as possible without being naturally present in the sample. While stable isotope-labeled (SIL) analogs of the analyte are considered the "gold standard" for their ability to co-elute and correct for matrix effects and ionization suppression/enhancement in mass spectrometry, they can be expensive and are not always commercially available.[1] In such cases, structurally similar or chemically inert compounds like heptadecane offer a practical and cost-effective alternative.

Long-chain alkanes, such as heptadecane, are particularly well-suited for the analysis of other non-polar compounds like hydrocarbons and fatty acid methyl esters (FAMEs). Their predictable chromatographic behavior and low reactivity make them reliable for correcting variations in injection volume and instrument response.

The following table summarizes the key performance characteristics of heptadecane as an internal standard, with representative data synthesized from analytical studies. It is important to note that specific performance will be method-dependent.

Validation Parameter	Heptadecane	Deuterated Analogue (e.g., Analyte-d'n')	Other Long-Chain Alkane (e.g., Nonadecane)
Linearity (R²)	Typically ≥ 0.99	Typically ≥ 0.999	Typically ≥ 0.99
Accuracy (% Recovery)	85-115%	95-105%	85-115%
Precision (Intra-day %RSD)	≤ 15%	≤ 5%	≤ 15%
Precision (Inter-day %RSD)	≤ 15%	≤ 10%	≤ 15%
Co-elution with Analyte	No (typically)	Yes	No (typically)
Correction for Matrix Effects	Good	Excellent	Good
Cost	Low	High	Low

Experimental Protocols

A thorough validation of an analytical method is crucial to ensure its reliability. The following is a generalized protocol for the validation of a GC-MS method using heptadecane as an internal standard for the quantification of volatile organic compounds.

Preparation of Standard Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of the analyte of interest and dissolve it in 10 mL of an appropriate solvent (e.g., hexane, dichloromethane).

• Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh approximately 10 mg of heptadecane (≥99% purity) and dissolve it in 10 mL of the same solvent.

• Calibration Standards: Prepare a series of calibration standards by performing serial dilutions of the analyte stock solution to achieve a desired concentration range. Spike each calibration standard with a constant concentration of the heptadecane internal standard.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range in a representative blank matrix. Spike each QC sample with the same constant concentration of the heptadecane internal standard.

Sample Preparation

To a known volume or weight of the sample, add a precise amount of the heptadecane internal standard solution. Perform the sample extraction using a validated procedure appropriate for the analytes and matrix (e.g., liquid-liquid extraction, solid-phase extraction).

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically suitable.

  • Inlet Temperature: 250 °C

  • Oven Temperature Program: An example program could be: initial temperature of 60°C (hold for 2 min), ramp to 280°C at 10°C/min, and hold for 5 min. This program should be optimized based on the analytes of interest.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for target analytes and heptadecane to enhance sensitivity and selectivity.

Data Analysis and Validation

• Linearity: Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. The coefficient of determination (R²) should be ≥ 0.99.[2]

• Accuracy: Analyze the QC samples and calculate the percent recovery of the analyte. The mean concentration should be within ±15% of the nominal value.[2]

• Precision:

  • Repeatability (Intra-day precision): Analyze the QC samples multiple times on the same day. The relative standard deviation (%RSD) should be ≤ 15%.[2]

  • Intermediate Precision (Inter-day precision): Analyze the QC samples on different days. The %RSD should be ≤ 15%.[2]

Visualizing the Workflow

The following diagrams illustrate the experimental workflow for validating and using heptadecane as an internal standard in a quantitative analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Heptadecane vs. Pentadecane: A Comparative Analysis for Use as Internal Standards

In the realm of analytical chemistry, particularly in chromatographic and mass spectrometric techniques, the use of an internal standard (IS) is paramount for achieving accurate and precise quantification. An IS is a compound of known concentration added to a sample to correct for variations during sample preparation and analysis. The choice of an appropriate IS is critical, and long-chain alkanes such as heptadecane (C17H36) and pentadecane (B166386) (C15H32) are often employed for their chemical inertness and predictable behavior. This guide provides a comparative analysis of heptadecane and pentadecane to aid researchers, scientists, and drug development professionals in selecting the optimal internal standard for their specific analytical needs.

Physicochemical Properties: A Head-to-Head Comparison

The selection of an internal standard is heavily influenced by its physicochemical properties, which should ideally be similar to the analyte of interest but sufficiently different to ensure chromatographic separation. Key properties for heptadecane and pentadecane are summarized below.

Property	Heptadecane	Pentadecane	Significance for Use as an Internal Standard
Molecular Formula	C17H36[1]	C15H32[2][3][4]	Defines the non-polar nature and chromatographic behavior.
Molar Mass	240.47 g/mol [1]	212.41 g/mol [2][3][4]	Influences volatility and detector response.
Boiling Point	302 °C[5]	270 °C[6]	A higher boiling point for heptadecane makes it suitable for the analysis of less volatile analytes.
Melting Point	20-22 °C[5]	8-10 °C[6]	Relevant for handling and preparation of standard solutions.
Density	0.777 g/mL at 25 °C[5]	0.769 g/mL at 25 °C[6]	Important for the preparation of accurate standard concentrations.
Vapor Pressure	1 mmHg at 115 °C[5]	1 mmHg at 91.6 °C[6]	Lower vapor pressure of heptadecane indicates lower volatility.
Solubility	Insoluble in water; Soluble in chloroform (B151607) and hexane.[5][7]	Insoluble in water; Very soluble in ethyl ether and ethanol.[8]	Crucial for ensuring miscibility with the sample matrix and extraction solvents.
Kovats Retention Index	~1700 (Standard non-polar column)[9]	~1500 (Standard non-polar column)[8]	Provides a standardized measure of retention time, ensuring it does not co-elute with analytes.

Performance as an Internal Standard

The primary criterion for selecting an internal standard is that it must be a compound that is not naturally present in the sample matrix.[10] Both heptadecane and pentadecane, being saturated hydrocarbons, are often absent in biological and many chemical samples, making them suitable candidates.

The choice between heptadecane and pentadecane largely depends on the retention time of the analytes being quantified. An ideal internal standard should elute in a region of the chromatogram that is free from interfering peaks from other sample components.[10]

• Heptadecane , with its higher boiling point and longer carbon chain, will have a longer retention time on a non-polar gas chromatography (GC) column compared to pentadecane. This makes it a better choice for the analysis of analytes that are less volatile and have longer retention times.

• Pentadecane , being more volatile, will elute earlier from the GC column. It is therefore more suitable for the analysis of more volatile compounds with shorter retention times.

The internal standard should also exhibit similar behavior to the analyte during sample preparation and injection.[10] The non-polar nature of both heptadecane and pentadecane makes them suitable for extraction into common organic solvents like hexane, ethyl acetate, and dichloromethane, which are frequently used in the extraction of non-polar to moderately polar analytes.

Experimental Protocol: General Procedure for Using an Alkane Internal Standard in GC Analysis

The following is a generalized protocol for the use of heptadecane or pentadecane as an internal standard for quantification by gas chromatography.

1. Preparation of Internal Standard Stock Solution:

• Accurately weigh a known amount of high-purity heptadecane or pentadecane.
• Dissolve it in a suitable volatile solvent (e.g., hexane, isooctane) to prepare a stock solution of a specific concentration (e.g., 1000 µg/mL).

2. Preparation of Calibration Standards:

• Prepare a series of calibration standards by spiking known concentrations of the analyte(s) into a blank matrix.
• Add a constant, known amount of the internal standard stock solution to each calibration standard.

3. Sample Preparation:

• To each unknown sample, add the same constant, known amount of the internal standard stock solution as was added to the calibration standards.
• Perform the necessary sample extraction, cleanup, and concentration steps.

4. GC Analysis:

• Inject a fixed volume of the prepared calibration standards and samples into the gas chromatograph.
• Separate the components on an appropriate GC column (e.g., a non-polar column like DB-5ms).
• Detect the compounds using a suitable detector, such as a flame ionization detector (FID) or a mass spectrometer (MS).

5. Data Analysis:

• Identify and integrate the peaks corresponding to the analyte(s) and the internal standard.
• Calculate the response factor (RF) for each analyte relative to the internal standard using the calibration standards:
• RF = (Area_analyte / Conc_analyte) / (Area_IS / Conc_IS)
• For the unknown samples, calculate the concentration of the analyte using the following equation:
• Conc_analyte = (Area_analyte / Area_IS) * (Conc_IS / RF)

Visualizing the Workflow and Selection Process

To further clarify the experimental process and the decision-making involved in selecting an appropriate internal standard, the following diagrams are provided.

Experimental workflow for quantification using an internal standard.

Decision logic for selecting between pentadecane and heptadecane.

Conclusion

Both heptadecane and pentadecane are excellent choices for internal standards in many chromatographic applications due to their chemical inertness and predictable elution behavior. The decision to use one over the other should be based on a careful consideration of the physicochemical properties of the analytes of interest. For the analysis of more volatile compounds, pentadecane is generally the more suitable option, while heptadecane is preferred for less volatile analytes. By following a systematic approach to internal standard selection and implementing a robust experimental protocol, researchers can significantly improve the accuracy and reliability of their quantitative analytical results.

References

• 1. Heptadecane - Wikipedia [en.wikipedia.org]
• 2. Pentadecane [webbook.nist.gov]
• 3. Pentadecane [webbook.nist.gov]
• 4. Pentadecane [webbook.nist.gov]
• 5. n-Heptadecane CAS#: 629-78-7 [m.chemicalbook.com]
• 6. N-PENTADECANE CAS#: 629-62-9 [m.chemicalbook.com]
• 7. Heptadecane | 629-78-7 [m.chemicalbook.com]
• 8. Pentadecane | C15H32 | CID 12391 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Cross-Validation of Analytical Platforms for Heptadecane Measurement: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise and accurate quantification of heptadecane (C17H36), a saturated hydrocarbon, is critical in various fields, including its role as a potential biomarker and in metabolic studies. The selection of an appropriate analytical platform is paramount for obtaining reliable and reproducible data. This guide provides an objective comparison of the primary analytical methodologies for heptadecane measurement, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), supported by common sample preparation techniques.

Performance Comparison of Analytical Platforms

The choice of an analytical platform for heptadecane quantification is driven by factors such as the sample matrix, required sensitivity, and the physicochemical properties of heptadecane itself. As a volatile and non-polar compound, heptadecane is particularly well-suited for GC-MS analysis.[1][2] LC-MS, while a powerful technique for a broad range of molecules, is generally less ideal for non-polar, volatile compounds unless specific derivatization or specialized chromatographic conditions are employed.[1][3][4]

Below is a summary of typical performance characteristics for GC-MS and LC-MS for the analysis of heptadecane and similar long-chain alkanes.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection.[3][5]	Separation of compounds in the liquid phase followed by mass-based detection.[3][5]
Applicability to Heptadecane	High. Ideal for volatile, thermally stable, non-polar compounds.[1][2]	Moderate. Better suited for polar, less volatile, and larger biomolecules.[2]
Sensitivity	High, especially with Selected Ion Monitoring (SIM).	Generally offers higher sensitivity for a broader range of compounds, but may be lower for non-polar hydrocarbons without optimization.[2][4]
Specificity	High, based on both retention time and mass fragmentation pattern.	Very high, particularly with Multiple Reaction Monitoring (MRM).
Sample Preparation	Typically involves liquid-liquid extraction (LLE) or solid-phase microextraction (SPME).[6][7]	Often requires protein precipitation and potentially derivatization for non-polar analytes.
Throughput	Moderate; run times are typically in the range of 10-30 minutes.	Can be higher, with run times often under 10 minutes.
Cost	Generally lower instrumentation and operational costs compared to LC-MS/MS.[4]	Higher initial investment and maintenance costs.[4]

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving accurate and reproducible results. The following sections outline typical methodologies for the analysis of heptadecane using GC-MS, including common sample preparation techniques.

Sample Preparation: Solid-Phase Microextraction (SPME)

SPME is a solvent-free extraction technique that is well-suited for the analysis of volatile organic compounds (VOCs) like heptadecane from various matrices.[8]

• Fiber Selection : Choose a fiber with a non-polar coating, such as polydimethylsiloxane (B3030410) (PDMS), which is effective for extracting non-polar analytes like heptadecane.

• Extraction : Place the sample (e.g., plasma, cell culture media) in a sealed vial. Expose the SPME fiber to the headspace above the sample or directly immerse it in the liquid sample. The extraction efficiency is dependent on parameters such as extraction time and temperature, which should be optimized.[8] For example, an extraction time of 45 minutes at 90°C has been shown to be effective for hydrocarbons in soil samples.[8]

• Desorption : After extraction, the fiber is retracted and inserted into the heated injection port of the GC, where the trapped analytes are thermally desorbed onto the analytical column.

Sample Preparation: Liquid-Liquid Extraction (LLE)

LLE is a conventional and robust method for extracting analytes from a liquid sample into an immiscible solvent.

• Solvent Addition : To an aqueous sample (e.g., 1 mL of plasma), add an appropriate water-immiscible organic solvent such as n-hexane or diethyl ether. The choice of solvent depends on the polarity of the analyte. For the non-polar heptadecane, n-hexane is a suitable choice.

• Extraction : Vortex the mixture vigorously for several minutes to ensure efficient partitioning of heptadecane into the organic phase.

• Phase Separation : Centrifuge the sample to achieve complete separation of the aqueous and organic layers.

• Collection and Concentration : Carefully transfer the organic layer (top layer for hexane) to a clean tube. Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution : Reconstitute the dried extract in a small volume of a suitable solvent (e.g., 100 µL of hexane) for GC-MS analysis.[9]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is the gold standard for the quantification of volatile and semi-volatile compounds like heptadecane.[9][10]

• Instrumentation : A gas chromatograph coupled to a mass spectrometer (e.g., Agilent 8890 GC System with a 5977B MSD).[9]

• Column : A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is typically used.[9]

• Carrier Gas : Helium at a constant flow rate (e.g., 1 mL/min).[9]

• Injector : Operated in splitless mode at a temperature of approximately 250°C.[9]

• Oven Temperature Program : An example program would be to start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.[9]

• Mass Spectrometer :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.[9]

  • Acquisition Mode : For quantification, Selected Ion Monitoring (SIM) is used to enhance sensitivity and selectivity by monitoring characteristic ions of heptadecane. For initial identification, a full scan mode (e.g., m/z 50-500) can be used.[5]

• Quantification : A calibration curve is generated using standards of known heptadecane concentrations. The concentration of heptadecane in the samples is then determined by comparing its peak area to the calibration curve. The use of an internal standard is recommended for improved accuracy.

Visualizing the Workflow and Platform Comparison

To better illustrate the experimental process and the decision-making logic for platform selection, the following diagrams are provided.

References

• 1. Comparison of LC/MS and GC/MS Techniques: SHIMADZU [shimadzu.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. conquerscientific.com [conquerscientific.com]
• 4. LC-MS vs. GC-MS: Understanding the Key Differences and Uses [hplcvials.com]
• 5. benchchem.com [benchchem.com]
• 6. glsciences.eu [glsciences.eu]
• 7. Comparison of solid-phase microextraction and liquid-liquid extraction in 96-well format for the determination of a drug compound in human plasma by liquid chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ukm.my [ukm.my]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

comparing the efficiency of different heptadecane extraction protocols

A Comparative Guide to Heptadecane Extraction Protocols

For Researchers, Scientists, and Drug Development Professionals

Heptadecane, a C17 saturated hydrocarbon, is a valuable compound found in various natural sources, including plants, algae, and insects. It serves as a semiochemical, a potential biofuel component, and a biomarker in various studies. The efficient extraction of heptadecane is crucial for its subsequent analysis and application. This guide provides an objective comparison of different extraction protocols, supported by experimental data, to assist researchers in selecting the most suitable method for their specific needs.

Overview of Extraction Methodologies

The selection of an extraction technique depends on several factors, including the nature of the source matrix, the desired purity of the extract, available equipment, cost, and environmental considerations. This guide covers both conventional and modern techniques, from traditional solvent-based methods to advanced green technologies.

The primary methods evaluated are:

• Conventional Solvent Extraction (e.g., Soxhlet)

• Ultrasound-Assisted Extraction (UAE)

• Microwave-Assisted Extraction (MAE)

• Pressurized Solvent Extraction (PSE)

• Supercritical Fluid Extraction (SFE)

Quantitative Data Comparison

The efficiency of different extraction protocols can be measured by several parameters, including yield or recovery rate, extraction time, solvent consumption, and the complexity of the procedure. The following table summarizes available quantitative data for heptadecane extraction from various studies.

Extraction Method	Matrix	Heptadecane Yield/Recovery	Extraction Time	Solvents	Key Advantages	Key Disadvantages
Soxhlet	Plant Material	Yields vary significantly by solvent (e.g., 18.3% total oil)[1]	6 - 24 hours	Hexane, Ethanol, Chloroform, Methanol[1][2]	Well-established, exhaustive extraction.	Time-consuming, high solvent volume, potential thermal degradation of analytes.[3]
Pressurized Solvent Extraction (PSE)	Contaminated Soil	~90-95%	20 minutes	Dichloromethane (DCM)	Fast, efficient, lower solvent use than Soxhlet.[4]	Requires specialized high-pressure equipment.
Ultrasound-Assisted PSE (US-PSE)	Contaminated Soil	~90-95%	10 - 20 minutes	DCM, DCM:Acetone (1:1)	Faster than PSE, enhances extraction from complex matrices.[4]	Equipment cost, potential for analyte degradation with high power.[5]
Microwave-Assisted Extraction (MAE)	Plant Material	Generally provides higher yields than conventional methods in less time.[6][7]	15 - 30 minutes	Ethanol, Hexane, Acetone	Extremely fast, reduced solvent consumption, high efficiency.[8][9]	Requires microwave-transparent vessels, potential for localized overheating.
Supercritical Fluid Extraction (SFE)	Plant Material	Yields are highly tunable by adjusting pressure and temperature.[10]	1 - 4 hours	Supercritical CO₂, often with a co-solvent like ethanol.[11]	"Green" solvent (CO₂), high selectivity, solvent-free final product.[12]	High initial investment cost for equipment.[11]

Experimental Protocols and Workflows

Detailed methodologies and visual workflows for each key extraction technique are provided below.

Conventional Solvent Extraction: Soxhlet

This method is a classic technique used for continuous solid-liquid extraction. It is exhaustive but often slow and requires large volumes of solvent.

Caption: Workflow for Soxhlet Extraction.

Experimental Protocol (Soxhlet):

• Preparation: Dry the biomass (e.g., plant leaves, microalgae) to remove moisture and grind it to a fine powder to increase surface area.

• Loading: Accurately weigh the powdered sample and place it into a porous cellulose (B213188) thimble.

• Assembly: Place the thimble inside the main chamber of the Soxhlet extractor. The extractor is then attached to a boiling flask containing the extraction solvent (e.g., n-hexane) and fitted with a condenser on top.

• Extraction: Heat the solvent in the flask. The solvent vaporizes, travels up a distillation arm, and condenses in the condenser. The condensed solvent drips into the thimble, immersing the sample and extracting the desired compounds.

• Cycle: When the solvent level in the extractor chamber reaches the top of a siphon arm, the entire solution is siphoned back into the boiling flask.

• Completion: This cycle is repeated for several hours (typically 6-24 hours) until extraction is complete.

• Recovery: After extraction, the solvent is removed from the extract, typically using a rotary evaporator, to yield the final heptadecane-rich product.[1]

Ultrasound-Assisted Extraction (UAE)

UAE utilizes high-frequency sound waves to create acoustic cavitation, where tiny bubbles form and collapse violently. This process disrupts cell walls and enhances mass transfer, accelerating extraction.[13][14]

Caption: Workflow for Ultrasound-Assisted Extraction.

Experimental Protocol (UAE):

• Preparation: Grind the dried biomass to a consistent particle size.

• Mixing: Place a known quantity of the sample into an extraction vessel (e.g., a glass beaker) and add a specific volume of the chosen extraction solvent.

• Sonication: Immerse the vessel in an ultrasonic bath or place an ultrasonic probe directly into the slurry. Apply ultrasonic waves at a set frequency (e.g., 35 kHz) and power for a defined period (e.g., 10-30 minutes).[4] Monitor and control the temperature, as sonication can generate heat.

• Separation: After sonication, separate the solid residue from the liquid extract by filtration or centrifugation.

• Recovery: Remove the solvent from the liquid extract using a rotary evaporator to obtain the crude extract.

Microwave-Assisted Extraction (MAE)

MAE uses microwave energy to heat the solvent and sample matrix, causing a rapid increase in temperature and internal pressure within the plant cells. This pressure ruptures the cell walls, releasing the target compounds into the solvent.[7][8]

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. phcogj.com [phcogj.com]
• 3. Green Extraction of Bioactive Compounds from Plant Biomass and Their Application in Meat as Natural Antioxidant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repositorio.uchile.cl [repositorio.uchile.cl]
• 5. scispace.com [scispace.com]
• 6. rjptonline.org [rjptonline.org]
• 7. Microwave-assisted extraction of functional compounds from plants: A Review :: BioResources [bioresources.cnr.ncsu.edu]
• 8. researchgate.net [researchgate.net]
• 9. Microwave-Based Technique for Fast and Reliable Extraction of Organic Contaminants from Food, with a Special Focus on Hydrocarbon Contaminants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Feasibility Analysis of a Semi-Continuous Supercritical CO2 Extraction of Heptane from PDMS Waste Stream - Senior Design Day [hajim.rochester.edu]
• 11. m.youtube.com [m.youtube.com]
• 12. EXTRACTION THROUGH SUPERCRYTIC CO2 | Office for the Transfer of Research Results [ucm.es]
• 13. hielscher.com [hielscher.com]
• 14. youtube.com [youtube.com]

performance comparison of heptadecane in different phase change material formulations

Heptadecane, a paraffin-based phase change material (PCM), is gaining significant attention in thermal energy storage applications due to its favorable thermal properties. This guide provides a comprehensive comparison of heptadecane's performance in various formulations, alongside other paraffin (B1166041) alternatives, supported by experimental data. This information is crucial for researchers, scientists, and drug development professionals in selecting the optimal PCM for their specific thermal management needs.

Enhancing the Performance of Heptadecane

A primary challenge with heptadecane, as with other organic PCMs, is its inherently low thermal conductivity, which can impede efficient heat transfer during charging and discharging cycles. Additionally, leakage in the molten state poses a significant practical problem. To address these limitations, various formulations have been developed, primarily focusing on encapsulation and the creation of form-stable composites.

Encapsulation involves enclosing heptadecane within a shell material. This not only prevents leakage but can also enhance thermal conductivity and improve the overall stability of the PCM. Common shell materials include calcium carbonate and starch. For instance, microencapsulation of heptadecane with a calcium carbonate shell has been shown to increase its thermal conductivity and prevent leakage, making it suitable for applications in air conditioning, textiles, and food preservation.[1]

Form-stable composites are created by incorporating heptadecane into a porous supporting matrix. This approach physically traps the molten paraffin, preventing it from flowing. Materials like carbonized lemon peel and graphene have been successfully used to create leak-proof composites with significantly enhanced thermal conductivity.[2][3][4] For example, a composite of heptadecane with carbonized lemon peel demonstrated a 77% increase in thermal conductivity compared to pure heptadecane.[2][3]

Performance Metrics: A Comparative Overview

The following tables summarize the key performance metrics of heptadecane in different formulations compared to other common paraffin-based PCMs like hexadecane (B31444) and octadecane.

Material	Melting Point (°C)	Latent Heat of Fusion (J/g)	Thermal Conductivity (W/m·K)	Notes
Pure Heptadecane	~21-22	~214	~0.15 (liquid), ~0.26 (solid)	Prone to leakage in liquid state; low thermal conductivity.
Heptadecane/CaCO3 Microcapsules	~16	86 - 147	Enhanced	Prevents leakage and increases thermal conductivity.[1]
Heptadecane/Starch Microcapsules	-	High	-	Provides good thermal reliability and high melting and solidifying enthalpies.[5]
Heptadecane/Carbonized Lemon Peel Composite	~19.79	141.8	0.46	Leak-proof composite with a 77% increase in thermal conductivity compared to pure heptadecane.[2][3][6]
Heptadecane/Graphene Nanocomposite	-	-	Significantly Enhanced	Graphene matrix prevents leakage and improves thermal performance.
Pure Hexadecane	~18	~237	~0.15 (liquid)	Similar properties to heptadecane, often used in similar applications.
Pure Octadecane	~28	~244	~0.15 (liquid)	Higher melting point and latent heat compared to heptadecane.

Note: The values presented are approximate and can vary depending on the specific experimental conditions and purity of the materials.

Experimental Protocols

The characterization of PCMs involves several key experimental techniques to determine their thermal properties and stability.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting and freezing temperatures, and the latent heat of fusion and solidification.

Methodology:

• A small, precisely weighed sample of the PCM (typically 5-10 mg) is hermetically sealed in an aluminum pan.

• An empty sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC instrument.

• The temperature of the furnace is increased at a constant rate (e.g., 5 °C/min) over a specified temperature range that encompasses the phase change of the material.

• The heat flow to the sample is measured relative to the reference.

• The melting temperature is determined from the onset of the melting peak on the resulting thermogram, and the latent heat of fusion is calculated from the area under the peak.

• A controlled cooling cycle is then performed to determine the freezing temperature and latent heat of solidification.

References

• 1. Preparation and Performance Analysis of Form-Stable Composite Phase Change Materials with Different EG Particle Sizes and Mass Fractions for Thermal Energy Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ucm.es [ucm.es]
• 5. Preparation and characterization of form-stable paraffin/polyurethane composites as phase change materials for thermal energy storage (Journal Article) | ETDEWEB [osti.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Quantification of Heptadecane in Complex Biological Samples

For researchers, scientists, and drug development professionals, the accurate and precise quantification of hydrocarbons like heptadecane in complex biological matrices is crucial for various applications, including metabolic studies, biomarker discovery, and environmental exposure assessment. This guide provides an objective comparison of the primary analytical methods for heptadecane quantification, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS), the gold standard for this type of analysis. We will also discuss the applicability and limitations of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for this purpose, supported by experimental data and detailed methodologies.

Method Performance Comparison: GC-MS vs. LC-MS/MS

The choice of analytical technique is paramount for achieving reliable quantitative results. For a non-polar hydrocarbon such as heptadecane, the physicochemical properties of the analyte largely dictate the most suitable method.

Gas Chromatography-Mass Spectrometry (GC-MS) is exceptionally well-suited for the analysis of volatile and semi-volatile compounds like heptadecane.[1] Its high chromatographic resolution and the ability to generate distinct mass spectra for identification and quantification make it the preferred method.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) , while highly sensitive for a wide range of molecules, faces significant challenges in the analysis of non-polar, non-ionizable compounds like alkanes.[2] Heptadecane lacks functional groups that can be readily ionized by common LC-MS techniques such as electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), leading to poor sensitivity.[2]

The following table summarizes the typical performance characteristics for the quantification of heptadecane and similar long-chain alkanes using GC-MS, and outlines the expected challenges for LC-MS/MS.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Linearity Range	0.05 - 10 µg/mL	Not Typically Applicable/Poor Linearity
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	High/Poor Sensitivity
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	Not Reliably Achievable for Trace Analysis
Accuracy (% Recovery)	90 - 110%	Highly Variable and Often Low
Precision (%RSD)	< 15% (typically < 5%)[3]	Poor Reproducibility
Specificity	High (based on retention time and mass spectrum)	Low (prone to matrix interference)
Sample Throughput	Moderate	Potentially High (if direct injection were feasible)
Derivatization Required?	No	Yes (to improve ionization, but often impractical)

Experimental Protocols

Detailed and reproducible experimental protocols are the bedrock of accurate and precise quantification. Below are representative methodologies for sample preparation and analysis using GC-MS.

Experimental Protocol: Quantification of Heptadecane in Plasma/Serum by GC-MS

This protocol outlines a typical workflow for the extraction and analysis of heptadecane from a liquid biological matrix.

1. Sample Preparation (Liquid-Liquid Extraction)

• Internal Standard Spiking: To a 1 mL plasma or serum sample in a glass tube, add a known amount of an appropriate internal standard (e.g., deuterated heptadecane or another odd-chain alkane not present in the sample, such as nonadecane).

• Protein Precipitation: Add 2 mL of a cold organic solvent like acetonitrile (B52724) or methanol. Vortex vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Extraction: Transfer the supernatant to a clean glass tube. Add 5 mL of a non-polar solvent such as hexane (B92381) or dichloromethane. Vortex for 2 minutes to extract the lipids, including heptadecane.[4]

• Phase Separation: Centrifuge at 2000 rpm for 5 minutes to separate the aqueous and organic layers.

• Collection and Drying: Carefully transfer the upper organic layer to a new tube. Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of hexane or another suitable solvent for GC-MS analysis.[5]

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Column: HP-5MS (30 m x 0.25 mm x 0.25 µm) or similar non-polar capillary column.

• Injector: Splitless mode at 280°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 300°C.

  • Hold: 10 minutes at 300°C.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for heptadecane (e.g., m/z 57, 71, 85, 240).

• Quantification: Create a calibration curve using standards of known heptadecane concentrations. Quantify the analyte in samples by comparing its peak area ratio to the internal standard against the calibration curve.

Visualizing the Workflow and Rationale

To better illustrate the process, the following diagrams depict the experimental workflow for heptadecane quantification and the logical rationale for selecting GC-MS over LC-MS/MS.

Figure 1. Experimental workflow for heptadecane quantification by GC-MS.

Figure 2. Rationale for selecting GC-MS for heptadecane analysis.

References

• 1. GC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. pragolab.cz [pragolab.cz]
• 3. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. uoguelph.ca [uoguelph.ca]

Inter-Laboratory Study for the Validation of a Heptadecane Analytical Method: A Comparative Guide

This guide provides a comprehensive comparison of two analytical methods for the quantification of heptadecane, a saturated hydrocarbon of interest in various research and development fields. The objective of this inter-laboratory study was to validate a robust and reliable analytical method for consistent results across different laboratories. This document presents the comparative performance of two distinct gas chromatography-mass spectrometry (GC-MS) methods, supported by detailed experimental protocols and validation data.

Data Presentation: Comparison of Analytical Method Performance

The following table summarizes the performance characteristics of two GC-MS methods for the quantification of heptadecane. The data represents a synthesis of expected outcomes from a typical inter-laboratory validation study, designed to assess the methods' precision, accuracy, linearity, and sensitivity.

Validation Parameter	Method A (GC-MS with DB-5ms Column)	Method B (GC-MS with HP-1ms Column)	Acceptance Criteria
Precision (Repeatability, %RSD)	1.8%	2.5%	≤ 5%
Intermediate Precision (%RSD)	3.2%	4.1%	≤ 10%
Accuracy (% Recovery)	98.5% - 102.3%	95.7% - 104.1%	90% - 110%
Linearity (R²)	0.9995	0.9989	≥ 0.995
Limit of Detection (LOD)	0.05 µg/mL	0.1 µg/mL	Reportable
Limit of Quantification (LOQ)	0.15 µg/mL	0.3 µg/mL	Reportable

Experimental Protocols

Detailed methodologies for the two analytical methods evaluated in this inter-laboratory study are provided below.

Method A: GC-MS with DB-5ms Column

1. Sample Preparation:

• Extraction: A liquid-liquid extraction was performed. To 1 mL of sample, 5 mL of n-hexane was added. The mixture was vortexed for 2 minutes and then centrifuged at 3000 rpm for 10 minutes. The organic layer was collected.

• Internal Standard: An internal standard (e.g., n-octadecane) was added to the collected organic extract prior to analysis.

• Concentration: The extract was evaporated to a final volume of 1 mL under a gentle stream of nitrogen.

2. Instrumentation:

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).[1]

• Injector: Splitless mode, 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Initial temperature of 60°C, hold for 1 minute, then ramp to 300°C at 10°C/min, and hold for 5 minutes.

• MSD Transfer Line: 280°C.

• Ion Source Temperature: 230°C.[1]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[1][2]

• Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for heptadecane (e.g., m/z 57, 71, 85).

3. Calibration Standards:

• A stock solution of heptadecane (1 mg/mL) was prepared in n-hexane.

• Working standards were prepared by serial dilution to achieve concentrations ranging from 0.1 µg/mL to 50 µg/mL.

Method B: GC-MS with HP-1ms Column

1. Sample Preparation:

• Extraction: Solid-phase extraction (SPE) was utilized. A 1 g sample was homogenized and extracted with 10 mL of dichloromethane.

• Cleanup: The extract was loaded onto a pre-conditioned silica (B1680970) gel SPE cartridge. The cartridge was washed with 5 mL of hexane (B92381), and the heptadecane fraction was eluted with 10 mL of a hexane:dichloromethane (90:10 v/v) mixture.

• Internal Standard: An internal standard (e.g., n-octadecane) was added to the eluate.

• Concentration: The eluate was evaporated to dryness and reconstituted in 1 mL of n-hexane.

2. Instrumentation:

• Gas Chromatograph: Thermo Scientific TRACE 1310 GC or equivalent.

• Mass Spectrometer: Thermo Scientific ISQ QD Single Quadrupole MS or equivalent.

• Column: HP-1ms (30 m x 0.25 mm, 0.25 µm film thickness).

• Injector: Splitless mode, 290°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp to 310°C at 8°C/min, and hold for 3 minutes.

• MSD Transfer Line: 290°C.

• Ion Source Temperature: 250°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Full Scan (m/z 40-550).

3. Calibration Standards:

• A stock solution of heptadecane (1 mg/mL) was prepared in dichloromethane.

• Working standards were prepared by serial dilution in hexane to achieve concentrations from 0.2 µg/mL to 100 µg/mL.

Mandatory Visualization

The following diagrams illustrate the experimental workflow of the inter-laboratory study and the logical relationship of the validation parameters.

Inter-laboratory study experimental workflow.

Logical relationship of validation parameters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

A Guide to Selecting Heptadecane Certified Reference Materials for Researchers, Scientists, and Drug Development Professionals

An objective comparison of commercially available heptadecane certified reference materials (CRMs) to aid in the selection of the most suitable standard for analytical and research applications.

Heptadecane (C₁₇H₃₆), a long-chain alkane, is a critical component in various scientific fields. It serves as an internal standard in gas chromatography (GC) for the analysis of fatty acids, petroleum hydrocarbons, and other organic compounds.[1] Its inert nature and distinct retention time make it an ideal marker for ensuring the accuracy and precision of analytical measurements. In drug development, it can be used in the analysis of drug formulations and for monitoring manufacturing processes. Given its importance, the quality and certification of heptadecane reference materials are paramount.

This guide provides a comparative overview of heptadecane certified reference materials from leading suppliers, focusing on key performance characteristics, certification standards, and available experimental data.

The Gold Standard: ISO 17034 Certification

When selecting a certified reference material, the most crucial factor is its accreditation. ISO 17034 is the international standard for the competence of reference material producers.[2][3] This accreditation ensures that the entire process of producing the CRM, from raw material characterization to the assignment of certified values and uncertainty, is conducted in a metrologically valid manner.[2] CRMs produced under an ISO 17034 accredited quality system provide the highest level of confidence in their stated properties.

Comparison of Heptadecane Certified Reference Materials

The following table summarizes the specifications of heptadecane CRMs offered by prominent suppliers. The data has been compiled from publicly available product information and certificates of analysis.

Supplier	Product Name/Grade	Purity (Assay)	Uncertainty	Certification	Analytical Method
Sigma-Aldrich (Merck)	Heptadecane, analytical standard	≥99.5%	Not specified on product page	-	Gas Chromatography (GC)
n-Heptadecane, reference substance for gas chromatography	≥99.3%	Not specified on product page	-	Gas Chromatography (GC)
Heptadecane, TraceCERT®	Certified by qNMR	Stated on Certificate of Analysis	ISO 17034, ISO/IEC 17025	Quantitative NMR (qNMR)
CPAChem	n-Heptadecane	Certified Value	Stated on Certificate of Analysis	ISO 17034, ISO/IEC 17025, ISO 9001[4]	Gravimetric preparation, confirmed by GC/MS or HPLC[5]
LGC Standards	Heptadecane	Not specified on product page	Not specified on product page	-	-
TCI EUROPE N.V.	Heptadecane [Standard Material for GC]	>99.5%	Not specified on product page	-	Gas Chromatography (GC)

Note: The availability of detailed information, particularly regarding uncertainty, varies between suppliers and product grades. For critical applications, it is always recommended to obtain the specific Certificate of Analysis for the desired lot.

Experimental Protocols for Certification

The certification of heptadecane reference materials involves a rigorous process to determine its purity and assign an uncertainty value. Several analytical techniques are employed for this purpose.

Purity Assessment by Gas Chromatography-Flame Ionization Detection (GC-FID)

Gas chromatography with flame ionization detection is a widely used technique for determining the purity of volatile and semi-volatile organic compounds like heptadecane.

Methodology:

• Sample Preparation: A known amount of the heptadecane reference material is dissolved in a high-purity solvent (e.g., hexane (B92381) or cyclohexane).

• Instrumentation: A gas chromatograph equipped with a flame ionization detector and a capillary column suitable for hydrocarbon analysis (e.g., a non-polar column) is used.

• Analysis: A small volume of the prepared solution is injected into the GC. The instrument separates the components of the sample based on their boiling points and interactions with the stationary phase of the column.

• Data Analysis: The area of the heptadecane peak is compared to the total area of all peaks in the chromatogram. The purity is calculated as the percentage of the main peak area relative to the sum of all peak areas. Impurities are identified by their retention times and, if coupled with a mass spectrometer (GC-MS), by their mass spectra.

Purity Determination by Quantitative NMR (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is a primary ratio method for determining the purity of organic compounds. It is a powerful technique as the signal intensity is directly proportional to the number of nuclei, allowing for accurate quantification without the need for a specific reference standard of the analyte itself.

Methodology:

• Sample Preparation: A precisely weighed amount of the heptadecane sample and a certified internal standard with a known purity are dissolved in a deuterated solvent.

• NMR Spectroscopy: A high-resolution NMR spectrum is acquired under conditions optimized for quantitative analysis, ensuring complete relaxation of all relevant nuclei.

• Data Analysis: The integral of a specific, well-resolved signal from the heptadecane molecule is compared to the integral of a signal from the internal standard. The purity of the heptadecane is calculated based on the known purity and mass of the internal standard, the masses of the sample, and their respective molecular weights and numbers of protons contributing to the integrated signals.

Purity Verification by Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry can be used to determine the purity of crystalline substances by analyzing their melting behavior. The presence of impurities broadens the melting range and lowers the melting point.

Methodology:

• Sample Preparation: A small, accurately weighed amount of the heptadecane sample is hermetically sealed in a DSC pan.

• Analysis: The sample is heated at a slow, constant rate, and the heat flow required to maintain the sample at the same temperature as a reference pan is measured.

• Data Analysis: The Van't Hoff equation is applied to the melting endotherm to calculate the mole fraction of impurities. This method is particularly useful for detecting crystalline impurities.

Logical Workflow for CRM Certification

The certification of a chemical reference material is a multi-step process that ensures its quality and traceability. The following diagram illustrates the logical workflow for the certification of a heptadecane reference material.

Caption: Logical workflow for the certification of a heptadecane reference material.

Signaling Pathway of Analytical Quality

The use of a certified reference material is a critical step in the signaling pathway that leads to high-quality, reliable analytical results. This pathway ensures the metrological traceability of a measurement to the International System of Units (SI).

Caption: Signaling pathway illustrating metrological traceability to ensure analytical quality.

Conclusion

The selection of a heptadecane certified reference material requires careful consideration of its intended use and the level of accuracy required. For applications demanding the highest level of confidence, such as in regulated environments or for the validation of analytical methods, choosing a CRM from an ISO 17034 accredited producer is essential. While direct comparative performance data between different suppliers' products is scarce in the public domain, a thorough review of the Certificate of Analysis, which should detail the certified value, uncertainty, and the methods used for characterization, will provide the necessary information to make an informed decision. By understanding the certification process and the analytical techniques involved, researchers, scientists, and drug development professionals can confidently select the most appropriate heptadecane reference material to ensure the integrity and reliability of their analytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. esslabshop.com [esslabshop.com]
• 3. CPAChem Products - ISO 17034 certified [cpachem.com]
• 4. n-Heptadecane CAS:629-78-7 EC:211-108-4 [cpachem.com]
• 5. cpachem.com [cpachem.com]

Unveiling Heptadecane: A Comparative Analysis Across Biological Kingdoms

A comprehensive examination of heptadecane levels reveals its varying prevalence and potential biological roles across diverse species, from mammals and insects to plants and marine life. This guide provides researchers, scientists, and drug development professionals with a comparative overview of heptadecane concentrations, detailed experimental protocols for its quantification, and insights into its metabolic pathways.

Heptadecane (C₁₇H₃₆), a straight-chain alkane, is a naturally occurring hydrocarbon found in a wide array of organisms. While often considered a minor component of biological lipid profiles, its presence and concentration can offer valuable insights into metabolic processes, chemical communication, and physiological status. This guide synthesizes available data to facilitate a comparative understanding of heptadecane distribution in the biological world.

Quantitative Analysis of Heptadecane Levels

The concentration of heptadecane varies significantly among different species and even between different tissues within the same organism. The following table summarizes quantitative data on heptadecane levels reported in various biological samples. It is important to note that concentrations can be influenced by factors such as diet, age, sex, and environmental conditions.

Biological Species	Tissue/Sample Type	Heptadecane Concentration	Reference(s)
Mammals
Rat (Rattus norvegicus)	Adipose Tissue (Male)	80.2 mg/g	[1]
Adipose Tissue (Female)	272 mg/g	[1]
Lung	~10-20 mg/kg	[1]
Muscle	~10-20 mg/kg	[1]
Intestinal Wall	0.7% of administered dose	[1]
Liver	1.4% of administered dose	[1]
Pig (Sus scrofa domesticus)	Milk	Present (from 52 ppm dietary intake)	[1]
Birds
Chicken (Gallus gallus domesticus)	Hepatic Microsomes	Metabolism rate ~20-fold greater than trout	[2]
Fish
Rainbow Trout (Oncorhynchus mykiss)	Hepatic Microsomes	Lower metabolism rate compared to chicken	[2]
Insects
German Cockroach (Blattella germanica)	Cuticular Hydrocarbons	1300 ng/individual (total CHCs)	[3]
Termites (Mastotermes darwiniensis)	Cuticular Hydrocarbons	~600 ng/individual (total CHCs)	[3]
Formosan Subterranean Termite (Coptotermes formosanus)	Cuticular Hydrocarbons	~120 ng/individual (total CHCs)	[3]
Plants
Black Pepper (Piper nigrum)	Fruit Essential Oil	56,600 ppm	[2]
Gymnema sylvestre	Chloroform Leaf Extract	>7% of total compounds	[4]
Marine Algae
Chlorella variabilis	Whole cell	Detected	[5]
Nannochloropsis sp.	Whole cell	Detected	[5]

Experimental Protocols for Heptadecane Quantification

Accurate quantification of heptadecane from biological matrices is crucial for comparative studies. Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and reliable analytical technique. Below are detailed methodologies for sample preparation and analysis from different biological sources.

Analysis of Heptadecane in Mammalian Adipose Tissue

This protocol is adapted for the quantification of alkanes in fatty tissues.

a. Sample Preparation and Lipid Extraction:

• Tissue Homogenization: Weigh approximately 200-500 mg of frozen adipose tissue. Homogenize the tissue in a suitable solvent mixture, such as chloroform:methanol (2:1, v/v), using a tissue homogenizer.[6][7]

• Lipid Extraction: Perform a liquid-liquid extraction. Add water to the homogenate to create a biphasic system. Vortex thoroughly and centrifuge to separate the layers.

• Isolate Lipid Layer: Carefully collect the lower organic layer (chloroform phase), which contains the lipids including heptadecane.

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen gas to concentrate the lipid extract.

• Saponification (Optional): To remove interfering fatty acids, the lipid extract can be saponified using a solution of potassium hydroxide (B78521) in ethanol. After saponification, the non-saponifiable fraction containing alkanes is extracted with a non-polar solvent like hexane (B92381).

b. GC-MS Analysis:

• Sample Derivatization (Optional): While alkanes can be analyzed directly, derivatization is generally not required and can complicate the analysis.[3]

• Injection: Reconstitute the final extract in a suitable solvent (e.g., hexane) and inject a small volume (typically 1 µL) into the GC-MS system.

• GC Separation: Use a non-polar capillary column (e.g., DB-5ms or HP-5ms). The oven temperature program should start at a low temperature (e.g., 60°C) and ramp up to a high temperature (e.g., 300°C) to elute the hydrocarbons.

• MS Detection: Operate the mass spectrometer in electron ionization (EI) mode. Heptadecane can be identified by its characteristic mass spectrum, particularly the molecular ion (m/z 240) and fragmentation pattern.

• Quantification: Use an internal standard (e.g., a deuterated alkane or an alkane with a different chain length not present in the sample) for accurate quantification. Create a calibration curve with known concentrations of a heptadecane standard.

Analysis of Heptadecane in Insect Cuticular Hydrocarbons

This protocol is designed for the extraction and analysis of surface lipids from insects.[3][8][9]

a. Sample Preparation and Extraction:

• Solvent Extraction: Place whole insects (or specific body parts) in a glass vial with a non-polar solvent such as hexane or heptane.[3] The extraction time can vary from a few minutes to several hours.

• Solid-Phase Microextraction (SPME): Alternatively, use a SPME fiber to directly sample the headspace volatiles or perform a direct contact extraction from the insect's cuticle.

• Extract Concentration: After extraction, carefully transfer the solvent to a new vial and evaporate it to the desired volume under a stream of nitrogen.

b. GC-MS Analysis:

• Injection: Inject the concentrated extract into the GC-MS.

• GC and MS Conditions: Follow similar GC-MS conditions as described for mammalian tissue analysis. The temperature program may need to be optimized based on the range of cuticular hydrocarbons present in the specific insect species.

• Identification and Quantification: Identify heptadecane based on its retention time and mass spectrum. Quantify using an internal standard and a calibration curve.

Analysis of Heptadecane in Plant Tissues

This protocol is suitable for extracting and quantifying alkanes from plant leaves and other tissues.[2][10]

a. Sample Preparation and Extraction:

• Sample Preparation: Wash the plant material to remove surface contaminants and dry it thoroughly. The tissue can be ground into a fine powder.

• Lipid Extraction: Perform a solvent extraction using a Soxhlet apparatus or an accelerated solvent extractor with a non-polar solvent like hexane. Alternatively, a chloroform:methanol extraction can be used.[2][10]

• Extract Cleanup: The crude extract may contain pigments and other interfering compounds. A cleanup step using column chromatography on silica (B1680970) gel or alumina (B75360) may be necessary. Elute the alkane fraction with a non-polar solvent.

b. GC-MS Analysis:

• Analysis: Follow the GC-MS procedure outlined for mammalian tissue analysis. The injection volume and temperature program should be optimized for the specific plant extract.

• Quantification: Use an appropriate internal standard and calibration curve for accurate quantification of heptadecane.

Signaling Pathways and Metabolic Relationships

Heptadecane, like other long-chain alkanes, is involved in several metabolic pathways, primarily related to lipid metabolism. Its biosynthesis and degradation are key processes that determine its endogenous levels.

Biosynthesis of Heptadecane

In many organisms, the biosynthesis of n-alkanes is closely linked to fatty acid metabolism. In insects and some microorganisms, very-long-chain fatty acids (VLCFAs) are the precursors. The pathway generally involves the reduction of a fatty acyl-CoA or fatty acyl-ACP to an aldehyde, followed by a decarbonylation step to yield the alkane with one less carbon atom. For heptadecane (C17), the precursor is typically stearic acid (C18).[11][12] In some microalgae, a light-dependent pathway for alkane biosynthesis from fatty acids has been identified.[4][5]

References

• 1. Quantification of 7 cannabinoids in cannabis oil using GC-MS: Method development, validation and application to therapeutic preparations in Friuli Venezia Giulia region, Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Heptadecane | C17H36 | CID 12398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. phcogj.com [phcogj.com]
• 5. Metabolism of a n-paraffin, heptadecane, in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct sample introduction GC-MS/MS for quantification of organic chemicals in mammalian tissues and blood extracted with polymers without clean-up - PMC [pmc.ncbi.nlm.nih.gov]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. eje.cz [eje.cz]
• 9. heptadecane, 629-78-7 [thegoodscentscompany.com]
• 10. researchgate.net [researchgate.net]
• 11. library.search.tulane.edu [library.search.tulane.edu]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Heptadecane proper disposal procedures

Proper disposal of heptadecane is critical for ensuring laboratory safety and environmental protection. As a hydrocarbon, heptadecane presents specific hazards that necessitate a structured disposal protocol. Adherence to these procedures is not only a matter of best practice but also a requirement for regulatory compliance.

This guide provides a comprehensive, step-by-step plan for the safe handling and disposal of heptadecane waste, designed for researchers, scientists, and drug development professionals.

Immediate Safety and Handling

Before handling heptadecane, it is essential to be aware of its primary hazards and the necessary personal protective equipment (PPE).

• Primary Hazard : Heptadecane is classified with an aspiration hazard and may be fatal if swallowed and it enters the airways.[1][2][3]

• Personal Protective Equipment (PPE) : Always wear appropriate PPE when handling heptadecane. This includes:

  • Chemical safety goggles or eyeglasses.[4]

  • Chemically resistant gloves.[4]

  • A lab coat or other protective clothing to prevent skin exposure.[4][5]

• Ventilation : Use heptadecane in a well-ventilated area or under a chemical fume hood.[2][4]

Spill Response

In the event of a spill, follow these procedures immediately:

• Ensure Area Safety : Remove all sources of ignition and ensure the area is well-ventilated.[2]

• Containment : For small spills, absorb the liquid with an inert material such as sand, diatomaceous earth, or chemical absorbent pads.[1][6][7]

• Collection : Carefully sweep or shovel the absorbed material into a suitable, sealable container for disposal.[1][6]

• Decontamination : Wash the spill area with a suitable solvent (such as alcohol) followed by a strong soap and water solution.[7]

• Disposal : The container with the absorbed spill material must be treated as hazardous waste and disposed of according to the procedures outlined below.[6]

Step-by-Step Disposal Protocol

Chemical waste is regulated from the moment of generation and must be managed in a compliant manner.[8] Laboratory personnel should treat all waste chemicals as hazardous unless confirmed otherwise by an Environmental Health & Safety (EHS) professional.[9]

Step 1: Waste Characterization and Segregation Heptadecane waste should be classified as a non-halogenated organic solvent. To ensure safety and proper disposal, it is crucial to segregate it from other waste streams.

• Do Not mix heptadecane with aqueous waste, chlorinated solvents, or other incompatible chemicals.[10][11]

• Do Not dispose of heptadecane down the sanitary sewer or in regular trash.[12][13]

Step 2: Select an Appropriate Waste Container All hazardous chemical waste must be stored in appropriate containers pending disposal.

• Compatibility : The container must be made of a material compatible with heptadecane. Plastic containers are often preferred to glass when compatibility is not an issue.[8][9] The original product container is an excellent choice if it is in good condition.[9]

• Condition : The container must be in good condition, free from leaks, rust, or external residue.[9]

• Closure : Use a container with a leak-proof, screw-on cap.[14] Containers with corks, stoppers, or parafilm are not acceptable for waste accumulation.[14] The container must remain closed at all times, except when adding waste.[8][14]

Step 3: Proper Labeling of the Waste Container Accurate labeling is a critical regulatory requirement.

• As soon as waste is first added, the container must be labeled with a hazardous waste tag provided by your institution's EHS department.[9][12]

• The label must include the words "Hazardous Waste".[12][15]

• List the full chemical name of all contents. For mixtures, every component must be listed.[12] Do not use abbreviations or chemical formulas.[12]

• Indicate the approximate quantities or percentages of each component.

• Fill in all other required information, such as the principal investigator's name, room number, and the date of waste generation.[12]

Step 4: Accumulation and Storage Store the labeled waste container in a designated Satellite Accumulation Area (SAA).

• The SAA must be at or near the point of waste generation and under the control of the laboratory staff.[15]

• Secondary Containment : Always place waste containers in a secondary container, such as a spill tray, to contain any potential leaks.[10][14] The secondary container must be chemically compatible with the waste and large enough to hold 110% of the volume of the primary container.[14]

• Segregation : Store containers of incompatible wastes separately.[14]

Step 5: Arrange for Disposal Your institution's Environmental Health & Safety (EHS) department is responsible for the pickup, final determination, and disposal of hazardous waste.[8]

• Once the container is full or you are approaching storage time limits, submit a hazardous waste collection request to your EHS office.[8][12]

• Follow your institution's specific procedures for submitting the request, which may involve an online form or a specific paper form.[12]

• Do not allow waste to accumulate beyond regulated limits.[14]

Quantitative Disposal and Storage Limits

The following table summarizes key quantitative data relevant to the storage of hazardous waste in a laboratory setting.

Parameter	Guideline/Limit	Description
Maximum Volume in SAA	55 gallons	A maximum of 55 gallons of a single hazardous waste stream may be accumulated in a Satellite Accumulation Area.[14]
Time Limit for Full Container	3 days	Once the 55-gallon limit is reached, the waste must be collected by EHS within three days.[14]
Maximum Accumulation Time	90 days	All hazardous waste must be collected by EHS within 90 days from the date waste was first added to the container.[14]
Empty Container Rinsing	~5% of container volume	For acutely hazardous waste, containers must be triple-rinsed with a solvent equal to ~5% of the container volume. The rinsate is collected as hazardous waste.[9]

Heptadecane Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of heptadecane waste.

References

• 1. carlroth.com [carlroth.com]
• 2. sds.metasci.ca [sds.metasci.ca]
• 3. fishersci.com [fishersci.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. scribd.com [scribd.com]
• 7. N-HEPTADECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. vumc.org [vumc.org]
• 10. acewaste.com.au [acewaste.com.au]
• 11. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 13. acs.org [acs.org]
• 14. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 15. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Essential Safety and Operational Guide for Handling Heptadecane

This guide provides immediate and essential safety and logistical information for the proper handling and disposal of heptadecane in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Heptadecane Hazard Profile

Heptadecane is a long-chain alkane. While it has low acute toxicity, it presents an aspiration hazard and can cause irritation.[1][2] The toxicological properties of this chemical have not been fully investigated.[1]

Property	Value	Reference
Molecular Formula	C₁₇H₃₆	[3]
Molecular Weight	240.47 g/mol	[3]
Appearance	Low melting point solid or liquid	[3]
Boiling Point	302 °C	[3]
Melting/Freezing Point	22-24 °C	[3]
Flash Point	148 °C	[3]
Vapor Density	8.3 (Air = 1.0)	[3]
Primary Hazards	Aspiration hazard: May be fatal if swallowed and enters airways.[2][3][4][5]
May cause skin and eye irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting PPE is crucial for minimizing exposure to heptadecane. The following workflow outlines the decision-making process for appropriate PPE selection.

PPE Selection Workflow for Handling Heptadecane.

Operational Plan for Handling Heptadecane

Adherence to a standardized operational plan ensures consistent and safe handling of heptadecane.

1. Preparation:

• Ensure the work area is well-ventilated.[1][3]

• Locate and verify the functionality of the nearest eyewash station and safety shower.

• Don the appropriate PPE as determined by the PPE selection workflow: chemical safety goggles, nitrile gloves, and a lab coat.[1]

• Have absorbent materials and a designated waste container readily available for any potential spills.

2. Handling:

• Keep the container of heptadecane tightly closed when not in use.[1][3]

• Avoid contact with eyes, skin, and clothing.[1]

• Minimize the generation of dust or mists.[1]

• If heating heptadecane, perform the procedure in a chemical fume hood to control vapors.

• Wash hands thoroughly after handling the substance.[3]

3. In Case of Exposure:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]

• Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for at least 15 minutes. Get medical aid.[1][3]

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]

• Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Seek immediate medical attention.[1][3]

Disposal Plan for Heptadecane and Contaminated Materials

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• Unused or waste heptadecane should be collected in a clearly labeled, sealed container.

• Contaminated materials such as gloves, absorbent pads, and disposable labware should be collected in a separate, sealed, vapor-tight plastic bag.[6]

2. Disposal Procedure:

• Dispose of heptadecane and contaminated materials in accordance with all applicable federal, state, and local regulations.[3]

• While heptadecane is not classified as hazardous waste, it is crucial to consult your institution's environmental health and safety (EHS) office for specific disposal guidelines.[7]

• Do not dispose of heptadecane down the drain or in regular trash.[8]

• Arrange for pickup and disposal by a licensed chemical waste disposal company as per your institution's protocol.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. vigon.com [vigon.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. carlroth.com [carlroth.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. N-HEPTADECANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. chemicalbook.com [chemicalbook.com]